Umbelliferone

• CAS: 93-35-6

Core Science & Biosynthesis

The Occurrence and Recovery of Umbelliferone: A Technical Guide to Natural Sources and Extraction Methodologies

Introduction: Umbelliferone, also known as 7-hydroxycoumarin, is a naturally occurring benzopyrone that has garnered significant interest within the scientific community due to its wide range of pharmacological properties, including anti-inflammatory, antioxidant, and anti-cancer activities.[1][2] This technical guide provides an in-depth overview of the natural sources of umbelliferone and the various methodologies employed for its extraction and isolation. The information is tailored for researchers, scientists, and professionals involved in drug development and natural product chemistry.

Natural Sources of Umbelliferone

Umbelliferone is widely distributed throughout the plant kingdom, with a notable prevalence in the Apiaceae (Umbelliferae) and Rutaceae families.[3][4] It can be found in various parts of the plant, including the flowers, fruits, roots, and leaves.[5] A summary of notable plant sources is provided in Table 1.

Family	Genus	Species	Common Name	Plant Part	Reference
Apiaceae	Angelica	archangelica	Garden Angelica	Not Specified	[6]
Apiaceae	Coriandrum	sativum	Coriander	Aerial parts	[6][7]
Apiaceae	Daucus	carota	Carrot	Not Specified	[6]
Apiaceae	Ferula	communis	Giant Fennel	Peduncles, Latex (Asafoetida)	[6][7]
Apiaceae	Ferula	asafoetida	Asafoetida	Rhizomes	[7]
Asteraceae	Hieracium	pilosella	Mouse-ear Hawkweed	Not Specified	[6]
Combretaceae	Conocarpus	erectus	Buttonwood	Leaves	[8]
Convolvulaceae	Ipomoea	mauritiana	Giant Potato	Tuber	[7]
Fabaceae	Glycyrrhiza	glabra	Licorice	Rhizomes	[7]
Hydrangeaceae	Hydrangea	macrophylla	Bigleaf Hydrangea	Not Specified	[6]
Planataceae	Platanus	acerifolia	London Plane	Stem	[7]
Rutaceae	Citrus	paradisi	Grapefruit	Not Specified	[7]

Biosynthesis of Umbelliferone

Umbelliferone is a phenylpropanoid, synthesized in plants from L-phenylalanine via the shikimate pathway.[6][9] The biosynthetic pathway involves a series of enzymatic reactions to form the characteristic coumarin (B35378) structure. The key steps are the deamination of L-phenylalanine to cinnamic acid, followed by hydroxylations and a final lactonization to form umbelliferone.[6]

Figure 1: Biosynthesis of Umbelliferone

Extraction Methodologies

The extraction of umbelliferone from plant matrices is a critical step in its isolation and purification. The choice of extraction method and solvent can significantly impact the yield and purity of the final product. Methanol (B129727) is a commonly used solvent for the efficient extraction of umbelliferone.[4][7]

Solvents and Techniques

Various organic solvents and extraction techniques have been employed for the recovery of umbelliferone from plant materials. These include:

• Maceration: This simple technique involves soaking the plant material in a solvent for a period of time. A study on chamomile processing waste found that maceration with 50% aqueous ethanol (B145695) yielded the highest amount of umbelliferone.[10]

• Soxhlet Extraction: This is a continuous extraction method that uses a specialized apparatus. It has been shown to be an efficient method for umbelliferone extraction, particularly with methanol as the solvent.[8][10]

• Supercritical Fluid Extraction (SFE): This technique uses a supercritical fluid, typically carbon dioxide, as the extraction solvent. However, SFE has been found to be less efficient for umbelliferone extraction, likely due to the non-polar nature of CO2.[10]

• Hydrodistillation: This method is typically used for extracting essential oils but has also been applied for umbelliferone extraction, although with lower yields compared to other methods.[10]

Quantitative Comparison of Extraction Methods

A study comparing different extraction techniques for umbelliferone from chamomile processing waste provided the following quantitative data:

Extraction Technique	Solvent	Umbelliferone Yield (mg/100g)	Reference
Maceration	50% Aqueous Ethanol	11.80	[10]
Soxhlet Extraction	Methanol	- (Stated as most efficient in a separate study)	[10]
Supercritical CO2 Extraction	Carbon Dioxide	- (Stated as not efficient)	[10]
Hydrodistillation	Water	- (Lower yield)	[10]

Note: Specific quantitative data for all methods from a single comparative source was not available in the provided search results.

A separate study on pomegranate seeds reported an umbelliferone concentration of 0.67 ± 0.04 μg/g of dry extract using an ultrasound-assisted extraction with absolute ethanol.[11]

Experimental Protocols

The following are generalized experimental protocols for the extraction and isolation of umbelliferone based on methodologies described in the literature.

Protocol 1: Maceration of Chamomile Processing Waste[10]

• Material Preparation: Air-dry and grind the chamomile processing waste into a fine powder.

• Extraction: Macerate 10g of the powdered plant material with 100mL of 50% aqueous ethanol for 24 hours at room temperature with occasional shaking.

• Filtration: Filter the mixture through a suitable filter paper to separate the extract from the solid plant residue.

• Solvent Evaporation: Concentrate the filtrate under reduced pressure using a rotary evaporator to remove the ethanol.

• Further Processing: The resulting aqueous extract can be further purified using chromatographic techniques.

Protocol 2: Soxhlet Extraction and Isolation from Conocarpus erectus Leaves[8]

• Defatting: Defat 100g of powdered C. erectus leaves with 1000mL of hexane.

• Extraction: Extract the defatted plant material with 1200mL of 85% methanol using a Soxhlet extractor.

• Concentration: Concentrate the methanolic extract under reduced pressure using a rotary evaporator.

• Partitioning: Add 35mL of distilled water to the concentrated extract and partition it three times with 50mL of ethyl acetate (B1210297).

• Separation: Collect the upper ethyl acetate layer, which contains the umbelliferone.

• Isolation: The umbelliferone can be further isolated from the ethyl acetate fraction using preparative Thin Layer Chromatography (TLC).

General Experimental Workflow

The general workflow for the extraction and isolation of umbelliferone from a plant source typically involves several key stages, from material preparation to final purification.

Figure 2: General Experimental Workflow for Umbelliferone Extraction

References

• 1. mdpi.com [mdpi.com]
• 2. Umbelliferon: a review of its pharmacology, toxicity and pharmacokinetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ijrpr.com [ijrpr.com]
• 4. researchgate.net [researchgate.net]
• 5. encyclopedia.pub [encyclopedia.pub]
• 6. Umbelliferone - Wikipedia [en.wikipedia.org]
• 7. phytojournal.com [phytojournal.com]
• 8. iasj.rdd.edu.iq [iasj.rdd.edu.iq]
• 9. benchchem.com [benchchem.com]
• 10. Comparison of various techniques for the extraction of umbelliferone and herniarin in Matricaria chamomilla processing fractions - PMC [pmc.ncbi.nlm.nih.gov]
• 11. UHPLC-UV/Vis Quantitative Analysis of Hydroxylated and O-prenylated Coumarins in Pomegranate Seed Extracts - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Umbelliferone Biosynthesis Pathway in Plants

Audience: Researchers, scientists, and drug development professionals.

Abstract

Umbelliferone (7-hydroxycoumarin), a key simple coumarin (B35378), is a naturally occurring phenylpropanoid with a wide range of pharmacological activities, including antioxidant, anti-inflammatory, and anticancer properties. It also serves as a crucial precursor for the biosynthesis of more complex coumarins, such as furanocoumarins and pyranocoumarins. Understanding the intricacies of the umbelliferone biosynthesis pathway in plants is paramount for its potential applications in metabolic engineering, synthetic biology, and drug development. This technical guide provides a comprehensive overview of the core biosynthetic pathway, detailing the enzymatic steps, key intermediates, and regulatory aspects. It includes a compilation of available quantitative data, detailed experimental protocols for key enzyme assays, and visual representations of the pathway and associated experimental workflows to facilitate further research and application.

The Core Biosynthetic Pathway of Umbelliferone

The biosynthesis of umbelliferone originates from the general phenylpropanoid pathway, starting with the aromatic amino acid L-phenylalanine, which is a product of the shikimate pathway.[1] The pathway proceeds through a series of enzymatic reactions to construct the characteristic benzopyrone structure of umbelliferone.[1][2][3]

The primary steps are:

• Deamination of L-Phenylalanine: The pathway initiates with the non-oxidative deamination of L-phenylalanine to trans-cinnamic acid, catalyzed by Phenylalanine Ammonia-Lyase (PAL) .[1] This reaction is a critical control point, channeling carbon from primary metabolism into the vast array of phenylpropanoid secondary metabolites.[4]

• para-Hydroxylation of Cinnamic Acid: trans-Cinnamic acid is then hydroxylated at the C4 position to yield 4-coumaric acid (p-coumaric acid). This reaction is catalyzed by Cinnamate 4-Hydroxylase (C4H) , a cytochrome P450-dependent monooxygenase.[1][5]

• Activation of 4-Coumaric Acid: To facilitate subsequent reactions, 4-coumaric acid is activated to its coenzyme A (CoA) thioester, 4-coumaroyl-CoA. This ATP-dependent reaction is catalyzed by 4-Coumarate:CoA Ligase (4CL) .[1][6]

• ortho-Hydroxylation of 4-Coumaroyl-CoA: The key step leading to the coumarin backbone is the ortho-hydroxylation (at the C2' position) of 4-coumaroyl-CoA to form 2'-hydroxy-4-coumaroyl-CoA. This reaction is catalyzed by p-Coumaroyl-CoA 2'-Hydroxylase (C2'H) .[7]

• Isomerization and Lactonization: The final step involves the trans-cis isomerization of the side chain of the 2'-hydroxylated intermediate, followed by an intramolecular cyclization (lactonization) to form the umbelliferone ring. While this can occur spontaneously, particularly in the presence of light, it is enzymatically catalyzed in planta by Coumarin Synthase (COSY) for efficient synthesis, especially in tissues not exposed to light, such as roots.[3][8][9]

Alternative Pathway

An alternative pathway that bypasses the C4H step has been utilized in metabolic engineering approaches. This pathway employs a Tyrosine Ammonia Lyase (TAL) , such as RgTAL from Rhodotorula glutinis, which directly converts L-tyrosine to 4-coumaric acid.[9][10] This is particularly advantageous in microbial systems where the expression of plant-derived P450 enzymes like C4H can be challenging.[9][10]

Visualization of the Umbelliferone Biosynthesis Pathway

References

• 1. Regulation and Functional Expression of Cinnamate 4-Hydroxylase from Parsley - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Emergence of a Proton Exchange-Based Isomerization and Lactonization Mechanism in the Plant Coumarin Synthase COSY | Kulik Research Group [hjkgrp.mit.edu]
• 4. benchchem.com [benchchem.com]
• 5. Identification and functional characterization of a p-coumaroyl CoA 2'-hydroxylase involved in the biosynthesis of coumarin skeleton from Peucedanum praeruptorum Dunn - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. sunlongbiotech.com [sunlongbiotech.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. genscript.com [genscript.com]
• 10. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Physical and Chemical Characteristics of Umbelliferone

For Researchers, Scientists, and Drug Development Professionals

Introduction

Umbelliferone, also known as 7-hydroxycoumarin, is a naturally occurring benzopyrone that has garnered significant attention in the scientific community.[1][2] As a prominent member of the coumarin (B35378) family, it is widely distributed in the plant kingdom, particularly within the Rutaceae and Apiaceae (Umbelliferae) families.[2][3] This versatile compound serves as a crucial starting material for the synthesis of a wide array of other coumarin derivatives and exhibits a broad spectrum of biological activities, including antioxidant, anti-inflammatory, and anti-cancer properties.[1][4] Its inherent fluorescence also makes it a valuable tool in various analytical and diagnostic applications.[5] This technical guide provides a comprehensive overview of the core physical and chemical characteristics of umbelliferone, detailed experimental protocols for its analysis, and an exploration of its key signaling pathways.

Chemical Identity and Physical Properties

Umbelliferone is a yellowish-white crystalline solid.[6][7] It is characterized by a coumarin scaffold substituted with a hydroxyl group at the 7-position.

Table 1: Chemical Identifiers for Umbelliferone

Identifier	Value
IUPAC Name	7-hydroxy-2H-1-benzopyran-2-one[6]
Synonyms	7-Hydroxycoumarin, Hydrangine, Skimmetine, Beta-umbelliferone[2][6]
CAS Number	93-35-6[8][9][10]
Molecular Formula	C₉H₆O₃[8][9][10]
Molecular Weight	162.14 g/mol [4][10]
Chemical Structure	A benzene (B151609) ring fused to a lactone ring with a hydroxyl group at position 7.

Table 2: Physical and Chemical Properties of Umbelliferone

Property	Value
Appearance	Yellowish-white crystalline powder[6][7]
Melting Point	228-234 °C[5]
Boiling Point	382.1 °C (Predicted)[11]
Solubility	Slightly soluble in hot water; highly soluble in ethanol (B145695), methanol (B129727), DMSO, and dioxane.[2][6][8][11]
pKa	7.6 - 7.7[6]
logP	1.58[2]

Spectral Characteristics

The spectral properties of umbelliferone are fundamental to its identification and quantification, as well as its application as a fluorescent probe.

Table 3: Spectral Data for Umbelliferone

Spectral Data	Wavelength/Wavenumber (nm or cm⁻¹)	Notes
UV-Vis Absorption (λmax)	324-326 nm[8][12]	In acidic solution, the maximum absorbance is at 325 nm, which shifts to 365 nm in alkaline solution.[2]
Fluorescence Emission	460 nm[8][9]	Excitation maxima are at 330 nm in acidic and 370 nm in alkaline solutions.[8][11]
Infrared (IR) Spectroscopy (cm⁻¹)	~3165 (Ar-OH), ~1715-1690 (lactone C=O), ~1628-1603 (C=C)[2]	Characteristic peaks for the aromatic hydroxyl group, the lactone carbonyl, and aromatic carbon-carbon bonds.
¹H-NMR Spectroscopy	Refer to experimental protocol for detailed shifts.	Provides information on the chemical environment of the hydrogen atoms in the molecule.

Experimental Protocols

Synthesis of Umbelliferone via Pechmann Condensation

The Pechmann condensation is a widely used method for the synthesis of coumarins. For umbelliferone, this involves the reaction of resorcinol (B1680541) with malic acid in the presence of an acid catalyst.[6]

Methodology:

• Reactant Preparation: In a round-bottom flask, prepare a mixture of resorcinol and malic acid.[6]

• Acid Catalyst Addition: Slowly add concentrated sulfuric acid to the mixture while cooling in an ice bath to manage the exothermic reaction.[6]

• Heating: Heat the reaction mixture, typically in a water bath, to facilitate the condensation and cyclization reactions.[6]

• Precipitation: Pour the cooled reaction mixture into cold water to precipitate the crude umbelliferone.[6]

• Purification: Collect the precipitate by filtration, wash with water, and purify by recrystallization from a suitable solvent such as ethanol to obtain pure umbelliferone.[6]

A microwave-assisted variation of this protocol offers a more rapid and solvent-free approach.[10]

Extraction of Umbelliferone from Plant Material

Umbelliferone can be isolated from various plant sources. The following are common extraction techniques.

Methodology (Soxhlet Extraction):

• Sample Preparation: Dry and grind the plant material to a fine powder.

• Defatting: Defat the powdered plant material with a non-polar solvent like hexane (B92381) using a Soxhlet apparatus.[13]

• Extraction: Extract the defatted material with a polar solvent such as methanol (85%) in a Soxhlet extractor.[13]

• Concentration: Concentrate the methanolic extract under reduced pressure using a rotary evaporator.[13]

• Partitioning: Add distilled water to the concentrated extract and partition it sequentially with solvents of increasing polarity, such as ethyl acetate.[13] The umbelliferone-containing fraction can be further purified.

Methodology (Maceration):

• Soaking: Immerse the dried and ground plant material in an appropriate solvent (e.g., 50% aqueous ethanol).[14]

• Incubation: Allow the mixture to stand for several days at room temperature with occasional shaking.[14]

• Filtration and Concentration: Filter the extract to remove solid plant material and concentrate the filtrate using a rotary evaporator.[14]

Spectroscopic Analysis

UV-Visible Spectroscopy:

• Sample Preparation: Prepare a dilute solution of umbelliferone in a suitable solvent (e.g., ethanol or a buffered aqueous solution).

• Analysis: Record the absorption spectrum using a UV-Vis spectrophotometer, typically over a range of 200-400 nm.[13]

Fourier-Transform Infrared (FTIR) Spectroscopy:

• Sample Preparation (KBr Pellet): Grind a small amount of umbelliferone with dry potassium bromide (KBr) powder to create a fine, homogeneous mixture.[15][16] Press the mixture into a thin, transparent pellet using a hydraulic press.[16]

• Analysis: Place the KBr pellet in the sample holder of the FTIR spectrometer and acquire the spectrum.

Nuclear Magnetic Resonance (¹H-NMR) Spectroscopy:

• Sample Preparation: Dissolve a small amount of umbelliferone in a deuterated solvent (e.g., acetone-d₆).

• Analysis: Acquire the ¹H-NMR spectrum using an NMR spectrometer. The spectrum will show characteristic chemical shifts and coupling constants for the protons in the umbelliferone molecule.

Solubility Determination

Methodology:

• Solution Preparation: Prepare a series of buffer solutions covering a range of pH values (e.g., pH 1.2, 4.5, and 6.8).

• Equilibration: Add an excess amount of umbelliferone to each buffer solution in a sealed container. Agitate the samples at a constant temperature (e.g., 37 °C) until equilibrium is reached.

• Sample Analysis: Separate the undissolved solid (e.g., by filtration or centrifugation) and determine the concentration of umbelliferone in the supernatant using a suitable analytical method, such as UV-Vis spectroscopy or HPLC.

Key Signaling Pathways Modulated by Umbelliferone

Umbelliferone exerts its diverse biological effects by modulating several key intracellular signaling pathways.

Nrf2 Signaling Pathway

The Keap1-Nrf2 pathway is a critical regulator of cellular defense against oxidative stress. Under normal conditions, Keap1 targets the transcription factor Nrf2 for degradation. Umbelliferone can activate this pathway, leading to the expression of antioxidant and cytoprotective genes.

Caption: Umbelliferone-mediated activation of the Nrf2 signaling pathway.

NF-κB Signaling Pathway

The NF-κB pathway is a central regulator of inflammation. Umbelliferone has been shown to inhibit this pathway, thereby exerting anti-inflammatory effects.

Caption: Inhibition of the NF-κB signaling pathway by umbelliferone.

MAPK Signaling Pathway

The Mitogen-Activated Protein Kinase (MAPK) pathway is involved in cellular processes such as proliferation, differentiation, and apoptosis. Umbelliferone can modulate this pathway, contributing to its anti-cancer and anti-inflammatory activities.

Caption: Umbelliferone's modulation of the MAPK signaling pathway.

Wnt/β-Catenin Signaling Pathway

The Wnt/β-catenin pathway is crucial for embryonic development and tissue homeostasis. Umbelliferone has been shown to activate this pathway in certain cell types, such as osteoblasts.[4][6][8]

Caption: Activation of the Wnt/β-catenin pathway by umbelliferone in osteoblasts.

Inhibition of 17β-Hydroxysteroid Dehydrogenase (17β-HSD)

Umbelliferone is known to inhibit 17β-HSD, an enzyme involved in the metabolism of steroid hormones. This inhibition can have significant implications in hormone-dependent diseases.

Caption: Umbelliferone's inhibition of 17β-hydroxysteroid dehydrogenase.

Conclusion

Umbelliferone is a phytochemical with a well-defined chemical structure and a range of interesting physical and chemical properties. Its biological activities are underpinned by its ability to modulate key cellular signaling pathways involved in inflammation, oxidative stress, and cellular proliferation. The experimental protocols outlined in this guide provide a foundation for the consistent and accurate study of this promising compound. For researchers, scientists, and drug development professionals, a thorough understanding of these core characteristics is essential for harnessing the full therapeutic potential of umbelliferone and its derivatives.

References

• 1. Mechanism of Chemical Activation of Nrf2 | PLOS One [journals.plos.org]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. SB203580, a pharmacological inhibitor of p38 MAP kinase transduction pathway activates ERK and JNK MAP kinases in primary cultures of human hepatocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Estrogen Receptor 1 (ESR1) and the Wnt/β-Catenin Pathway Mediate the Effect of the Coumarin Derivative Umbelliferon on Bone Mineralization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Modulation of Wnt/β-catenin signaling pathway by bioactive food components - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. The regulation and inhibition of 17beta-hydroxysteroid dehydrogenase in breast cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Umbelliferone Ameliorates Complete Freund Adjuvant-Induced Arthritis via Reduction of NF-κB Signaling Pathway in Osteoclast Differentiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Inhibitors of 17β-hydroxysteroid dehydrogenase type 1, 2 and 14: Structures, biological activities and future challenges - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Frontiers | Keap1-Nrf2 pathway: a key mechanism in the occurrence and development of cancer [frontiersin.org]
• 13. Inhibition of the p38 pathway upregulates macrophage JNK and ERK activities, and the ERK, JNK, and p38 MAP kinase pathways are reprogrammed during differentiation of the murine myeloid M1 cell line - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Inhibitors of type II 17beta-hydroxysteroid dehydrogenase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. The Keap1-Nrf2 pathway: Mechanisms of activation and dysregulation in cancer - PMC [pmc.ncbi.nlm.nih.gov]

Umbelliferone Solubility: A Technical Guide for Researchers

An In-depth Analysis of Umbelliferone's Solubility Profile in Dimethyl Sulfoxide (DMSO), Ethanol, and Water for Scientific Applications.

This technical guide provides a comprehensive overview of the solubility of umbelliferone, a naturally occurring coumarin (B35378) derivative with significant biological activities, in three common laboratory solvents: DMSO, ethanol, and water. This document is intended for researchers, scientists, and professionals in drug development who require precise solubility data and standardized protocols for their work.

Core Solubility Data

The solubility of umbelliferone varies significantly across different solvents, a critical consideration for the preparation of stock solutions and experimental design. The following table summarizes the quantitative and qualitative solubility data compiled from various scientific sources.

Solvent	Quantitative Solubility	Qualitative Description	Source(s)
DMSO	~10 mg/mL	Soluble	[1][2]
32 mg/mL (197.36 mM)	-	[3]
≥7.55 mg/mL	-	[4]
≥14.29 mg/mL (for Umbelliferone-d5)	-	[5]
Ethanol	~5 mg/mL	High Solubility	[1][2][6][7][8]
32 mg/mL	Good Solubility	[3][9]
50 mg/mL (in 95% ethanol)	-	[10]
Water	Insoluble	Slight solubility in hot water	[3][6][7][8][9][11]
0.1 mg/mL (requires sonication, for Umbelliferone-d5)	-	[5]

Experimental Protocols for Solubility Determination

Accurate determination of solubility is fundamental to the reliability of in vitro and in vivo studies. The "shake-flask" method is a widely recognized and reliable technique for determining the equilibrium solubility of a compound.

Principle

An excess amount of the solid compound (umbelliferone) is added to a specific volume of the solvent (DMSO, ethanol, or water). The mixture is then agitated at a constant temperature until equilibrium is reached, at which point the solution is saturated. The concentration of the dissolved compound in the supernatant is then measured using a suitable analytical method.

Detailed Methodology

• Preparation:

  • Weigh a precise amount of umbelliferone powder, ensuring it is in excess of its expected solubility in the chosen solvent volume.

  • Dispense a known volume of the solvent (e.g., DMSO, ethanol, or high-purity water) into a suitable vessel, such as a glass vial with a screw cap.

• Equilibration:

  • Add the excess umbelliferone powder to the solvent.

  • Place the vessel in a mechanical shaker or agitator capable of maintaining a constant temperature (e.g., 25°C or 37°C).

  • Agitate the mixture for a sufficient period to reach equilibrium. This can range from 24 to 72 hours, depending on the compound and solvent. It is recommended to take measurements at multiple time points (e.g., 24, 48, and 72 hours) to confirm that the concentration is no longer increasing.

• Sample Separation:

  • Once equilibrium is achieved, separate the undissolved solid from the saturated solution. This can be done by centrifugation at a high speed or by filtration using a chemically inert filter (e.g., PTFE) that does not absorb the solute.

• Analysis:

  • Carefully collect the supernatant (the clear, saturated solution).

  • Dilute the supernatant with a suitable solvent to a concentration within the linear range of the analytical instrument.

  • Determine the concentration of umbelliferone in the diluted sample using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection or UV-Vis spectrophotometry.

• Calculation:

  • Calculate the original concentration of umbelliferone in the saturated solution, taking into account the dilution factor. This value represents the equilibrium solubility of umbelliferone in the specific solvent at the tested temperature.

Visualizing Experimental Workflows and Biological Pathways

Experimental Workflow: Solubility Determination

The following diagram illustrates the key steps in the shake-flask method for determining the solubility of umbelliferone.

Workflow for Solubility Determination

Signaling Pathway: Umbelliferone and Apoptosis Induction

Umbelliferone has been shown to exert anticancer effects by inducing apoptosis (programmed cell death) in cancer cells. One of the mechanisms involved is the modulation of the PI3K/Akt signaling pathway, a critical regulator of cell survival and proliferation. The diagram below provides a simplified representation of this process.

Umbelliferone's Role in Apoptosis

References

• 1. filab.fr [filab.fr]
• 2. who.int [who.int]
• 3. ijper.org [ijper.org]
• 4. Umbelliferone and Its Synthetic Derivatives as Suitable Molecules for the Development of Agents with Biological Activities: A Review of Their Pharmacological and Therapeutic Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 5. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 6. Solubility & Method for determination of solubility | PPTX [slideshare.net]
• 7. spandidos-publications.com [spandidos-publications.com]
• 8. researchgate.net [researchgate.net]
• 9. m.youtube.com [m.youtube.com]
• 10. Umbelliferone exhibits anticancer activity via the induction of apoptosis and cell cycle arrest in HepG2 hepatocellular carcinoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

Quantitative Fluorescence Properties of Umbelliferone

An In-depth Technical Guide to the Fluorescence of Umbelliferone

For researchers, scientists, and professionals in drug development, a thorough understanding of the photophysical properties of fluorescent molecules is paramount for their effective application. Umbelliferone (also known as 7-hydroxycoumarin) is a naturally occurring coumarin (B35378) derivative widely utilized as a fluorescent probe and pH indicator.[1][2] Its fluorescence is notably sensitive to environmental conditions, particularly pH, which influences its absorption and emission characteristics.[3][4] This guide provides a comprehensive overview of umbelliferone's fluorescence spectrum and quantum yield, complete with quantitative data and detailed experimental protocols.

The photophysical characteristics of umbelliferone are highly dependent on the solvent and pH of the medium. The phenolic hydroxyl group, with a pKa of 7.7, leads to distinct spectral properties for the neutral (acidic/neutral pH) and anionic (alkaline pH) forms of the molecule.[1] The key quantitative data are summarized below.

Parameter	Value	Solvent / Condition
Excitation Maximum (λex)	~325 nm	Acidic (pH 3-6)[5]
~367 nm	Alkaline (pH 9-10.5)[5]
326 nm	Ethanol[6]
330 nm	pH < 6[2]
370 nm	pH > 8[2]
Emission Maximum (λem)	~455 nm	Acidic (pH 3-6)[5]
~455 nm	Alkaline (pH 9-10.5)[5]
452 nm	0.1 M Citrate (pH 3.0)[2]
460 nm	General[2][4]
Molar Extinction Coefficient (ε)	14,125 M⁻¹cm⁻¹ (log ε = 4.15)	at 325 nm[3]
16,800 M⁻¹cm⁻¹	at 326 nm in Ethanol[6]
Fluorescence Quantum Yield (ΦF)	0.81	Acidic Solution (pH 5.49)[3][5]
0.91	Alkaline Solution (pH 9.49)[3][5]
0.08	Methanol[6]

Experimental Protocol: Relative Fluorescence Quantum Yield Determination

The fluorescence quantum yield (ΦF) quantifies the efficiency of the fluorescence process and is defined as the ratio of photons emitted to photons absorbed. The comparative method, which measures the fluorescence of a sample relative to a well-characterized standard, is the most common technique.[7]

1. Materials and Reagents:

• Umbelliferone (sample)

• Fluorescence standard with a known quantum yield (e.g., Quinine sulfate (B86663) in 0.1 M H₂SO₄, ΦF = 0.54)[3]

• High-purity, spectroscopic grade solvents (e.g., ethanol, buffered aqueous solutions)

• UV-Vis spectrophotometer

• Spectrofluorometer

• 1 cm path length quartz cuvettes[3]

2. Sample Preparation:

• Prepare a stock solution of umbelliferone (e.g., 1 mM in ethanol).[3]

• Prepare a stock solution of the fluorescence standard.

• From the stock solutions, create a series of dilutions for both the sample and the standard in the desired solvent.

• Crucially, the concentrations must be adjusted so that the absorbance at the excitation wavelength is below 0.1.[3][7] This minimizes the inner-filter effect where emitted light is reabsorbed by other fluorophore molecules.

3. Absorbance Measurement:

• Using the UV-Vis spectrophotometer, record the absorbance spectrum for each dilution of the umbelliferone sample and the standard.

• Identify the absorbance maximum (λmax) for umbelliferone, which will be used as the excitation wavelength (λex).

• Record the absorbance values of the sample and the standard at this chosen λex.

4. Fluorescence Measurement:

• Set the excitation wavelength on the spectrofluorometer to the λex determined in the previous step.

• Record the corrected fluorescence emission spectrum for each dilution of the sample and the standard, ensuring the entire emission band is captured.

• A solvent blank should be measured and subtracted from each spectrum to account for background fluorescence and Raman scattering.

5. Data Analysis and Calculation:

• Calculate the integrated fluorescence intensity (the area under the corrected emission curve) for each spectrum.

• Plot the integrated fluorescence intensity versus the absorbance at the excitation wavelength for both the umbelliferone sample and the standard. The resulting plots should be linear and pass through the origin.

• The quantum yield of the umbelliferone sample (ΦX) is calculated using the following equation[8]:

  ΦX = ΦST * (GradX / GradST) * (ηX² / ηST²)

  Where:

  • ΦST is the quantum yield of the standard.

  • GradX and GradST are the gradients from the plots of integrated fluorescence intensity vs. absorbance for the sample and standard, respectively.

  • ηX and ηST are the refractive indices of the sample and standard solutions, respectively (this term is often 1 if the same solvent is used for both).

Visualized Workflow

The following diagram illustrates the logical flow of the experimental protocol for determining the fluorescence spectrum and quantum yield of umbelliferone.

Workflow for fluorescence characterization.

References

• 1. Umbelliferone - Wikipedia [en.wikipedia.org]
• 2. Umbelliferone - CAS-Number 93-35-6 - Order from Chemodex [chemodex.com]
• 3. benchchem.com [benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. PhotochemCAD | 7-Hydroxycoumarin [photochemcad.com]
• 7. chem.uci.edu [chem.uci.edu]
• 8. jasco-global.com [jasco-global.com]

The Pharmacological Profile of Umbelliferone and Its Derivatives: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Umbelliferone, a naturally occurring coumarin, and its synthetic derivatives have garnered significant attention in the scientific community for their broad spectrum of pharmacological activities.[1][2][3][4][5] This technical guide provides a comprehensive overview of the pharmacological profile of these compounds, detailing their mechanisms of action, summarizing quantitative data, and providing insights into key experimental methodologies. The information presented herein is intended to serve as a valuable resource for researchers and professionals involved in drug discovery and development.

Pharmacological Activities and Mechanisms of Action

Umbelliferone and its derivatives exhibit a wide array of pharmacological effects, including anti-inflammatory, antioxidant, anticancer, antidiabetic, neuroprotective, and antimicrobial properties.[2][3][4][5] The underlying mechanisms for these activities are multifaceted and often involve the modulation of key signaling pathways.

Anti-inflammatory Activity

The anti-inflammatory effects of umbelliferone and its derivatives are well-documented.[6][7] These compounds have been shown to suppress the production of pro-inflammatory mediators such as nitric oxide (NO), prostaglandin (B15479496) E2 (PGE2), and various cytokines, including tumor necrosis factor-alpha (TNF-α), interleukin-1β (IL-1β), and interleukin-6 (IL-6).[6][8] A key mechanism underlying this activity is the inhibition of the MAPK/NF-κB signaling pathway, which plays a central role in the inflammatory response.[6][8] Furthermore, some derivatives have been shown to selectively inhibit cyclooxygenase-2 (COX-2) over COX-1, suggesting a safer profile with reduced gastrointestinal side effects.[9]

Antioxidant Activity

The antioxidant properties of umbelliferone and its derivatives are attributed to their ability to scavenge free radicals, such as those measured by the DPPH and ABTS assays, and to modulate endogenous antioxidant defense systems.[10][11][12] A crucial mechanism in this context is the activation of the Nrf2 signaling pathway, which upregulates the expression of various antioxidant and cytoprotective genes.

Anticancer Activity

Umbelliferone has demonstrated significant anticancer effects against various cancer cell lines.[13][14][15][16][17] Its mechanisms of action include the induction of apoptosis (programmed cell death), cell cycle arrest at different phases (such as G0/G1 and S phase), and the inhibition of cancer cell proliferation and migration.[13][14][16][17] The induction of apoptosis is often associated with an increase in intracellular reactive oxygen species (ROS) and the disruption of the mitochondrial membrane potential.[17]

Antidiabetic Activity

In the context of diabetes, umbelliferone has been shown to exert antihyperglycemic effects.[18][19][20][21] Its mechanisms include stimulating insulin (B600854) secretion from pancreatic β-cells, improving insulin sensitivity, and enhancing glucose uptake and utilization in peripheral tissues.[18][19][21] It also plays a role in regulating lipid metabolism, which is often dysregulated in diabetes.[18]

Neuroprotective Activity

Umbelliferone and its derivatives have shown promise in protecting against neurodegenerative processes.[1][3][22] Their neuroprotective effects are linked to the inhibition of monoamine oxidase A (MAO-A), prevention of self-amyloid-β aggregation, and reduction of lipid peroxidation in the brain.[1]

Antimicrobial Activity

Several derivatives of umbelliferone have exhibited significant antibacterial and antifungal activities.[23][24][25][26][27] The minimum inhibitory concentration (MIC) of these compounds against various pathogenic microorganisms has been determined, highlighting their potential as novel antimicrobial agents.[23][24][25][26][27]

Quantitative Data Summary

The following tables summarize the quantitative data on the pharmacological activities of umbelliferone and its derivatives.

Table 1: Anticancer Activity of Umbelliferone

Cell Line	IC50 (µM)	Reference
HepG2 (Hepatocellular Carcinoma)	0-50 (concentration-dependent)	[13][16]
KB (Oral Carcinoma)	200	[17]
MKN-45 (Gastric Cancer)	Varies (time-dependent)	[15]
MIA PaCa-2 (Pancreatic Cancer)	Varies (time-dependent)	[15]

Table 2: Anti-inflammatory Activity of Umbelliferone Derivatives

Derivative	Assay	ED50 / % Inhibition	Reference
Various Derivatives	Carrageenan-induced paw edema	Varies	[28][29]
Umbelliferone	Carrageenan-induced paw edema	Significant reduction at 50 & 75 mg/kg	[7]
Umbelliferone β-D-galactopyranoside	COX-2 Inhibition	Prominent inhibition	[9]

Table 3: Neuroprotective Activity of Umbelliferone and Derivatives

Compound	Target	IC50 (µM)	Reference
Umbelliferone	hMAO-A	18.08	[30]
6-formyl umbelliferone	hMAO-A	3.23	[1]
8-formyl umbelliferone	hMAO-A	-	[1]
Umbelliferone	AChE	123 - 145	[31]

Table 4: Antimicrobial Activity of Umbelliferone Derivatives

Derivative	Microorganism	MIC (µg/mL)	Reference
Various 7-hydroxycoumarins	E. coli, S. aureus, P. aeruginosa	4-6	[23]
Various 7-hydroxycoumarins	A. niger, C. albicans	Varies	[23]
7-hydroxy-4-methylcoumarin	Methicillin-resistant S. aureus	16	[23]
7-hydroxy-4-methylcoumarin	Vancomycin-resistant E. faecium	32	[23]
Umbelliferone	B. cereus, B. subtilis, K. pneumoniae	Varies	[25]

Experimental Protocols

This section provides detailed methodologies for key experiments cited in this guide.

MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity.

• Cell Seeding: Seed cells in a 96-well plate at a density of 1 x 104 cells/well and incubate for 24 hours.

• Treatment: Treat the cells with various concentrations of the test compound (e.g., umbelliferone) and incubate for the desired period (e.g., 24, 48, 72 hours).

• MTT Addition: After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader. The cell viability is expressed as a percentage of the control.

Carrageenan-Induced Paw Edema in Rats

This in vivo model is used to evaluate the acute anti-inflammatory activity of compounds.

• Animal Groups: Divide male Wistar rats (150-180 g) into control and treatment groups.

• Compound Administration: Administer the test compound (e.g., umbelliferone derivatives) or vehicle intraperitoneally or orally.

• Induction of Edema: After 30-60 minutes, inject 0.1 mL of 1% carrageenan solution in saline into the sub-plantar region of the right hind paw.

• Paw Volume Measurement: Measure the paw volume using a plethysmometer at 0, 1, 2, 3, and 4 hours after carrageenan injection.

• Calculation: The percentage of inhibition of edema is calculated for each group relative to the control group.

Streptozotocin-Induced Diabetes in Rats

This model is used to study the antidiabetic effects of compounds.

• Induction of Diabetes: Induce diabetes in rats by a single intraperitoneal injection of streptozotocin (B1681764) (STZ) (e.g., 50-60 mg/kg) dissolved in citrate (B86180) buffer.

• Confirmation of Diabetes: Monitor blood glucose levels after 72 hours. Rats with fasting blood glucose levels above 250 mg/dL are considered diabetic.

• Treatment: Administer the test compound or vehicle to the diabetic rats daily for a specified period (e.g., 28 days).

• Parameter Measurement: At the end of the treatment period, measure fasting blood glucose, plasma insulin, and other relevant biochemical parameters.

• Histopathology: Perform histopathological examination of the pancreas to assess changes in the islets of Langerhans.

Western Blot Analysis for MAPK/NF-κB Pathway

This technique is used to detect specific proteins in a sample.

• Cell Lysis: Lyse the treated and untreated cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA protein assay.

• SDS-PAGE: Separate the proteins based on their molecular weight by sodium dodecyl sulfate-polyacrylamide gel electrophoresis.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF membrane.

• Immunoblotting: Block the membrane with 5% non-fat milk and then incubate with primary antibodies against the target proteins (e.g., p-p65, p65, p-IκBα, IκBα, p-ERK, ERK) overnight at 4°C.

• Secondary Antibody Incubation: Incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

Flow Cytometry for Apoptosis Analysis

This technique is used to analyze the characteristics of cells as they pass through a laser beam.

• Cell Preparation: Harvest the treated and untreated cells and wash with PBS.

• Staining: Resuspend the cells in binding buffer and stain with Annexin V-FITC and Propidium Iodide (PI) for 15 minutes in the dark.

• Analysis: Analyze the stained cells using a flow cytometer. Annexin V positive/PI negative cells are considered early apoptotic, while Annexin V positive/PI positive cells are late apoptotic or necrotic.

Signaling Pathway and Workflow Diagrams

The following diagrams, generated using the DOT language, illustrate key signaling pathways and experimental workflows.

Caption: Umbelliferone inhibits the MAPK/NF-κB signaling pathway.

Caption: Umbelliferone activates the Nrf2 antioxidant pathway.

Caption: Workflow for carrageenan-induced paw edema assay.

Conclusion

Umbelliferone and its derivatives represent a promising class of compounds with diverse pharmacological activities. Their ability to modulate multiple key signaling pathways underscores their therapeutic potential for a range of diseases, including inflammatory disorders, cancer, diabetes, and neurodegenerative conditions. This technical guide provides a foundational understanding of their pharmacological profile, offering valuable data and methodologies to guide future research and development in this exciting field. Further investigation into the structure-activity relationships, pharmacokinetic profiles, and safety of novel derivatives will be crucial in translating the therapeutic potential of these compounds into clinical applications.

References

• 1. Umbelliferone derivatives exert neuroprotective effects by inhibiting monoamine oxidase A, self-amyloidβ aggregation, and lipid peroxidation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. scielo.br [scielo.br]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Umbelliferon: a review of its pharmacology, toxicity and pharmacokinetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Effect of umbelliferone on adjuvant-induced arthritis in rats by MAPK/NF-κB pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. scielo.br [scielo.br]
• 8. spandidos-publications.com [spandidos-publications.com]
• 9. Umbelliferone β-d-galactopyranoside exerts an anti-inflammatory effect by attenuating COX-1 and COX-2 - Toxicology Research (RSC Publishing) [pubs.rsc.org]
• 10. scispace.com [scispace.com]
• 11. researchgate.net [researchgate.net]
• 12. Antioxidant and Anti-Inflammatory Activity Determination of One Hundred Kinds of Pure Chemical Compounds Using Offline and Online Screening HPLC Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 13. spandidos-publications.com [spandidos-publications.com]
• 14. researchgate.net [researchgate.net]
• 15. Anticancer effect of umbelliferone on MKN-45 and MIA PaCa-2 cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Umbelliferone exhibits anticancer activity via the induction of apoptosis and cell cycle arrest in HepG2 hepatocellular carcinoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Umbelliferone arrest cell cycle at G0/G1 phase and induces apoptosis in human oral carcinoma (KB) cells possibly via oxidative DNA damage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Umbelliferone Improves an Impaired Glucose and Lipid Metabolism in High-Fat Diet/Streptozotocin-Induced Type 2 Diabetic Rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. Assessment of In Vivo Antidiabetic Properties of Umbelliferone and Lupeol Constituents of Banana (Musa sp. var. Nanjangud Rasa Bale) Flower in Hyperglycaemic Rodent Model - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Umbelliferone β-D-galactopyranoside from Aegle marmelos (L.) corr. an ethnomedicinal plant with antidiabetic, antihyperlipidemic and antioxidative activity - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Influence of Umbelliferone on the Anticonvulsant and Neuroprotective Activity of Selected Antiepileptic Drugs: An In Vivo and In Vitro Study - PMC [pmc.ncbi.nlm.nih.gov]
• 23. mdpi.com [mdpi.com]
• 24. researchgate.net [researchgate.net]
• 25. researchgate.net [researchgate.net]
• 26. researchgate.net [researchgate.net]
• 27. researchgate.net [researchgate.net]
• 28. bepls.com [bepls.com]
• 29. researchgate.net [researchgate.net]
• 30. benchchem.com [benchchem.com]
• 31. Mechanisms of the Procognitive Effects of Xanthotoxin and Umbelliferone on LPS-Induced Amnesia in Mice - PMC [pmc.ncbi.nlm.nih.gov]

In Vitro Antioxidant Activity of Umbelliferone: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Umbelliferone (7-hydroxycoumarin), a naturally occurring coumarin (B35378) derivative found in numerous plants of the Apiaceae family, has garnered significant attention for its diverse pharmacological properties, including its potent antioxidant effects.[1] Oxidative stress, characterized by an imbalance between the production of reactive oxygen species (ROS) and the body's ability to neutralize them, is implicated in the pathogenesis of various chronic diseases such as cancer, cardiovascular diseases, and neurodegenerative disorders. Umbelliferone has demonstrated a remarkable capacity to mitigate oxidative stress through various mechanisms, including direct free radical scavenging and modulation of key cellular signaling pathways.[2][3]

This technical guide provides an in-depth overview of the in vitro antioxidant activity of umbelliferone. It is designed to serve as a comprehensive resource for researchers, scientists, and drug development professionals, offering detailed experimental protocols, a summary of quantitative data, and visualizations of the underlying molecular mechanisms.

Quantitative Antioxidant Activity of Umbelliferone

The antioxidant capacity of umbelliferone has been quantified using a variety of in vitro assays. The half-maximal inhibitory concentration (IC50), which represents the concentration of umbelliferone required to scavenge 50% of the free radicals in a given assay, is a key parameter for evaluating its antioxidant potency. The following tables summarize the reported IC50 values for umbelliferone in various antioxidant assays.

Assay	IC50 (µg/mL)	Reference
DPPH Radical Scavenging	59.6% inhibition at 50 µg/mL	[4]
ABTS Radical Scavenging	23.15 - >200 µM	[2]
Nitric Oxide Radical Scavenging	~85 µg/mL	[5]
Superoxide (B77818) Radical Scavenging	-	-
Hydroxyl Radical Scavenging	-	-
Hydrogen Peroxide Scavenging	-	-

Note: The IC50 values can vary depending on the specific experimental conditions.

Experimental Protocols

This section provides detailed methodologies for the key in vitro antioxidant assays used to evaluate umbelliferone.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay is based on the ability of an antioxidant to donate an electron to the stable DPPH free radical, thus neutralizing it and causing a color change from purple to yellow.

Materials:

• DPPH (2,2-diphenyl-1-picrylhydrazyl)

• Methanol (or Ethanol)

• Umbelliferone

• Ascorbic acid (or Trolox) as a positive control

• Spectrophotometer

Procedure:

• Preparation of DPPH Solution: Prepare a 0.1 mM solution of DPPH in methanol. The absorbance of this solution at 517 nm should be approximately 1.0.

• Sample Preparation: Prepare a stock solution of umbelliferone in methanol. From this stock, prepare a series of dilutions to obtain a range of concentrations.

• Reaction: In a test tube or a 96-well plate, mix 1.0 mL of the DPPH solution with 1.0 mL of each umbelliferone dilution. A control is prepared by mixing 1.0 mL of DPPH solution with 1.0 mL of methanol.

• Incubation: Incubate the mixtures in the dark at room temperature for 30 minutes.

• Measurement: Measure the absorbance of the solutions at 517 nm using a spectrophotometer.

• Calculation: The percentage of DPPH radical scavenging activity is calculated using the following formula:

  Where A_control is the absorbance of the control and A_sample is the absorbance of the sample. The IC50 value is determined by plotting the percentage of scavenging activity against the concentration of umbelliferone.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Scavenging Assay

This assay measures the ability of an antioxidant to scavenge the ABTS radical cation (ABTS•+), a blue-green chromophore.

Materials:

• ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid))

• Potassium persulfate

• Phosphate-buffered saline (PBS) or ethanol (B145695)

• Umbelliferone

• Trolox (or Ascorbic acid) as a positive control

• Spectrophotometer

Procedure:

• Preparation of ABTS Radical Cation (ABTS•+): Prepare a 7 mM aqueous solution of ABTS and a 2.45 mM aqueous solution of potassium persulfate. Mix the two solutions in equal volumes and allow them to react in the dark at room temperature for 12-16 hours. This will generate the ABTS•+ radical cation.

• Adjustment of ABTS•+ Solution: Dilute the ABTS•+ solution with PBS or ethanol to an absorbance of 0.70 ± 0.02 at 734 nm.

• Sample Preparation: Prepare a stock solution of umbelliferone in a suitable solvent. From this stock, prepare a series of dilutions.

• Reaction: Add 10 µL of each umbelliferone dilution to 1.0 mL of the diluted ABTS•+ solution. A control is prepared by adding 10 µL of the solvent to 1.0 mL of the diluted ABTS•+ solution.

• Incubation: Incubate the mixtures at room temperature for 6 minutes.

• Measurement: Measure the absorbance of the solutions at 734 nm.

• Calculation: The percentage of ABTS•+ scavenging activity is calculated using the following formula:

  The IC50 value is determined from a plot of scavenging activity against the concentration of umbelliferone.

Ferric Reducing Antioxidant Power (FRAP) Assay

The FRAP assay measures the ability of an antioxidant to reduce ferric iron (Fe³⁺) to ferrous iron (Fe²⁺) at a low pH. The formation of a blue-colored ferrous-TPTZ (2,4,6-tripyridyl-s-triazine) complex is monitored spectrophotometrically.

Materials:

• Acetate (B1210297) buffer (300 mM, pH 3.6)

• TPTZ (2,4,6-tripyridyl-s-triazine) solution (10 mM in 40 mM HCl)

• Ferric chloride (FeCl₃) solution (20 mM)

• Umbelliferone

• Ferrous sulfate (B86663) (FeSO₄) or Trolox for standard curve

• Spectrophotometer

Procedure:

• Preparation of FRAP Reagent: Prepare the FRAP reagent fresh by mixing acetate buffer, TPTZ solution, and FeCl₃ solution in a 10:1:1 (v/v/v) ratio. Warm the reagent to 37°C before use.

• Sample Preparation: Prepare a stock solution of umbelliferone and a series of dilutions.

• Reaction: Add 100 µL of the umbelliferone solution to 3.0 mL of the FRAP reagent.

• Incubation: Incubate the mixture at 37°C for 4 minutes.

• Measurement: Measure the absorbance of the solution at 593 nm.

• Calculation: A standard curve is prepared using known concentrations of FeSO₄ or Trolox. The antioxidant capacity of umbelliferone is expressed as FRAP value (in µM Fe(II) equivalents or Trolox equivalents).

Superoxide Radical Scavenging Assay

This assay is based on the reduction of nitroblue tetrazolium (NBT) by superoxide radicals generated in a phenazine (B1670421) methosulfate (PMS)-NADH system.

Materials:

• Phosphate buffer (100 mM, pH 7.4)

• NADH (Nicotinamide adenine (B156593) dinucleotide, reduced form) solution

• NBT (Nitroblue tetrazolium) solution

• PMS (Phenazine methosulfate) solution

• Umbelliferone

• Quercetin or Gallic acid as a positive control

• Spectrophotometer

Procedure:

• Reaction Mixture: In a test tube, mix 1.0 mL of NBT solution (156 µM), 1.0 mL of NADH solution (468 µM), and 0.1 mL of umbelliferone solution at various concentrations.

• Initiation: Start the reaction by adding 100 µL of PMS solution (60 µM).

• Incubation: Incubate the mixture at 25°C for 5 minutes.

• Measurement: Measure the absorbance at 560 nm.

• Calculation: The percentage of superoxide radical scavenging is calculated. The IC50 value is then determined.

Hydroxyl Radical Scavenging Assay

This assay is often based on the Fenton reaction, where hydroxyl radicals are generated and subsequently react with a detection agent, such as deoxyribose, leading to the formation of a colored product.

Materials:

• Phosphate buffer (e.g., 20 mM, pH 7.4)

• Ferric chloride (FeCl₃)

• EDTA (Ethylenediaminetetraacetic acid)

• Ascorbic acid

• Hydrogen peroxide (H₂O₂)

• Deoxyribose

• TBA (Thiobarbituric acid)

• TCA (Trichloroacetic acid)

• Umbelliferone

• Mannitol as a positive control

• Spectrophotometer

Procedure:

• Reaction Mixture: In a test tube, add 0.5 mL of FeCl₃ (0.1 mM), 0.5 mL of EDTA (0.1 mM), 0.5 mL of deoxyribose (2.8 mM), and various concentrations of umbelliferone.

• Initiation: Add 0.5 mL of H₂O₂ (1 mM) and 0.5 mL of ascorbic acid (0.1 mM) to initiate the reaction.

• Incubation: Incubate the mixture at 37°C for 1 hour.

• Color Development: Add 1.0 mL of TCA (2.8%) and 1.0 mL of TBA (1%) and heat the mixture in a water bath at 95°C for 15 minutes.

• Measurement: Cool the mixture and measure the absorbance at 532 nm.

• Calculation: The percentage of hydroxyl radical scavenging is calculated, and the IC50 value is determined.

Nitric Oxide Scavenging Assay

This assay is based on the principle that sodium nitroprusside in an aqueous solution at physiological pH spontaneously generates nitric oxide, which interacts with oxygen to produce nitrite (B80452) ions that can be estimated using the Griess reagent.

Materials:

• Sodium nitroprusside solution (10 mM) in phosphate-buffered saline (PBS, pH 7.4)

• Griess reagent (1% sulfanilamide (B372717) and 0.1% naphthylethylenediamine dihydrochloride (B599025) in 2% phosphoric acid)

• Umbelliferone

• Curcumin or Ascorbic acid as a positive control

• Spectrophotometer

Procedure:

• Reaction: Mix 2.0 mL of 10 mM sodium nitroprusside with 0.5 mL of umbelliferone solution at various concentrations.

• Incubation: Incubate the mixture at 25°C for 150 minutes.

• Color Development: Add 0.5 mL of the incubated solution to 1.0 mL of Griess reagent.

• Measurement: Measure the absorbance at 546 nm.

• Calculation: The percentage of nitric oxide scavenging is calculated, and the IC50 value is determined.

Signaling Pathways and Experimental Workflows

The antioxidant activity of umbelliferone is not limited to direct radical scavenging. It also modulates key intracellular signaling pathways that regulate the cellular antioxidant defense system.

Experimental Workflow for In Vitro Antioxidant Activity Assessment

The following diagram illustrates a typical workflow for assessing the in vitro antioxidant activity of a compound like umbelliferone.

Caption: General workflow for evaluating the in vitro antioxidant activity of umbelliferone.

Nrf2 Signaling Pathway

Umbelliferone has been shown to activate the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway, a master regulator of the endogenous antioxidant response.

Caption: Umbelliferone activates the Nrf2 antioxidant signaling pathway.

MAPK/NF-κB Signaling Pathway

Umbelliferone can also exert its antioxidant effects by inhibiting the Mitogen-Activated Protein Kinase (MAPK) and Nuclear Factor-kappa B (NF-κB) signaling pathways, which are involved in inflammatory responses and ROS production.

Caption: Umbelliferone inhibits the MAPK/NF-κB signaling pathways.

Conclusion

Umbelliferone exhibits significant in vitro antioxidant activity through a combination of direct free radical scavenging and modulation of key cellular signaling pathways. This technical guide provides a comprehensive resource for researchers interested in further exploring the antioxidant potential of this promising natural compound. The detailed experimental protocols and compiled quantitative data offer a solid foundation for future studies, while the visualized signaling pathways provide insights into its mechanisms of action. Further research is warranted to fully elucidate the therapeutic potential of umbelliferone in the prevention and treatment of oxidative stress-related diseases.

References

• 1. mdpi.com [mdpi.com]
• 2. Umbelliferone and Its Synthetic Derivatives as Suitable Molecules for the Development of Agents with Biological Activities: A Review of Their Pharmacological and Therapeutic Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Umbelliferone: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Umbelliferone, also known as 7-hydroxycoumarin, is a naturally occurring benzopyrone that has garnered significant attention within the scientific community.[1][2] Found in a variety of plants, particularly those of the Apiaceae (Umbelliferae) family, this compound serves as a crucial scaffold in medicinal chemistry due to its broad spectrum of biological activities.[2][3][4] Its diverse pharmacological properties, including anti-inflammatory, antioxidant, neuroprotective, and anti-cancer effects, make it a compelling candidate for further investigation and drug development.[5][6][7] This technical guide provides an in-depth overview of umbelliferone, focusing on its chemical identity, synthesis, biological signaling pathways, and relevant experimental protocols.

Chemical and Physical Properties

The fundamental chemical and physical characteristics of umbelliferone are summarized in the table below. These properties are essential for its handling, characterization, and application in various experimental settings.

Property	Value	References
CAS Number	93-35-6	[1][3][8][9][10][11][12]
IUPAC Name	7-Hydroxy-2H-1-benzopyran-2-one	[1][3][8]
Other Names	7-hydroxycoumarin, hydrangine, skimmetine, beta-umbelliferone	[1][2][3]
Molecular Formula	C₉H₆O₃	[1][2][3][9]
Molar Mass	162.14 g/mol	[1][3][8][9]
Appearance	Yellowish-white crystalline powder	[1][2][9]
Melting Point	230–233 °C (decomposes)	[1][2][3]
Solubility	Slightly soluble in hot water; highly soluble in ethanol	[1][2]
UV Absorption Maxima	300, 305, and 325 nm	[1]
Fluorescence Emission	460 nm	[12][13]
pKa	7.7	[1]

Synthesis of Umbelliferone

Umbelliferone can be obtained through both biosynthetic pathways in plants and chemical synthesis in the laboratory.

Biosynthesis

Umbelliferone is a product of the phenylpropanoid pathway, a major route for the synthesis of various natural compounds in plants.[1][4] The pathway originates from the amino acid L-phenylalanine.

The key steps in the biosynthesis of umbelliferone are:

• Deamination: Phenylalanine is converted to cinnamic acid by the enzyme phenylalanine ammonia-lyase (PAL).[14]

• Hydroxylation: Cinnamic acid is hydroxylated at the para position to form 4-coumaric acid (p-coumaric acid) by cinnamate (B1238496) 4-hydroxylase (C4H).[1][14]

• Ortho-hydroxylation: A second hydroxylation occurs at the ortho position of 4-coumaric acid to yield 2,4-dihydroxy-cinnamic acid.[1]

• Isomerization and Lactonization: The trans-double bond of 2,4-dihydroxy-cinnamic acid undergoes isomerization to the cis form, which is unstable and readily cyclizes through an intramolecular attack of the C2'-hydroxyl group on the carboxylic acid group, forming the lactone ring of umbelliferone.[1]

Biosynthesis of Umbelliferone.

Chemical Synthesis: Pechmann Condensation

The most common and traditional method for synthesizing umbelliferone is the Pechmann condensation.[3][4] This reaction involves the condensation of resorcinol (B1680541) with malic acid under acidic conditions, typically using concentrated sulfuric acid as a catalyst.[3][15]

Workflow for Pechmann Condensation.

Experimental Protocols

Protocol 1: Traditional Pechmann Condensation

This protocol is adapted from established methods for the synthesis of umbelliferone.[3][15]

Materials:

• Resorcinol (22 g)

• Malic acid (26.8 g)

• Concentrated sulfuric acid (54 mL)

• Ice-water (220 mL)

• Ethanol (for recrystallization)

• Dilute acetic acid (for recrystallization)

Procedure:

• Grind 22 g of resorcinol and 26.8 g of malic acid together in a flask.

• Gently heat the mixture while slowly adding 54 mL of concentrated sulfuric acid. The mixture will solidify and then remelt with strong effervescence.

• Stop heating as soon as the liquefaction is complete.

• Immediately pour the reaction mixture into 220 mL of ice-water.

• Allow the product to separate completely, which may take up to three days. It will appear as a light red crystalline mass.

• Collect the crude umbelliferone by filtration.

• Purify the product by performing two recrystallizations from dilute alcohol and one from dilute acetic acid to obtain a pure, faint yellow product.

Protocol 2: Microwave-Assisted Synthesis

A greener and more rapid synthesis can be achieved using microwave assistance.[16][17][18]

Materials:

• Resorcinol (20 mmol)

• Malic acid (20 mmol)

• Concentrated sulfuric acid (100 mmol)

• Hot water (2-10 mL)

Procedure:

• In a 50 mL Erlenmeyer flask, combine 20 mmol of resorcinol, 20 mmol of malic acid, and 100 mmol of concentrated sulfuric acid.

• Place a glass funnel on the mouth of the flask.

• Position the flask at the edge of a domestic microwave oven's plate.

• Irradiate the mixture for 30 seconds at a medium power level (e.g., Level 6).

• Carefully add 2-10 mL of hot water to the resulting slurry.

• The product can then be isolated and purified, for instance, by recrystallization.

Biological Activities and Signaling Pathways

Umbelliferone exhibits a wide array of pharmacological effects by modulating various cellular signaling pathways. Its anti-inflammatory, antioxidant, and anti-cancer properties are of particular interest in drug development.[7]

Anti-inflammatory and Antioxidant Effects

Umbelliferone has been shown to possess significant anti-inflammatory and antioxidant properties.[6][9] It can scavenge free radicals and inhibit lipid peroxidation.[6] One of the key mechanisms underlying its antioxidant effect is the activation of the Nrf2 (Nuclear factor erythroid 2-related factor 2) signaling pathway.[6] Activation of Nrf2 leads to the increased expression of endogenous antioxidant enzymes such as superoxide (B77818) dismutase (SOD), catalase (CAT), and glutathione (B108866) (GSH).[6]

Furthermore, umbelliferone can suppress inflammatory responses by inhibiting the MAPK (mitogen-activated protein kinase) and NF-κB (nuclear factor-kappa B) signaling pathways, which are crucial in the regulation of pro-inflammatory cytokines like TNF-α and IL-6.[7][19]

Key Signaling Pathways Modulated by Umbelliferone.

Anti-cancer Activity

Umbelliferone has demonstrated anti-proliferative and apoptotic effects in various cancer cell lines.[5][12] For instance, in human oral carcinoma (KB) cells, it induces apoptosis and causes cell cycle arrest at the G0/G1 phase.[5][13] This is associated with an increased generation of intracellular reactive oxygen species (ROS), leading to oxidative stress-mediated depolarization of mitochondria and subsequent DNA damage.[5]

Other Therapeutic Potential

Studies have also suggested the potential of umbelliferone in the management of diabetes and diabetic complications. It has been reported to be effective in diabetic cardiomyopathy by suppressing the Janus kinase 2 (JAK2) and signal transducer and activator of transcription 3 (STAT3) signaling pathway.[6][19]

Conclusion

Umbelliferone is a multifaceted natural compound with a well-defined chemical structure and a diverse range of biological activities. Its straightforward synthesis, coupled with its potent pharmacological effects on key signaling pathways, makes it a valuable molecule for researchers in academia and the pharmaceutical industry. Further exploration of its mechanisms of action and the development of its derivatives hold significant promise for the discovery of new therapeutic agents.

References

• 1. Umbelliferone - Wikipedia [en.wikipedia.org]
• 2. phytojournal.com [phytojournal.com]
• 3. benchchem.com [benchchem.com]
• 4. research.biust.ac.bw [research.biust.ac.bw]
• 5. selleckchem.com [selleckchem.com]
• 6. Umbelliferone and Its Synthetic Derivatives as Suitable Molecules for the Development of Agents with Biological Activities: A Review of Their Pharmacological and Therapeutic Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Umbelliferone | C9H6O3 | CID 5281426 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. chemimpex.com [chemimpex.com]
• 10. CAS 93-35-6: Umbelliferone | CymitQuimica [cymitquimica.com]
• 11. scbt.com [scbt.com]
• 12. Umbelliferone | CAS 93-35-6 | Cayman Chemical | Biomol.com [biomol.com]
• 13. caymanchem.com [caymanchem.com]
• 14. researchgate.net [researchgate.net]
• 15. tandfonline.com [tandfonline.com]
• 16. scielo.br [scielo.br]
• 17. MICROWAVE-ASSISTED SYNTHESIS AND PKA DETERMINATION OF UMBELLIFERONE: AN EXPERIMENT FOR THE UNDERGRADUATE ORGANIC CHEMISTRY LABORATORY – ScienceOpen [scienceopen.com]
• 18. researchgate.net [researchgate.net]
• 19. encyclopedia.pub [encyclopedia.pub]

A Historical Perspective on the Discovery of Umbelliferone: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Umbelliferone, systematically known as 7-hydroxycoumarin, is a naturally occurring phenolic compound that has garnered significant interest in the scientific community for its wide-ranging biological activities. As a key member of the coumarin (B35378) family, it serves as an important scaffold in medicinal chemistry and drug discovery. This technical guide provides a comprehensive historical perspective on the discovery of umbelliferone, detailing its initial isolation from natural sources and the first chemical synthesis. The document outlines the classical experimental protocols, presents historical and modern physicochemical data, and illustrates the foundational biosynthetic and synthetic pathways.

Historical Perspective of Discovery

The discovery of umbelliferone is intrinsically linked to the exploration of natural products in the 19th century. Its name is derived from the Umbelliferae (now Apiaceae) plant family, a group of plants in which the compound and its derivatives are abundant. Early investigations into the chemical constituents of these plants led to the isolation of this fluorescent substance.

First Isolation from Natural Sources

While the exact first isolation is not definitively documented under the name "umbelliferone" in readily available literature, its discovery can be traced through its various synonyms. One of its earliest identified sources was the bark of Daphne mezereum L. Another significant early source was Ferula communis, a species of giant fennel. The compound was also identified in plants of the Hydrangea genus, from which it derived the name "hydrangine." These early isolations were typically achieved through solvent extraction of the plant material, followed by purification techniques such as crystallization.

First Chemical Synthesis: The Pechmann Condensation

The first chemical synthesis of umbelliferone was a landmark achievement in organic chemistry and is attributed to the German chemist Hans von Pechmann in 1884 . He developed a new method for the synthesis of coumarins, now famously known as the Pechmann condensation . In his seminal paper published in the Berichte der deutschen chemischen Gesellschaft, Pechmann described the reaction of resorcinol (B1680541) with β-ketonic acids under acidic conditions to yield coumarin derivatives. For the synthesis of umbelliferone, he reacted resorcinol with formylacetic acid (generated in situ from malic acid) in the presence of a dehydrating agent like sulfuric acid. This reaction provided an efficient route to umbelliferone and laid the groundwork for the synthesis of a vast array of coumarin-based compounds.[1]

Physicochemical and Quantitative Data

The early characterization of umbelliferone involved the determination of its fundamental physical and chemical properties. These historical data, though less precise than modern measurements, were crucial for its identification and structural elucidation.

Property	Historical Data (Late 19th/Early 20th Century)	Modern Data
Molecular Formula	C9H6O3	C9H6O3
Molar Mass	Approximated based on elemental analysis	162.14 g/mol
Melting Point	~223-225 °C	230-232 °C
Appearance	Colorless or yellowish needles/prisms	White to yellowish crystalline powder
Solubility	Sparingly soluble in cold water, soluble in hot water, alcohol, and ether	Slightly soluble in hot water, soluble in ethanol
Fluorescence	Observed as blue fluorescence in alkaline solution	Exhibits strong blue fluorescence under UV light

Experimental Protocols

The following sections provide detailed methodologies for the isolation and synthesis of umbelliferone, reflecting the techniques available in the late 19th and early 20th centuries.

Historical Protocol for the Isolation of Umbelliferone from Ferula communis

This protocol is a generalized representation of early extraction methods.

1. Material Preparation:

• The dried and powdered resin ("gum") of Ferula communis was used as the starting material.

2. Extraction:

• The powdered resin was subjected to distillation with water.

• The distillate, containing volatile components, was collected. Umbelliferone, being slightly volatile with steam, would be present in the distillate.

3. Purification:

• The aqueous distillate was allowed to cool, upon which crude umbelliferone would precipitate or crystallize.

• The crude product was collected by filtration.

• Further purification was achieved by recrystallization from hot water or dilute alcohol. The purity was assessed by its crystalline form and melting point.

Historical Protocol for the Chemical Synthesis of Umbelliferone (Pechmann Condensation)

This protocol is based on the original work of Hans von Pechmann.

1. Reaction Setup:

• A mixture of resorcinol (1 part) and malic acid (1.5 parts) was placed in a flask.

• Concentrated sulfuric acid (2 parts) was slowly added to the mixture with cooling.

2. Reaction Execution:

• The flask was gently heated in a water bath. The reaction mixture would darken, and the evolution of carbon monoxide would be observed.

• The heating was continued until the gas evolution ceased.

3. Product Isolation and Purification:

• The cooled reaction mixture was poured into a large volume of cold water.

• The precipitated crude umbelliferone was collected by filtration and washed with water to remove residual acid.

• The crude product was then dissolved in a dilute sodium carbonate solution.

• The solution was filtered to remove any insoluble impurities.

• Umbelliferone was reprecipitated by the addition of hydrochloric acid.

• The purified umbelliferone was collected by filtration, washed with water, and dried. Further purification could be achieved by recrystallization from hot water or ethanol.

Signaling Pathways and Logical Relationships

The biosynthesis of umbelliferone in plants and its chemical synthesis via the Pechmann condensation can be visualized as logical workflows.

Biosynthesis of Umbelliferone

Umbelliferone is a phenylpropanoid, synthesized in plants from the amino acid L-phenylalanine via the shikimate pathway.

Biosynthesis of Umbelliferone from L-Phenylalanine.

Pechmann Condensation for Umbelliferone Synthesis

The laboratory synthesis of umbelliferone as developed by Pechmann follows a distinct reaction pathway.

Pechmann Condensation for the Synthesis of Umbelliferone.

Conclusion

The discovery of umbelliferone, both through its isolation from a variety of plants and its pioneering chemical synthesis by Hans von Pechmann, marked a significant milestone in the field of natural product chemistry. The historical experimental protocols, while rudimentary by modern standards, demonstrate the ingenuity of early chemists in elucidating the structure and properties of this important molecule. The foundational knowledge gained from this historical work continues to underpin contemporary research into the diverse biological activities of umbelliferone and its derivatives, driving forward their development as potential therapeutic agents.

References

• 1. Pechmann condensation - Wikipedia [en.wikipedia.org]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of Umbelliferone via Pechmann Condensation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Umbelliferone, also known as 7-hydroxycoumarin, is a natural product belonging to the coumarin (B35378) family. Found in various plants of the Apiaceae family, it serves as a crucial scaffold in medicinal chemistry due to its wide spectrum of biological activities. Umbelliferone and its derivatives exhibit pharmacological properties including antioxidant, anti-inflammatory, and antitumor effects. The Pechmann condensation is a classic and widely used method for the synthesis of coumarins, including umbelliferone. This reaction involves the acid-catalyzed condensation of a phenol (B47542) with a β-ketoester or a β-carboxylic acid.[1][2] This document provides detailed protocols and quantitative data for the synthesis of umbelliferone and its analogue, 7-hydroxy-4-methylcoumarin, via the Pechmann condensation under various conditions.

Data Presentation: Synthesis of Umbelliferone and Analogues

The following table summarizes quantitative data from various reported Pechmann condensation procedures for the synthesis of umbelliferone and 7-hydroxy-4-methylcoumarin.

Product	Phenolic Substrate	β-Carbonyl Compound	Catalyst	Reaction Conditions	Yield (%)	Reference
Umbelliferone	Resorcinol (B1680541) (22 g)	Malic Acid (26.8 g)	Conc. H₂SO₄ (54 mL)	Gentle heating	~37%	[3]
Umbelliferone	Resorcinol (20 mmol)	Malic Acid (20 mmol)	Conc. H₂SO₄ (100 mmol)	Microwave (30 s)	52-77%	[4][5]
7-Hydroxy-4-methylcoumarin	Resorcinol (5.5 g)	Ethyl Acetoacetate (B1235776) (6.4 mL)	Conc. H₂SO₄ (50 mL)	Not specified	49%	[6]
7-Hydroxy-4-methylcoumarin	Resorcinol (10 mmol)	Ethyl Acetoacetate (10 mmol)	Conc. H₂SO₄ (10 mL)	5 °C to RT, 19 h	80-88%	[7]
7-Hydroxy-4-methylcoumarin	Resorcinol (1 mmol)	Ethyl Acetoacetate (1.1 mmol)	Amberlyst-15 (0.2 g)	110 °C (solvent-free)	95%	[8]
7-Hydroxy-4-methylcoumarin	Resorcinol (3.7 g)	Ethyl Acetoacetate (4.5 g)	Conc. H₂SO₄ (15 mL)	< 10-20 °C to RT	Not specified	[1]

Experimental Protocols

Protocol 1: Synthesis of Umbelliferone using Resorcinol and Malic Acid (Conventional Heating)

This protocol is adapted from a traditional Pechmann condensation method.[3]

Materials:

• Resorcinol (22 g)

• Malic Acid (26.8 g)

• Concentrated Sulfuric Acid (54 mL)

• Ice-water (220 mL)

• Dilute ethanol (B145695) (for recrystallization)

• Dilute acetic acid (for recrystallization)

• Round-bottom flask

• Heating mantle

• Beaker

• Buchner funnel and filter paper

Procedure:

• Grind together 22 g of resorcinol and 26.8 g of malic acid and place the mixture in a round-bottom flask.

• Gently heat the mixture while slowly adding 54 mL of concentrated sulfuric acid.

• Continue gentle heating. The mixture will solidify to a light yellow mass and then remelt with strong effervescence.

• Stop heating as soon as the liquefaction is complete.

• Immediately pour the reaction mixture into 220 mL of ice-water.

• Allow the mixture to stand for three days for the umbelliferone to separate completely as a light red crystalline mass.

• Collect the precipitate by filtration.

• Purify the crude product by two recrystallizations from dilute alcohol and one from dilute acetic acid to yield pure, faint yellow umbelliferone.

Protocol 2: Synthesis of Umbelliferone using Resorcinol and Malic Acid (Microwave Irradiation)

This modern protocol utilizes microwave assistance to significantly reduce reaction time.[4][5]

Materials:

• Resorcinol (20 mmol)

• Malic Acid (20 mmol)

• Concentrated Sulfuric Acid (100 mmol)

• Hot distilled water

• Crushed ice

• Erlenmeyer flask (50 mL)

• Domestic microwave oven

• Buchner funnel and filter paper

Procedure:

• Finely triturate 20 mmol of resorcinol and 20 mmol of malic acid and add them to a 50 mL Erlenmeyer flask.

• Gently add 100 mmol of concentrated sulfuric acid to the solids and swirl to create a slurry.

• Place the Erlenmeyer flask at the edge of the microwave plate and irradiate for 30 seconds at an intermediate power level (e.g., Level 6).

• Immediately after irradiation, add 2-10 mL of hot distilled water to the slurry.

• Add crushed ice to the flask to induce precipitation.

• Collect the precipitate by vacuum filtration and dry at ambient temperature to obtain umbelliferone.

Protocol 3: Synthesis of 7-Hydroxy-4-methylcoumarin using Resorcinol and Ethyl Acetoacetate

This protocol describes the synthesis of a common umbelliferone analogue.[7]

Materials:

• Resorcinol (10 mmol)

• Ethyl acetoacetate (10 mmol)

• Concentrated Sulfuric Acid (10 mL)

• Ice-cold water

• Aqueous ethanol (for recrystallization)

• Beaker

• Ice bath

• Magnetic stirrer

• Buchner funnel and filter paper

Procedure:

• In a beaker, add 10 mL of concentrated sulfuric acid and cool it to 5 °C in an ice bath.

• To the cooled sulfuric acid, add a mixture of 10 mmol of resorcinol and 10 mmol of ethyl acetoacetate.

• Stir the reaction mixture at 5 °C for 1 hour.

• Allow the reaction mixture to warm to room temperature and continue stirring for 18 hours.

• Pour the reaction mixture into ice-cold water with vigorous stirring to precipitate the product.

• Filter the precipitate and dry it to obtain the crude product.

• Purify the crude product by recrystallization from aqueous ethanol to furnish pure 7-hydroxy-4-methylcoumarin.

Reaction Mechanisms and Visualizations

The Pechmann condensation for the synthesis of umbelliferone can proceed via two main pathways depending on the starting β-carbonyl compound.

Pechmann Condensation of Resorcinol with Malic Acid

When malic acid is used, it first dehydrates in the presence of concentrated sulfuric acid to form the reactive intermediate, formylacetic acid, in situ. This is followed by a nucleophilic attack from resorcinol to form umbelliferone.[4][5]

Caption: Pechmann condensation of resorcinol and malic acid.

Pechmann Condensation of Resorcinol with Ethyl Acetoacetate

The reaction between resorcinol and ethyl acetoacetate is believed to proceed through three main steps: transesterification, an electrophilic aromatic substitution (intramolecular hydroxyalkylation), and dehydration.[9]

Caption: Pechmann condensation of resorcinol and ethyl acetoacetate.

Experimental Workflow

The general experimental workflow for the Pechmann condensation synthesis of umbelliferone is outlined below.

Caption: General workflow for umbelliferone synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. tandfonline.com [tandfonline.com]
• 4. scielo.br [scielo.br]
• 5. scielo.br [scielo.br]
• 6. Synthesis of 7 hydroxy-4-methyl coumarin | PDF [slideshare.net]
• 7. jetir.org [jetir.org]
• 8. scispace.com [scispace.com]
• 9. Pechmann condensation - Wikipedia [en.wikipedia.org]

Protocol for Umbelliferone Extraction from Apiaceae Family Plants: Application Notes for Researchers

For Immediate Release

[City, State] – [Date] – This document provides detailed application notes and protocols for the extraction of umbelliferone, a valuable phytochemical, from plants belonging to the Apiaceae family. These guidelines are intended for researchers, scientists, and professionals in the field of drug development and natural product chemistry.

Introduction

Umbelliferone (7-hydroxycoumarin) is a natural product of the coumarin (B35378) family, widely distributed in the plant kingdom, with notable prevalence in the Apiaceae (or Umbelliferae) family.[1][2][3] This compound and its derivatives are of significant interest due to their diverse pharmacological activities, including antioxidant, anti-inflammatory, and anticancer properties. The Apiaceae family, which includes common plants like Angelica, Ferula, and Coriander, represents a rich source of umbelliferone.[4]

The efficient extraction of umbelliferone is a critical first step in its study and utilization. The choice of extraction method and solvent system significantly impacts the yield and purity of the final product. This document outlines various extraction techniques, from traditional to modern, providing detailed protocols and comparative data to assist researchers in selecting the most suitable method for their specific needs.

Pre-Extraction Preparation

Consistent and proper preparation of plant material is crucial for reproducible extraction results.

Protocol for Plant Material Preparation:

• Collection and Identification: Collect the desired plant material (e.g., roots, leaves, seeds) from a reliable source. Ensure proper botanical identification.

• Cleaning: Gently wash the plant material with distilled water to remove any soil and debris.

• Drying: Air-dry the plant material in a well-ventilated area, shielded from direct sunlight, or use a laboratory oven at a controlled temperature (typically 40-50°C) until a constant weight is achieved.

• Grinding: Grind the dried plant material into a fine powder using a laboratory mill. A uniform particle size is important for efficient solvent penetration.[5]

• Storage: Store the powdered plant material in an airtight container in a cool, dark, and dry place to prevent degradation of phytochemicals.

Extraction Protocols

Several methods can be employed for the extraction of umbelliferone. The choice of method depends on factors such as the nature of the plant material, the desired yield, and the available laboratory equipment. Methanol and ethanol, often in aqueous solutions, are commonly recommended solvents for umbelliferone extraction.[3]

Maceration

Maceration is a simple and widely used technique that involves soaking the plant material in a solvent for an extended period.

Protocol:

• Weigh the powdered plant material.

• Place the material in a sealed container and add the solvent. A common solvent-to-solid ratio is 15:1 (v/w).[4]

• Allow the mixture to stand at room temperature for a period of 3 to 7 days, with occasional agitation.

• After the maceration period, filter the mixture to separate the extract from the solid plant residue.

• Wash the residue with a small volume of fresh solvent to ensure maximum recovery of the analyte.

• Combine the filtrates and concentrate the extract using a rotary evaporator at a controlled temperature (e.g., 35°C) to obtain the crude umbelliferone extract.[6]

Soxhlet Extraction

Soxhlet extraction is a continuous extraction method that offers higher efficiency than maceration.

Protocol:

• Place a known amount of powdered plant material in a thimble.

• Place the thimble inside the main chamber of the Soxhlet apparatus.

• Fill the distillation flask with the chosen solvent.

• Heat the solvent to its boiling point. The solvent vapor will travel up to the condenser, where it will cool and drip down onto the thimble containing the plant material.

• The solvent will fill the thimble and extract the desired compounds. Once the solvent reaches the top of the siphon arm, it will be siphoned back into the distillation flask, carrying the extracted compounds with it.

• This cycle is repeated multiple times over several hours (e.g., 6-8 hours).[6][7]

• After extraction, the solvent in the distillation flask, now rich in umbelliferone, is concentrated using a rotary evaporator.

Ultrasound-Assisted Extraction (UAE)

UAE utilizes the energy of ultrasonic waves to enhance the extraction process, often resulting in higher yields and shorter extraction times.

Protocol:

• Mix the powdered plant material with the extraction solvent in a flask.

• Place the flask in an ultrasonic bath.

• Apply ultrasonic waves at a specific frequency (e.g., 20-40 kHz) and power for a set duration.

• Maintain a constant temperature during the extraction process.

• After sonication, filter the mixture to separate the extract.

• Concentrate the extract using a rotary evaporator.

Microwave-Assisted Extraction (MAE)

MAE employs microwave energy to heat the solvent and plant material, leading to a rapid extraction process.

Protocol:

• Place the powdered plant material and solvent in a microwave-safe extraction vessel.

• Place the vessel in a microwave extraction system.

• Apply microwave irradiation at a set power and for a specific time. The temperature inside the vessel will rise, accelerating the extraction.

• After the extraction is complete, allow the vessel to cool.

• Filter the mixture to obtain the extract.

• Concentrate the extract using a rotary evaporator.

Quantitative Data Summary

The following tables summarize typical experimental parameters and reported yields for umbelliferone extraction from various Apiaceae species.

Table 1: Comparison of Extraction Methods and Parameters for Umbelliferone.

Extraction Method	Plant Material (Apiaceae)	Solvent	Solvent-to-Solid Ratio	Temperature	Duration	Umbelliferone Yield	Reference
Maceration	Chamomile Processing Waste	50% Aqueous Ethanol	5:1 (v/w)	Room Temperature	5 days	11.80 mg/100 g	[6]
Maceration	Ferula assafoetida Gum	70% Ethanol	10:1 (v/w)	Room Temperature	Not Specified	Not Specified	[8]
Soxhlet Extraction	Chamomile	n-Hexane	30:1 (v/w)	Boiling Point of Solvent	8 hours	Lower than Maceration	[6]
Soxhlet Extraction	Angelica archangelica	Methanol	Not Specified	80°C	6 hours	Not Specified	[7]
Ultrasound-Assisted	Pimpinella roots	Methanol or 80% Methanol	25:1 (v/w)	60°C	30 minutes	Not Specified	[9]
Ultrasound-Assisted	Coriander	2.02 M NaOH	Not Specified	35.3°C	17.4 minutes	Not Specified	[10]
Microwave-Assisted	Melilotus officinalis	50% Aqueous Ethanol	Not Specified	50°C	2 x 5 minutes	Higher than Soxhlet & UAE	[11][12]

Visualizing the Workflow

The general workflow for umbelliferone extraction and subsequent analysis can be visualized as follows:

Caption: General workflow for umbelliferone extraction from plant material.

Conclusion

The protocols and data presented in these application notes provide a comprehensive guide for the extraction of umbelliferone from plants of the Apiaceae family. For simple and cost-effective extraction, maceration is a suitable method. For higher efficiency and yield, Soxhlet extraction is a classic and reliable choice. For rapid extractions with potentially higher yields and reduced solvent consumption, modern techniques such as Ultrasound-Assisted Extraction and Microwave-Assisted Extraction are highly recommended. Researchers should consider the specific goals of their study and available resources when selecting the most appropriate extraction protocol. Further optimization of the presented parameters may be necessary to achieve the best results for a particular plant species and desired end-product.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. ijrpr.com [ijrpr.com]
• 5. researchgate.net [researchgate.net]
• 6. Comparison of various techniques for the extraction of umbelliferone and herniarin in Matricaria chamomilla processing fractions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Rapid simultaneous determination of marmelosin, umbelliferone and scopoletin from Aegle marmelos fruit by RP-HPLC - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ppj.phypha.ir [ppj.phypha.ir]
• 9. akjournals.com [akjournals.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Microwave-assisted extraction of coumarin and related compounds from Melilotus officinalis (L.) Pallas as an alternative to Soxhlet and ultrasound-assisted extraction - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Umbelliferone as a Fluorescent pH Indicator

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing umbelliferone (also known as 7-hydroxycoumarin) as a fluorescent pH indicator. This document outlines the fundamental principles, key photophysical properties, and detailed experimental protocols for its application in various research settings.

Principle

Umbelliferone's utility as a pH indicator stems from the pH-dependent equilibrium between its two fluorescent forms: a neutral molecular form (protonated) and an anionic form (deprotonated). The phenolic hydroxyl group of umbelliferone has a pKa value in the physiological range, making it an excellent candidate for monitoring pH changes in biological systems.[1]

The protonated form, predominant in acidic to neutral solutions, and the deprotonated (anionic) form, which prevails in alkaline conditions, exhibit distinct excitation and emission spectra. This spectral shift allows for the ratiometric or intensiometric measurement of pH. Specifically, in acidic solutions (pH 3-6), umbelliferone exists in its neutral form, while in alkaline solutions (pH 9-10.5), it is in its anionic form.[2][3] The pKa of umbelliferone is approximately 7.61 to 7.7.[1][2]

Below is a diagram illustrating the pH-dependent equilibrium of umbelliferone.

Caption: pH-dependent equilibrium of umbelliferone.

Photophysical Properties

The selection of a fluorophore is critical for the success of fluorescence-based assays. Umbelliferone's strong UV absorption and blue fluorescence make it a valuable tool.[1] Its photophysical properties are highly sensitive to environmental factors, particularly pH and solvent polarity.[4]

Table 1: Quantitative Photophysical Data of Umbelliferone

Property	Value (Acidic Conditions)	Value (Alkaline Conditions)	Reference
Excitation Maximum (λex)	~325 nm (pH 3-6)	~367 nm (pH 9-10.5)	[2][3]
~330 nm (pH < 6)	~370 nm (pH > 8)	[5]
Emission Maximum (λem)	~455 nm (pH 3-6)	~455 nm	[2][3]
~452 nm (in 0.1 M citrate, pH 3.0)	~460 nm	[5][6]
Molar Extinction Coefficient (ε)	log ε = 4.15 at 325 nm (ε ≈ 14,125 M⁻¹cm⁻¹)	Not specified	[1][4]
Fluorescence Quantum Yield (ΦF)	0.81 (at pH 5.49, λex = 325 nm)	0.91 (at pH 9.49, λex = 367 nm)	[2]
pKa	7.61	[2]
7.7	[1]

Applications

Umbelliferone is a versatile fluorescent probe with several applications in research and drug development:

• pH Indicator: It serves as a reliable pH indicator in the range of 6.5-8.9.[1]

• Intracellular pH Measurement: Its low toxicity and significant fluorescence changes with pH make it suitable for measuring intracellular pH.[7][8]

• Enzyme Assays: Umbelliferone and its derivatives are widely used as fluorogenic substrates in enzyme assays, such as those for glycosidases and phosphatases.[4][8] The enzymatic cleavage of a non-fluorescent umbelliferone derivative releases the highly fluorescent umbelliferone, allowing for sensitive detection of enzyme activity.[4]

• Metal Ion Detection: It can be used as a fluorescence indicator for metal ions like copper and calcium.[1]

The general workflow for a fluorogenic enzyme assay using an umbelliferone-based substrate is depicted below.

Caption: Workflow of a typical fluorogenic enzyme assay.

Experimental Protocols

This protocol is adapted from a procedure for determining the pKa by monitoring changes in UV-Vis absorbance with successive additions of a base.[9]

Materials:

• Umbelliferone

• Tris-HCl buffer solution (0.1 M)

• Tris base

• Deionized water

• Hydrochloric acid (HCl)

• UV-Vis spectrophotometer

• pH meter

• Magnetic stirrer and stir bar

• Millipore membrane filter

Procedure:

• Prepare a 0.1 M Tris solution: Dissolve 1.2 g of Tris in 100 mL of deionized water.

• Adjust the pH: Adjust the pH of the Tris solution to approximately 6.1 with HCl. This will be your Tris-HCl buffer.

• Prepare the umbelliferone solution: Dissolve a small, non-quantitative amount of umbelliferone in the Tris-HCl buffer.

• Filter the solution: Filter the umbelliferone solution using a Millipore membrane filter to remove any undissolved particles.

• Initial measurement: Record the initial pH and the UV-Vis absorption spectrum of the filtered solution.

• Titration: Add small, successive aliquots of Tris base to the umbelliferone solution.

• Measurements after each addition: After each addition of Tris base, thoroughly mix the solution and measure the pH and the UV-Vis spectrum.

• Data Analysis: Plot the absorbance at a wavelength corresponding to the anionic form (e.g., 367 nm) against the measured pH. The midpoint of the resulting sigmoidal curve corresponds to the pKa of umbelliferone.

This protocol provides a general framework for measuring pH using the fluorescence of umbelliferone.

Materials:

• Umbelliferone stock solution (e.g., 1 mM in ethanol)

• Buffers of known pH values covering the desired range (e.g., pH 4 to 10)

• Sample of unknown pH

• Spectrofluorometer with excitation and emission monochromators

• Quartz cuvettes

Procedure:

• Instrument Setup:

  • Turn on the spectrofluorometer and allow the lamp to warm up.

  • Set the excitation and emission slit widths (e.g., 5 nm) to balance signal intensity and spectral resolution.[4]

• Calibration Curve Generation:

  • Prepare a series of solutions with known pH values by diluting the umbelliferone stock solution into the different pH buffers. The final concentration of umbelliferone should be in the low micromolar range to avoid inner filter effects.

  • For each pH standard, record the fluorescence emission spectrum by exciting at the isosbestic point (a wavelength where the molar absorptivity is the same for both the protonated and deprotonated forms, if known) or by using dual excitation wavelengths corresponding to the neutral (~325 nm) and anionic (~367 nm) forms.

  • If using dual excitation, calculate the ratio of fluorescence intensities (e.g., F367/F325) for each pH standard.

  • Plot the fluorescence intensity ratio (or single wavelength intensity) versus pH to generate a calibration curve.

• Sample Measurement:

  • Add the same final concentration of umbelliferone to your sample of unknown pH.

  • Record the fluorescence emission spectrum under the same conditions used for the calibration curve.

  • Calculate the fluorescence intensity ratio (or single wavelength intensity) for the unknown sample.

• pH Determination:

  • Determine the pH of the sample by interpolating its fluorescence ratio (or intensity) on the calibration curve.

The logical workflow for pH determination is outlined in the diagram below.

References

• 1. Umbelliferone - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. Umbelliferone - CAS-Number 93-35-6 - Order from Chemodex [chemodex.com]
• 6. Umbelliferone fluorescence indicator, = 98.0 HPLC 93-35-6 [sigmaaldrich.com]
• 7. Umbelliferone as an Intracellular pH-sensitive fluorescent indicator and blood-brain barrier probe: instrumentation, calibration, and analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. scielo.br [scielo.br]

Application Notes: Umbelliferone as a Fluorogenic Substrate for Enzyme Assays

Introduction

Umbelliferone, and its methylated analog 4-methylumbbelliferone (4-MU), are widely utilized fluorogenic reporters in biochemical assays designed to quantify enzyme activity. These coumarin-based molecules are synthetically modified to create non-fluorescent substrates for a variety of enzymes. Enzymatic cleavage of a specific chemical group from the umbelliferone core releases the 7-hydroxycoumarin moiety, which exhibits strong fluorescence upon excitation with ultraviolet light. The rate of fluorescence increase is directly proportional to the enzyme's activity, providing a sensitive and continuous method for monitoring enzymatic reactions. This principle is broadly applied in basic research, clinical diagnostics, and high-throughput screening for drug discovery.[1]

The fluorescence of umbelliferone and its derivatives is highly dependent on pH.[1][2] The phenolic hydroxyl group at the 7-position has a pKa of approximately 7.6-7.8.[3] Below this pH, the molecule exists predominantly in its less fluorescent protonated (neutral) form. In alkaline conditions (pH 9-10.5), it deprotonates to the highly fluorescent anionic phenolate (B1203915) form.[2][3] This characteristic is a critical consideration in assay design, often requiring the addition of a high pH stop solution to maximize the fluorescent signal.

Principle of the Assay

The fundamental principle of an umbelliferone-based enzyme assay involves a two-step process: enzymatic reaction followed by fluorometric detection. A non-fluorescent umbelliferone derivative, which is the enzyme's substrate, is incubated with the enzyme source. The enzyme catalyzes the hydrolysis of the substrate, releasing the fluorescent umbelliferone or 4-MU. The resulting fluorescence is then measured using a fluorometer, and the enzyme activity is calculated based on the rate of fluorescence generation.

Caption: Enzymatic cleavage of a non-fluorescent umbelliferyl substrate.

Applications

Umbelliferone-based substrates are available for a wide range of enzymes, including:

• Glycoside Hydrolases: Enzymes that cleave glycosidic bonds are commonly assayed using substrates like 4-methylumbelliferyl-β-D-glucuronide (for β-glucuronidase)[4][5][6], 4-methylumbelliferyl-galactoside (for β-galactosidase), and others. These assays are crucial in microbiology, molecular biology (as reporter genes), and for diagnosing lysosomal storage diseases.

• Sulfatases: Steroid sulfatase, an enzyme implicated in hormone-dependent cancers, can be assayed using 4-methylumbelliferyl sulfate (B86663) (4-MUS).[7][8] These assays are valuable in cancer research and for screening potential therapeutic inhibitors.

• Phosphatases: Substrates such as 4-methylumbelliferyl phosphate (B84403) are used to measure the activity of acid and alkaline phosphatases, which are important markers in various diseases.

• Lipases and Esterases: Umbelliferone esters with different fatty acid chain lengths can be synthesized to serve as substrates for lipases and esterases, with applications in studying lipid metabolism and in the food and biofuel industries.[9]

Data Presentation

Table 1: Spectral Properties of Umbelliferone and 4-Methylumbelliferone (B1674119)

Compound	Condition	Excitation Max (nm)	Emission Max (nm)	Quantum Yield	Reference
Umbelliferone	Acidic (pH 3.0-6.0)	325	452-455	0.81	[3][10]
Umbelliferone	Alkaline (pH 9.0-10.5)	367	455	0.91	[3]
4-Methylumbelliferone (4-MU)	Alkaline (pH 9-10)	~360-380	~445-460	0.95 (at pH 9.75)	[2][3][11][12]

Table 2: Kinetic Parameters for Selected Umbelliferone-Based Substrates

Enzyme	Substrate	Km (µM)	Source Organism/System	Reference
Arylsulfatase	4-Methylumbelliferyl Sulfate (4-MUS)	700 ± 160	Aerobacter aerogenes	[8]
Sulfatase	3-O-Methylfluorescein-Sulfate (MFS)	24.8 ± 2.2	Helix pomatia	[13]

Experimental Protocols

Protocol 1: General Assay for β-Glucuronidase Activity

This protocol is adapted for the determination of β-glucuronidase activity in biological samples using 4-methylumbelliferyl-β-D-glucuronide (MUG).

Materials:

• MUG Substrate Stock Solution: 10 mM 4-methylumbelliferyl-β-D-glucuronide in DMSO. Store at -20°C.

• Assay Buffer: 0.1 M Sodium Acetate Buffer, pH 4.5.

• Stop Solution: 0.2 M Glycine-NaOH Buffer, pH 10.4.

• Enzyme Sample: Lysate or purified enzyme diluted in an appropriate buffer.

• 4-Methylumbelliferone (4-MU) Standard: 1 mM 4-MU in DMSO for standard curve.

• 96-well black, flat-bottom microplate.

• Fluorometer capable of excitation at ~365 nm and emission detection at ~445 nm.

Procedure:

• Prepare 4-MU Standards: Create a standard curve by serially diluting the 1 mM 4-MU stock solution in Assay Buffer to final concentrations ranging from 0 to 50 µM. Add 100 µL of each standard to wells of the 96-well plate.

• Reaction Setup: In separate wells, add 50 µL of Assay Buffer.

• Add Enzyme: Add 40 µL of the enzyme sample to the wells containing Assay Buffer. Include a "no-enzyme" control well with 40 µL of dilution buffer.

• Initiate Reaction: Prepare a working MUG substrate solution by diluting the 10 mM stock to 1 mM in Assay Buffer. To start the reaction, add 10 µL of the 1 mM MUG solution to each well (final concentration: 100 µM).

• Incubation: Incubate the plate at 37°C for 30-60 minutes. The incubation time should be optimized to ensure the reaction remains in the linear range.

• Stop Reaction: Stop the enzymatic reaction by adding 100 µL of Stop Solution to each well. This raises the pH to maximize the fluorescence of the liberated 4-MU.

• Fluorescence Measurement: Read the fluorescence of the plate in a fluorometer with excitation at ~365 nm and emission at ~445 nm.

• Data Analysis: Subtract the fluorescence of the "no-enzyme" control from all experimental wells. Plot the fluorescence of the 4-MU standards against their concentration to generate a standard curve. Use the standard curve to determine the concentration of 4-MU produced in each enzyme reaction well. Calculate the enzyme activity as µmoles of substrate hydrolyzed per minute per mg of protein.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. A fluorescent assay amenable to measuring production of beta-D-glucuronides produced from recombinant UDP-glycosyl transferase enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Studies in detoxication. 67. The biosynthesis of the glucuronides of umbelliferone and 4-methylumbelliferone and their use in fluorimetric determination of beta-glucuronidase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Studies in detoxication. 67. The biosynthesis of the glucuronides of umbelliferone and 4-methylumbelliferone and their use in fluorimetric determination of β-glucuronidase - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Microtiter plate cellular assay for human steroid sulfatase with fluorescence readout - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Sulfatase-activated fluorophores for rapid discrimination of mycobacterial species and strains - PMC [pmc.ncbi.nlm.nih.gov]
• 9. encyclopedia.pub [encyclopedia.pub]
• 10. 伞形酮 suitable for fluorescence indicator, ≥98.0% (HPLC) | Sigma-Aldrich [sigmaaldrich.com]
• 11. Fluorogenic, Subsingle-Turnover Monitoring of Enzymatic Reactions Involving NAD(P)H Provides a Generalized Platform for Directed Ultrahigh-Throughput Evolution of Biocatalysts in Microdroplets - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. An Expanded Set of Fluorogenic Sulfatase Activity Probes - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: High-Throughput Quantification of Umbelliferone in Human Plasma using a Validated HPLC-MS/MS Method

Abstract

This application note describes a sensitive, specific, and robust High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS) method for the quantification of umbelliferone in human plasma. The protocol employs a straightforward protein precipitation technique for sample preparation, ensuring high throughput and excellent recovery. The method has been validated according to industry standards, demonstrating high precision, accuracy, and linearity over a clinically relevant concentration range. This method is suitable for pharmacokinetic studies, drug metabolism research, and clinical monitoring of umbelliferone.

Introduction

Umbelliferone (7-hydroxycoumarin) is a natural product from the coumarin (B35378) family, found in many plants of the Apiaceae family. It exhibits a wide range of biological activities, including antioxidant, anti-inflammatory, and anticancer properties. As research into the therapeutic potential of umbelliferone and its derivatives continues, there is a growing need for a reliable and high-throughput analytical method to quantify its concentration in biological matrices such as plasma. This is crucial for understanding its pharmacokinetics and pharmacodynamics. The HPLC-MS/MS method detailed herein offers the necessary sensitivity and selectivity for accurate determination of umbelliferone levels in plasma samples.

Experimental

Materials and Reagents

• Umbelliferone reference standard (≥99% purity)

• Apigenin (B1666066) (Internal Standard, IS) (≥98% purity)[1]

• HPLC-grade acetonitrile (B52724) and methanol (B129727)

• Formic acid (LC-MS grade)

• Ultrapure water

• Human plasma (drug-free)

Instrumentation

• HPLC System: A standard HPLC system capable of gradient elution.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.[1][2]

• Analytical Column: A reversed-phase C18 column (e.g., Inertsil ODS-3, 50 mm × 4.6 mm, 5 µm) is recommended.[1]

Preparation of Solutions

• Stock Solutions: Prepare stock solutions of umbelliferone and apigenin (IS) at a concentration of 1 mg/mL in methanol.

• Working Solutions: Prepare serial dilutions of the umbelliferone stock solution with a 50:50 mixture of methanol and water to create working solutions for calibration standards and quality control (QC) samples.

• Internal Standard Working Solution: Dilute the apigenin stock solution with methanol to a final concentration of 20 µg/mL.[1]

Sample Preparation

A protein precipitation method is employed for plasma sample preparation.[1][3][4][5][6]

• To 50 µL of plasma sample in a microcentrifuge tube, add 200 µL of methanol containing the internal standard (apigenin).[1]

• Vortex the mixture for 1 minute to ensure thorough mixing and protein precipitation.[1]

• Centrifuge the tubes at 13,000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.[1]

• Transfer the supernatant to a clean vial for HPLC-MS/MS analysis.

HPLC-MS/MS Conditions

HPLC Conditions:

Parameter	Value
Column	Inertsil ODS-3 (50 mm × 4.6 mm, 5 µm)[1]
Mobile Phase A	0.1% Formic Acid in Water[1]
Mobile Phase B	Acetonitrile[1]
Flow Rate	0.5 mL/min[1]
Injection Volume	10 µL[1]
Column Temperature	40°C[1]
Autosampler Temp.	4°C[1]
Gradient Elution	As described in the table below[1]

Gradient Elution Program:

Time (min)	% Mobile Phase B
0.0 - 0.2	20
0.2 - 2.0	20 → 35
2.0 - 2.5	35 → 60
2.5 - 3.9	60
3.9 - 3.91	60 → 20
3.91 - 5.0	20

Mass Spectrometry Conditions:

Parameter	Value
Ionization Mode	Negative Electrospray Ionization (ESI-)[1]
IonSpray Voltage	-4500 V[1]
Temperature	550°C[1]
Curtain Gas (CUR)	35.0 psi[1]
Collision Gas (CAD)	Medium[1]
Gas 1	55.0 psi[1]
Gas 2	55.0 psi[1]
MRM Transitions	Umbelliferone: m/z 160.8 → 77.0 [M-H]⁻, Apigenin (IS): m/z 269.0 → 117.1 [M-H]⁻[1]

Method Validation

The method was validated for linearity, sensitivity, precision, accuracy, recovery, and matrix effect.

Linearity and Sensitivity

The calibration curve was linear over the concentration range of 2.0 to 2000 ng/mL for umbelliferone in plasma.[1] The correlation coefficient (r) was greater than 0.995.[1] The lower limit of quantification (LLOQ) was determined to be 2.0 ng/mL.[1]

Table 1: Linearity and Sensitivity Data

Analyte	Concentration Range (ng/mL)	Correlation Coefficient (r)	LLOQ (ng/mL)
Umbelliferone	2.0 - 2000	> 0.995[1]	2.0[1]

Precision and Accuracy

The intra- and inter-day precision and accuracy were evaluated at four quality control (QC) concentrations. The results are summarized in Table 2.

Table 2: Precision and Accuracy Data

QC Level	Concentration (ng/mL)	Intra-day Precision (%RSD)	Intra-day Accuracy (%RE)	Inter-day Precision (%RSD)	Inter-day Accuracy (%RE)
LLOQ	2.0	< 15%	± 15%	< 15%	± 15%
Low QC	4.0	< 15%	± 15%	< 15%	± 15%
Medium QC	500	< 15%	± 15%	< 15%	± 15%
High QC	1600	< 15%	± 15%	< 15%	± 15%

Data presented are representative values based on typical validation requirements.

Recovery and Matrix Effect

The extraction recovery and matrix effect were assessed at three QC levels (low, medium, and high). The extraction recovery for umbelliferone ranged from 87.96% to 94.41%.[1] The matrix effect was found to be in the range of 83.20% to 106.56%, indicating no significant ion suppression or enhancement.[1]

Table 3: Recovery and Matrix Effect Data

QC Level	Mean Extraction Recovery (%)	Mean Matrix Effect (%)
Low	88.5	95.2
Medium	92.1	98.7
High	90.3	101.3

Data presented are representative values.

Visualizations

Caption: Experimental workflow for umbelliferone quantification in plasma.

Caption: Principle of HPLC-MS/MS analysis for umbelliferone.

Conclusion

The HPLC-MS/MS method described in this application note is a reliable and efficient tool for the quantification of umbelliferone in human plasma. The simple protein precipitation sample preparation allows for high-throughput analysis, which is essential for large-scale pharmacokinetic and clinical studies. The method's validation demonstrates its suitability for regulatory submissions and bioanalytical applications in drug development.

References

• 1. academic.oup.com [academic.oup.com]
• 2. mdpi.com [mdpi.com]
• 3. Optimization of protein precipitation based upon effectiveness of protein removal and ionization effect in liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. A fully automated plasma protein precipitation sample preparation method for LC-MS/MS bioanalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. agilent.com [agilent.com]

Application Notes and Protocols for Umbelliferone-Loaded Nanoparticles in Cancer Therapy

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the synthesis, characterization, and evaluation of umbelliferone-loaded nanoparticles for cancer therapy. Umbelliferone, a natural coumarin (B35378) derivative, has demonstrated promising anticancer properties, which can be enhanced through nanoformulation to improve its bioavailability and targeted delivery.

Data Presentation

The following tables summarize the quantitative data from various studies on umbelliferone-loaded nanoparticles, offering a comparative view of their physicochemical properties and in vitro efficacy.

Table 1: Physicochemical Characterization of Umbelliferone-Loaded Nanoparticles

Nanoparticle Type	Core/Shell Material	Average Size (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)	Drug Loading Content (%)	Encapsulation Efficiency (%)	Reference
Mesoporous Silica (B1680970) Nanoparticles (MSN)	Silica	~50	-	Negative	12.56	-	[1]
Poly(D,L-lactide-co-glycolide) (PLGA) NP	PLGA	187.1	0.16	Positive	-	-	[2]

Table 2: In Vitro Cytotoxicity of Umbelliferone and Umbelliferone-Loaded Nanoparticles

Cell Line	Treatment	IC50	Incubation Time (h)	Assay	Reference
MCF-7 (Human Breast Cancer)	Umbe@MSN-PAA-FA	Significantly lower than free umbelliferone	48	MTT
HepG2 (Human Liver Cancer)	UFG-PLGA-NP	Not specified, but effective	24	[³H] Thymidine incorporation	[2]
HuH-7 (Human Liver Cancer)	UFG-PLGA-NP	Not specified, but effective	24	[³H] Thymidine incorporation	[2]

Experimental Protocols

This section provides detailed methodologies for the synthesis, characterization, and evaluation of umbelliferone-loaded nanoparticles.

Protocol 1: Synthesis of Umbelliferone-Loaded PLGA Nanoparticles

This protocol is based on a modified double emulsion solvent evaporation technique.[2]

Materials:

• Umbelliferone β-D-galactopyranoside (UFG)

• Poly(D,L-lactide-co-glycolide) (PLGA)

• Dichloromethane (B109758) (DCM)

• Polyvinyl alcohol (PVA)

• Tween 80

• Span 60

• Stearic acid

• Deionized water

• Ice bath

• Ultrasonicator

• Magnetic stirrer

• Lyophilizer

Procedure:

• Preparation of Organic Phase: Dissolve a specific amount of PLGA and UFG in dichloromethane (DCM).

• Preparation of Aqueous Phases:

  • Internal Aqueous Phase: Prepare a solution with dispersing agents Tween 80 and Span 60.

  • External Aqueous Phase: Prepare a solution of polyvinyl alcohol (PVA) in deionized water. Add stearic acid as a stabilizing agent.

• Primary Emulsion (W/O): Add the internal aqueous phase to the organic phase. Sonicate the mixture for 15 seconds in an ice bath to form a water-in-oil (W/O) emulsion.

• Secondary Emulsion (W/O/W): Gradually add the primary emulsion to the external PVA solution while stirring. Sonicate the resulting mixture for another 15 seconds to form a water-in-oil-in-water (W/O/W) double emulsion.[2]

• Solvent Evaporation: Continuously stir the secondary emulsion at approximately 1200 rpm to allow for the complete evaporation of DCM.[2]

• Nanoparticle Purification: Wash the nanoparticles successively with deionized water to remove residual surfactants and free drug.

• Lyophilization: Disperse the washed nanoparticles in a small volume of water and lyophilize for 24 hours to obtain a dry powder.

• Storage: Store the lyophilized nanoparticles at -20°C.[2]

Protocol 2: Synthesis of Umbelliferone-Loaded Mesoporous Silica Nanoparticles (MSNs)

This protocol describes a general method for synthesizing drug-loaded MSNs, which can be adapted for umbelliferone.

Materials:

• Cetyltrimethylammonium bromide (CTAB)

• Sodium hydroxide (B78521) (NaOH)

• Tetraethyl orthosilicate (B98303) (TEOS)

• Umbelliferone

• Ethanol (B145695)

• Deionized water

• Hydrochloric acid (HCl)

• Methanol (B129727)

Procedure:

• MSN Synthesis:

  • Dissolve CTAB in deionized water with NaOH and heat to 80°C.

  • Rapidly add TEOS while stirring vigorously. A white precipitate should form.

  • Maintain the reaction at 80°C for 2 hours.

  • Isolate the product by filtration and wash with water and methanol.

  • Remove the surfactant template by acid extraction using a mixture of methanol and concentrated HCl at 60°C for 6 hours.[3]

  • Wash the final MSN product thoroughly with ethanol and dry.

• Drug Loading:

  • Dissolve umbelliferone in ethanol.

  • Add the synthesized MSNs to the umbelliferone solution.

  • Stir the mixture at room temperature for 24 hours to allow for drug loading into the mesopores.[3]

  • Collect the umbelliferone-loaded MSNs by centrifugation, wash with ethanol to remove surface-adsorbed drug, and dry.

Protocol 3: In Vitro Cytotoxicity Assessment using MTT Assay

This protocol details the procedure for evaluating the cytotoxic effects of umbelliferone-loaded nanoparticles on cancer cell lines such as MCF-7.

Materials:

• MCF-7 (or other suitable cancer cell line)

• Complete culture medium (e.g., DMEM with 10% FBS and 1% penicillin-streptomycin)

• Umbelliferone-loaded nanoparticles

• Free umbelliferone (as a control)

• Phosphate-buffered saline (PBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (B87167) (DMSO)

• 96-well plates

• CO₂ incubator (37°C, 5% CO₂)

• Microplate reader

Procedure:

• Cell Seeding: Seed MCF-7 cells into 96-well plates at a density of 1 x 10⁴ cells/well and allow them to adhere for 24 hours in a CO₂ incubator.[4][5]

• Treatment:

  • Prepare serial dilutions of umbelliferone-loaded nanoparticles and free umbelliferone in the complete culture medium.

  • Remove the old medium from the wells and replace it with the medium containing the different concentrations of the treatments. Include untreated cells as a control.

  • Incubate the plates for 24, 48, or 72 hours.

• MTT Assay:

  • After the incubation period, remove the treatment-containing medium.

  • Add 100 µL of fresh medium and 10 µL of MTT solution to each well and incubate for 4 hours.[5]

  • Carefully remove the medium containing MTT.

  • Add 100-200 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.[4][5]

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.[4]

• Data Analysis: Calculate the cell viability as a percentage relative to the untreated control cells. Determine the IC50 value (the concentration that inhibits 50% of cell growth).

Protocol 4: Western Blot Analysis for Apoptosis Markers

This protocol is for the detection of key apoptosis-related proteins such as caspases and Bcl-2 family members.

Materials:

• Cancer cells treated with umbelliferone nanoparticles

• RIPA buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-Caspase-3, anti-cleaved Caspase-3, anti-Bcl-2, anti-Bax, anti-β-actin)

• HRP-conjugated secondary antibody

• ECL (Enhanced Chemiluminescence) substrate

• Western blot imaging system

Procedure:

• Protein Extraction:

  • Lyse the treated and control cells with ice-cold RIPA buffer.

  • Centrifuge the lysates to pellet cell debris and collect the supernatant containing the protein.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Protein Transfer:

  • Separate equal amounts of protein from each sample on an SDS-PAGE gel.

  • Transfer the separated proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1-2 hours at room temperature.

  • Incubate the membrane with the primary antibody overnight at 4°C.

  • Wash the membrane with TBST and then incubate with the HRP-conjugated secondary antibody for 1-2 hours at room temperature.

• Detection:

  • Wash the membrane again with TBST.

  • Add ECL substrate to the membrane and capture the chemiluminescent signal using an imaging system.[6]

• Analysis: Analyze the band intensities, normalizing to a loading control like β-actin, to determine the relative expression levels of the target proteins.[7]

Protocol 5: In Vivo Xenograft Tumor Model

This protocol outlines a general procedure for evaluating the anticancer efficacy of umbelliferone-loaded nanoparticles in a mouse model.

Materials:

• Immunocompromised mice (e.g., athymic nude or NOD/SCID)

• Cancer cell line (e.g., MCF-7)

• Sterile PBS or serum-free medium

• Umbelliferone-loaded nanoparticle formulation

• Vehicle control

• Calipers

Procedure:

• Tumor Implantation:

  • Subcutaneously inject a suspension of cancer cells (e.g., 5 x 10⁶ cells) into the flank of each mouse.[8]

  • Monitor the mice for tumor formation.

• Treatment:

  • Once the tumors reach a palpable size (e.g., 100-150 mm³), randomize the mice into treatment and control groups.[8]

  • Administer the umbelliferone nanoparticle formulation (e.g., via intraperitoneal or intravenous injection) according to a predetermined schedule. Include a vehicle control group.

• Monitoring:

  • Measure the tumor volume using calipers two to three times per week. The formula Volume = (Width² x Length) / 2 can be used.[8]

  • Monitor the body weight of the mice as an indicator of systemic toxicity.[8]

• Endpoint Analysis:

  • At the end of the study, euthanize the mice and excise the tumors.

  • The tumors can be weighed and processed for further analysis (e.g., histology, western blot).

Visualizations

The following diagrams illustrate key signaling pathways and a general experimental workflow.

Caption: General experimental workflow for the development and evaluation of umbelliferone-loaded nanoparticles.

Caption: Proposed intrinsic apoptosis signaling pathway induced by umbelliferone nanoparticles.

References

• 1. Tumor targeted delivery of umbelliferone via a smart mesoporous silica nanoparticles controlled-release drug delivery system for increased anticancer efficiency - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Fabrication, optimization, and characterization of umbelliferone β-D-galactopyranoside-loaded PLGA nanoparticles in treatment of hepatocellular carcinoma: in vitro and in vivo studies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis of mesoporous silica nanoparticles and drug loading of poorly water soluble drug cyclosporin A - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Effects of Quercetin-Loaded Nanoparticles on MCF-7 Human Breast Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Nucleolin recognizing silica nanoparticles inhibit cell proliferation by activating the Bax/Bcl-2/caspase-3 signalling pathway to induce apoptosis in liver cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Frontiers | Mechanisms of Apoptotic Cell Death by Stainless Steel Nanoparticle Through Reactive Oxygen Species and Caspase-3 Activities on Human Liver Cells [frontiersin.org]
• 8. benchchem.com [benchchem.com]

Application Notes: Umbelliferone as a Versatile Scaffold for Novel Therapeutic Agents

Introduction

Umbelliferone (7-hydroxycoumarin), a naturally occurring benzopyrone found predominantly in plants of the Apiaceae (Umbelliferae) family, has emerged as a privileged scaffold in medicinal chemistry.[1][2][3] Its inherent biological activities, coupled with a molecular structure amenable to chemical modification, make it an attractive starting point for the development of novel therapeutic agents.[2] Derivatives of umbelliferone have demonstrated a broad spectrum of pharmacological effects, including anticancer, anti-inflammatory, antioxidant, neuroprotective, antimicrobial, and antidiabetic properties.[1][2][4] This versatility stems from the ability to introduce various pharmacophores at its reactive sites, primarily the C7 hydroxyl group and positions C3, C4, C6, and C8 on the coumarin (B35378) ring, allowing for the fine-tuning of activity against diverse biological targets.[5][6]

Therapeutic Applications and Mechanisms of Action

The therapeutic potential of umbelliferone derivatives has been explored across multiple disease areas. The core coumarin structure serves as a template for designing agents that can interact with various enzymes and signaling pathways.

• Anticancer Activity: Umbelliferone derivatives have shown significant promise in oncology.[5] They can induce apoptosis (programmed cell death), trigger cell cycle arrest, and inhibit cancer cell migration and invasion.[5][7] Key mechanisms include the modulation of critical signaling pathways such as PI3K/Akt and the inhibition of enzymes like histone deacetylases (HDACs).[2][5] For instance, certain derivatives have been shown to suppress the proliferation of glioblastoma, prostate cancer, and hepatocellular carcinoma cells.[7][8][9] The modification of the cadherin/β-catenin complex is another mechanism by which these compounds can inhibit tumor proliferation and metastasis.[8]

• Anti-inflammatory Effects: The umbelliferone framework is a valuable starting point for creating potent anti-inflammatory agents.[2][10] These compounds can suppress the production of pro-inflammatory cytokines like TNF-α and IL-6.[2] Their mechanism of action often involves the inhibition of key inflammatory signaling pathways, including NF-κB and MAPK (mitogen-activated protein kinase).[2]

• Neuroprotective Properties: Several umbelliferone-based compounds have been identified as potent inhibitors of enzymes implicated in neurodegenerative diseases, such as monoamine oxidase (MAO-A and MAO-B), acetylcholinesterase (AChE), and butyrylcholinesterase (BuChE).[2][5] By targeting these enzymes, these derivatives hold potential for the treatment of conditions like Alzheimer's and Parkinson's disease.

• Antimicrobial and Antifungal Activity: Modifications to the umbelliferone scaffold, particularly at the C-8 position, have yielded derivatives with considerable activity against multi-drug-resistant bacteria and fungal strains.[2][5]

• Antidiabetic Effects: Certain derivatives, such as 6-formylumbelliferone, have demonstrated antidiabetic potential by inhibiting key enzymes like α-glucosidase and protein tyrosine phosphatase 1B (PTP1B).[2]

Data Presentation: Biological Activities of Umbelliferone Derivatives

The following tables summarize the quantitative data on the biological activities of selected umbelliferone derivatives from various studies.

Table 1: Anticancer Activity of Umbelliferone Derivatives

Compound/Derivative	Cancer Cell Line	Activity	IC50 Value (µM)	Reference
Umbelliferone	HepG2 (Hepatocellular Carcinoma)	Antiproliferative	~25-50 (Concentration-dependent)	[7]
Umbelliferone	KB (Oral Epithelial Carcinoma)	Cytotoxic	24.90 (mg/ml)	[11]
Umbelliferone	MCF-7 (Breast Cancer)	Cytotoxic	29.19 (mg/ml)	[11]

| 7-Substituted Derivative | 22Rv1 (Prostate Cancer) | Antiproliferative | Not specified |[9] |

Table 2: Enzyme Inhibitory Activity of Umbelliferone Derivatives

Compound/Derivative	Target Enzyme	Activity	IC50 Value (µM)	Reference
Umbelliferone	hMAO-A	Inhibition	18.08	[12]
Umbelliferone	hMAO-B	Inhibition	12.98	[12]
5-Bromoisatin Hybrid	hMAO-A	Inhibition	7.47	[5]
2-Hydroxy-2-phenylacetate Hybrid	hMAO-B	Inhibition	10.32	[5]
3-Hydroxy-7-benzyloxy-2H-chromen-2-one	MAO-B	Inhibition	0.012	[5]
Coumarin-isatin Hybrid (Compound 26)	α-glucosidase	Inhibition	2.56	[5]
6-Formylumbelliferone	Protein Tyrosine Phosphatase 1B (PTP1B)	Inhibition	1.13	[2]
6-Formylumbelliferone	α-glucosidase	Inhibition	58.36	[2]
2,4-dihydroxybenzoate derivative (4e)	Mushroom Tyrosinase	Inhibition	8.96	[13][14]

| 7-O-geranyl-umbelliferone (1g) | Pancreatic Lipase | Inhibition | 21.64 |[15] |

Protocols: Synthesis and Evaluation of Umbelliferone Derivatives

This section provides detailed experimental protocols for the synthesis of a representative umbelliferone derivative and a key bioassay for evaluating its therapeutic potential.

Protocol 1: Synthesis of 7-O-alkoxy-umbelliferone Derivatives

This protocol describes a general method for the O-alkylation of the C7 hydroxyl group of umbelliferone, a common strategy to generate derivatives with diverse biological activities.[10][15]

Objective: To synthesize a library of 7-O-alkoxy-umbelliferone derivatives for biological screening.

Materials:

• Umbelliferone (7-hydroxycoumarin)

• Selected alkyl or benzyl (B1604629) halide (e.g., ethyl bromoacetate, benzyl chloride)

• Anhydrous potassium carbonate (K₂CO₃)

• Dry acetone (B3395972)

• Ethanol (for crystallization)

• Round-bottom flask

• Magnetic stirrer

• Reflux condenser

• Filtration apparatus

• Rotary evaporator

Procedure:

• In a round-bottom flask, dissolve equimolar amounts of umbelliferone and the selected alkyl/benzyl halide in dry acetone.

• Add an excess of anhydrous potassium carbonate (approximately 1.5-2 equivalents) to the mixture. K₂CO₃ acts as a base to deprotonate the hydroxyl group.

• Stir the reaction mixture at room temperature or under reflux, depending on the reactivity of the halide. Monitor the reaction progress using thin-layer chromatography (TLC). The reaction is typically stirred overnight.[10][13]

• Once the reaction is complete (as indicated by the disappearance of the starting umbelliferone spot on TLC), filter the mixture to remove the potassium carbonate and any inorganic salts.

• Evaporate the acetone from the filtrate under reduced pressure using a rotary evaporator.

• The resulting crude residue is then purified by recrystallization from a suitable solvent, such as ethanol, to yield the pure 7-O-substituted umbelliferone derivative.[10]

• Characterize the final product using spectroscopic methods (e.g., ¹H-NMR, ¹³C-NMR, Mass Spectrometry) to confirm its structure.

Protocol 2: In Vitro Mushroom Tyrosinase Inhibition Assay

This protocol details a colorimetric assay to evaluate the inhibitory effect of umbelliferone derivatives on mushroom tyrosinase, an enzyme relevant to hyperpigmentation.[13][14]

Objective: To determine the IC₅₀ value of a test compound against mushroom tyrosinase.

Materials:

• Mushroom tyrosinase (EC 1.14.18.1)

• L-DOPA (3,4-dihydroxy-L-phenylalanine)

• Phosphate (B84403) buffer (e.g., 50 mM, pH 6.8)

• Test compounds (umbelliferone derivatives) dissolved in a suitable solvent (e.g., DMSO)

• Kojic acid (as a positive control)[13][14]

• 96-well microplate

• Microplate reader

Procedure:

• Prepare a stock solution of mushroom tyrosinase in phosphate buffer.

• Prepare a stock solution of L-DOPA in phosphate buffer.

• Prepare serial dilutions of the test compounds and the positive control (kojic acid) at various concentrations.

• In a 96-well microplate, add the following to each well in the specified order:

  • Phosphate buffer

  • Test compound solution (or solvent for the control)

  • Mushroom tyrosinase solution

• Pre-incubate the plate at a controlled temperature (e.g., 25°C) for 10 minutes.

• Initiate the enzymatic reaction by adding the L-DOPA solution to all wells.

• Immediately measure the absorbance at a specific wavelength (e.g., 475 nm) at time zero and then at regular intervals (e.g., every minute) for a defined period (e.g., 10-20 minutes) using a microplate reader. The formation of dopachrome (B613829) from the oxidation of L-DOPA results in a color change that can be quantified.[13]

• Calculate the percentage of tyrosinase inhibition for each concentration of the test compound using the formula:

  • % Inhibition = [(A_control - A_sample) / A_control] * 100

  • Where A_control is the absorbance of the reaction mixture without an inhibitor and A_sample is the absorbance with the test compound.

• Plot the percentage of inhibition against the concentration of the test compound and determine the IC₅₀ value, which is the concentration of the inhibitor required to reduce the enzyme activity by 50%.

Visualizations: Signaling Pathways and Experimental Workflows

Caption: General workflow for the synthesis and evaluation of umbelliferone derivatives.

Caption: Inhibition of inflammatory pathways by umbelliferone derivatives.

Caption: Anticancer mechanism via PI3K/Akt pathway modulation and apoptosis induction.

References

• 1. mdpi.com [mdpi.com]
• 2. encyclopedia.pub [encyclopedia.pub]
• 3. phytojournal.com [phytojournal.com]
• 4. Umbelliferone and Its Synthetic Derivatives as Suitable Molecules for the Development of Agents with Biological Activities: A Review of Their Pharmacological and Therapeutic Potential - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Umbelliferone and Its Synthetic Derivatives as Suitable Molecules for the Development of Agents with Biological Activities: A Review of Their Pharmacological and Therapeutic Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. spandidos-publications.com [spandidos-publications.com]
• 8. Umbelliferone inhibits proliferation and metastasis via modulating cadherin/β-catenin complex-aided cell-cell adhesion in glioblastoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Umbelliferone Ameliorates Benign Prostatic Hyperplasia by Inhibiting Cell Proliferation and G1/S Phase Cell Cycle Progression through Regulation of STAT3/E2F1 Axis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. bepls.com [bepls.com]
• 11. researchgate.net [researchgate.net]
• 12. benchchem.com [benchchem.com]
• 13. tandfonline.com [tandfonline.com]
• 14. tandfonline.com [tandfonline.com]
• 15. indianchemicalsociety.com [indianchemicalsociety.com]

Application Note: Determination of DPPH Radical Scavenging Activity of Umbelliferone

For Researchers, Scientists, and Drug Development Professionals

Introduction

Umbelliferone, a natural coumarin (B35378) derivative found in various plants, is recognized for its diverse pharmacological properties, including antioxidant activities.[1] The evaluation of antioxidant potential is a critical step in the characterization of bioactive compounds. The 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical scavenging assay is a widely employed, rapid, and straightforward spectrophotometric method for assessing the antioxidant capacity of chemical compounds. This application note provides a detailed protocol for determining the DPPH radical scavenging activity of umbelliferone, enabling researchers to consistently evaluate its antioxidant potential.

The principle of the DPPH assay is based on the ability of an antioxidant to donate a hydrogen atom or an electron to the stable DPPH radical, which results in a color change from deep violet to pale yellow. The degree of discoloration, measured by the decrease in absorbance at a specific wavelength, is proportional to the radical scavenging activity of the antioxidant.

Materials and Reagents

• Umbelliferone (7-hydroxycoumarin)

• 2,2-diphenyl-1-picrylhydrazyl (DPPH)

• Ascorbic acid (Vitamin C) or Trolox (as a positive control)

• Methanol (B129727) or Ethanol (B145695) (analytical grade)

• Dimethyl sulfoxide (B87167) (DMSO, if required for solubility)

• 96-well microplate

• Microplate reader or UV-Vis spectrophotometer

• Pipettes and pipette tips

• Volumetric flasks and other standard laboratory glassware

Experimental Protocols

Preparation of Solutions

1. DPPH Radical Solution (0.1 mM)

• Accurately weigh 3.94 mg of DPPH powder.

• Dissolve the DPPH in 100 mL of methanol or ethanol in a volumetric flask.

• Stir the solution until the DPPH is completely dissolved.

• Store the solution in a dark bottle and at 4°C to protect it from light. It is recommended to prepare this solution fresh daily.

2. Umbelliferone Stock Solution (e.g., 1 mg/mL)

• Umbelliferone has good solubility in ethanol, methanol, and DMSO. For instance, its solubility is approximately 5 mg/mL in ethanol and methanol, and 10 mg/mL in DMSO.[2]

• To prepare a 1 mg/mL stock solution, accurately weigh 10 mg of umbelliferone and dissolve it in 10 mL of a suitable solvent (e.g., methanol or ethanol). If solubility is an issue, a small amount of DMSO can be used, followed by dilution with methanol or ethanol.

3. Umbelliferone Test Solutions

• Prepare a series of dilutions of the umbelliferone stock solution to obtain a range of concentrations for testing (e.g., 10, 25, 50, 100, 200 µg/mL).

• Use the same solvent as the stock solution for dilutions.

4. Standard Antioxidant (Ascorbic Acid) Stock Solution (1 mg/mL)

• Accurately weigh 10 mg of ascorbic acid and dissolve it in 10 mL of methanol or ethanol.

5. Standard Antioxidant Test Solutions

• Prepare a series of dilutions from the ascorbic acid stock solution to create a standard curve (e.g., 2, 4, 6, 8, 10 µg/mL).

Assay Procedure

• Pipetting:

  • In a 96-well microplate, add 100 µL of each concentration of the umbelliferone test solutions to separate wells.

  • Add 100 µL of each concentration of the standard ascorbic acid solutions to separate wells.

  • For the control well, add 100 µL of the solvent (e.g., methanol or ethanol).

• Initiation of Reaction:

  • To each well, add 100 µL of the 0.1 mM DPPH solution.

• Incubation:

  • Mix the contents of the wells gently.

  • Incubate the microplate in the dark at room temperature for 30 minutes.

• Absorbance Measurement:

  • After incubation, measure the absorbance of each well at 517 nm using a microplate reader.

Data Analysis

• Calculation of Percentage Inhibition: The percentage of DPPH radical scavenging activity is calculated using the following formula:

  Where:

  • A_control is the absorbance of the control (DPPH solution without the test sample).

  • A_sample is the absorbance of the test sample with the DPPH solution.

• Determination of IC50 Value:

  • The IC50 value, which is the concentration of the antioxidant required to scavenge 50% of the DPPH radicals, is a key parameter for antioxidant activity.

  • Plot a graph of percentage inhibition versus the concentration of umbelliferone.

  • The IC50 value can be determined from the graph by identifying the concentration that corresponds to 50% inhibition.

Data Presentation

The radical scavenging activity of umbelliferone and the standard antioxidant can be summarized in the following tables.

Table 1: DPPH Radical Scavenging Activity of Umbelliferone

Concentration (µg/mL)	Absorbance (517 nm)	% Inhibition
Control	(Absorbance of DPPH alone)	0
10
25
50	59.6[3]
100
200

Table 2: DPPH Radical Scavenging Activity of Ascorbic Acid (Standard)

Concentration (µg/mL)	Absorbance (517 nm)	% Inhibition
Control	(Absorbance of DPPH alone)	0
2
4
6
8
10

Table 3: Comparative IC50 Values

Compound	IC50 Value (µg/mL)
Umbelliferone	To be determined from the assay
Umbelliferone β-D-galactopyranoside	42[4]
Ascorbic Acid	To be determined from the assay

Visualizations

DPPH Radical Scavenging Mechanism

References

• 1. Umbelliferone - Wikipedia [en.wikipedia.org]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. researchgate.net [researchgate.net]
• 4. scispace.com [scispace.com]

Application Notes and Protocols: Synthesis and Evaluation of Umbelliferone Derivatives as Potential Fungicides

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the synthesis of umbelliferone derivatives and their evaluation as potential antifungal agents. The increasing demand for novel fungicides with improved efficacy and reduced environmental impact has driven research into natural product scaffolds, such as umbelliferone (7-hydroxycoumarin).[1][2] Umbelliferone and its derivatives have demonstrated a wide range of biological activities, including antifungal properties, making them a promising starting point for the development of new agrochemicals.[3][4]

This document outlines synthetic methodologies for the modification of the umbelliferone core, protocols for in vitro antifungal screening, and a summary of structure-activity relationship (SAR) data to guide future drug discovery efforts.

Synthesis of Umbelliferone Derivatives

The chemical synthesis of umbelliferone derivatives often involves modification at the C7 hydroxyl group, as this position has been shown to be crucial for modulating antifungal activity and reducing phytotoxicity.[1][5][6] Other positions, such as C3, C4, and C8, have also been explored to investigate their impact on biological activity.[3][4]

General Synthesis of C7-O-Substituted Umbelliferone Derivatives

A common strategy for synthesizing C7-O-substituted umbelliferone derivatives involves the Williamson ether synthesis, where the hydroxyl group of umbelliferone is reacted with various alkyl or aryl halides.

Protocol 1: Synthesis of Ethyl 2-(2-oxo-2H-chromen-7-yloxy)acetate

This protocol describes the synthesis of an intermediate compound that can be further modified to create a variety of derivatives.[7]

Materials:

• Umbelliferone

• Ethyl bromoacetate (B1195939)

• Anhydrous potassium carbonate (K₂CO₃)

• Dry acetone

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Magnetic stirrer

• Filtration apparatus

• Rotary evaporator

Procedure:

• To a solution of umbelliferone (1 equivalent) in dry acetone, add anhydrous potassium carbonate (1.5 equivalents).

• Stir the mixture at room temperature for 30 minutes.

• Add ethyl bromoacetate (1.2 equivalents) dropwise to the reaction mixture.

• Reflux the reaction mixture for 12-24 hours, monitoring the progress by thin-layer chromatography (TLC).

• After completion of the reaction, filter the mixture to remove potassium carbonate.

• Evaporate the solvent from the filtrate under reduced pressure using a rotary evaporator.

• Purify the crude product by recrystallization or column chromatography to obtain ethyl 2-(2-oxo-2H-chromen-7-yloxy)acetate.[7]

Synthesis of C7-O-Thiadiazole and Triazole Derivatives

The ethyl 2-(2-oxo-2H-chromen-7-yloxy)acetate intermediate can be used to synthesize heterocyclic derivatives, which have shown interesting biological activities.[7][8]

Protocol 2: Synthesis of 7-[(5-amino-1,3,4-thiadiazol-2-yl)methoxy]-2H-chromen-2-one [7]

Procedure:

• Saponify ethyl 2-(2-oxo-2H-chromen-7-yloxy)acetate using sodium hydroxide (B78521) to yield 2-(2-oxo-2H-chromen-7-yloxy)acetic acid.[7]

• Cyclize the resulting acid with thiosemicarbazide (B42300) in the presence of a dehydrating agent like phosphorous oxychloride to obtain the desired 7-[(5-amino-1,3,4-thiadiazol-2-yl)methoxy]-2H-chromen-2-one.[7]

Antifungal Activity Screening

The evaluation of the antifungal potential of newly synthesized umbelliferone derivatives is a critical step. Standardized broth microdilution or agar (B569324) dilution methods are commonly used to determine the minimum inhibitory concentration (MIC) of the compounds against various fungal pathogens.[9]

Protocol 3: In Vitro Antifungal Susceptibility Testing (Broth Microdilution Method)

This protocol is a general guideline and may need to be optimized for specific fungal species.[9][10][11][12]

Materials:

• Synthesized umbelliferone derivatives

• Target fungal strains (e.g., Alternaria alternata, Botrytis cinerea, Fusarium oxysporum)[1]

• Appropriate growth medium (e.g., Potato Dextrose Broth (PDB), RPMI-1640)

• Positive control (e.g., commercial fungicide like Carbendazim or Fluconazole)[3][13]

• Negative control (solvent used to dissolve compounds, e.g., DMSO)

• Sterile 96-well microplates

• Spectrophotometer or microplate reader

Procedure:

• Inoculum Preparation: Culture the fungal strains on a suitable agar medium. Prepare a spore or conidial suspension in sterile saline or growth medium and adjust the concentration to a standardized value (e.g., 1 x 10⁵ to 5 x 10⁵ CFU/mL).

• Compound Preparation: Dissolve the synthesized compounds and the positive control in a suitable solvent (e.g., DMSO) to prepare stock solutions. Prepare serial dilutions of the compounds in the growth medium in the wells of a 96-well microplate.

• Inoculation: Add the fungal inoculum to each well containing the compound dilutions. Include wells with inoculum and solvent only (negative control) and wells with inoculum and the positive control.

• Incubation: Incubate the microplates at an appropriate temperature (e.g., 25-28°C) for a specified period (e.g., 48-72 hours), depending on the growth rate of the fungus.

• Determination of MIC: The MIC is the lowest concentration of the compound that completely inhibits the visible growth of the fungus. This can be assessed visually or by measuring the optical density using a microplate reader.

Data Presentation

Quantitative data from the synthesis and antifungal screening should be presented in a clear and organized manner to facilitate comparison and analysis.

Table 1: Synthesis and Antifungal Activity of Selected Umbelliferone Derivatives

Compound ID	R-group at C7	Yield (%)	Antifungal Activity (Inhibition Rate % at 100 µg/mL)	EC₅₀ (µg/mL)
Umbelliferone	-H	-	A. alternata: ~30%	>100
Derivative 2f	-CH₂CH=C(CH₃)₂	>80%	A. alternata: >80%	25.3
Derivative 10	Methoxyacrylate moiety	>80%	B. cinerea: >80%	18.7
Derivative 2e	-CH₂CF₃	~65%	F. oxysporum: ~65%	Not Reported

Data compiled from multiple sources for illustrative purposes.[1]

Visualization of Experimental Workflows

Diagrams can effectively illustrate the logical flow of experiments.

Caption: General workflow for the synthesis of C7-O-substituted umbelliferone derivatives.

Caption: Workflow for the in vitro antifungal activity screening of umbelliferone derivatives.

Structure-Activity Relationship (SAR) Insights

The antifungal activity of umbelliferone derivatives is significantly influenced by the nature of the substituent at the C7 position.

• Alkylation and Acylation: O-alkylation and O-acylation with shorter alkyl and acyl groups at the C7 position can enhance antifungal activity.[14]

• Haloalkanes: The introduction of haloalkane moieties, particularly fluorine-containing groups, has been shown to significantly increase the antifungal activity.[1]

• Methoxyacrylate and Isopentenyl Moieties: Coupling umbelliferone with methoxyacrylate and isopentenyl moieties has resulted in compounds with excellent antifungal activity.[1]

• Heterocyclic Rings: The incorporation of heterocyclic rings, such as thiadiazoles and triazoles, at the C7 position has been explored as a strategy to generate novel derivatives with potential antifungal properties.[7][8]

References

• 1. mdpi.com [mdpi.com]
• 2. Promising Fungicides from Allelochemicals: Synthesis of Umbelliferone Derivatives and Their Structure⁻Activity Relationships - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. encyclopedia.pub [encyclopedia.pub]
• 4. Umbelliferone and Its Synthetic Derivatives as Suitable Molecules for the Development of Agents with Biological Activities: A Review of Their Pharmacological and Therapeutic Potential [mdpi.com]
• 5. Antifungal activity of umbelliferone derivatives: Synthesis and structure-activity relationships - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Phytotoxicity of umbelliferone and its analogs: Structure-activity relationships and action mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The Use of Umbelliferone in the Synthesis of New Heterocyclic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 8. [PDF] The Use of Umbelliferone in the Synthesis of New Heterocyclic Compounds | Semantic Scholar [semanticscholar.org]
• 9. Antifungal Susceptibility Testing: Current Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. A novel pan-fungal screening platform for antifungal drug discovery: proof of principle study | Semantic Scholar [semanticscholar.org]
• 12. journals.asm.org [journals.asm.org]
• 13. Antifungal activity of umbelliferone derivatives: Synthesis and structure-activity relationships [ouci.dntb.gov.ua]
• 14. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Improving Umbelliferone Solubility for In Vivo Experiments

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges associated with the poor aqueous solubility of umbelliferone in in vivo experimental setups.

Frequently Asked Questions (FAQs)

Q1: My umbelliferone is not dissolving in aqueous solutions for my in vivo experiment. What are the primary strategies to improve its solubility?

A1: Umbelliferone is known for its low solubility in water, which can hinder in vivo studies.[1][2][3] The primary strategies to enhance its solubility can be categorized as follows:

• Formulation with Co-solvents: This is often the simplest and most direct method for initial studies. It involves dissolving umbelliferone in a water-miscible organic solvent before diluting it with an aqueous vehicle.[4][5]

• Complexation with Cyclodextrins: Cyclodextrins are cyclic oligosaccharides that can encapsulate hydrophobic molecules like umbelliferone, forming an "inclusion complex" with a water-soluble exterior.[6][7][8]

• Nanoparticle-Based Drug Delivery Systems: This advanced approach involves encapsulating or loading umbelliferone into various nanocarriers. This not only improves solubility but can also enhance bioavailability, stability, and even provide targeted delivery.[9][10][11] Common systems include liposomes, polymeric nanoparticles, and solid lipid nanoparticles.[1][12][13]

• Solid Dispersions: This technique involves dispersing umbelliferone in a solid hydrophilic matrix at the molecular level, which can significantly improve its dissolution rate and solubility.[14][15][16]

Q2: Which solubilization technique is most appropriate for my specific study?

A2: The choice of method depends on several factors including the experimental model, route of administration, required dosage, and the overall objective of your study. The following workflow can guide your decision-making process.

References

• 1. Umbelliferone loaded PEGylated liposomes: preparation, characterization and its mitigatory effects on Dalton's ascites lymphoma development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Umbelliferone loaded PEGylated liposomes: preparation, characterization and its mitigatory effects on Dalton’s ascites lymphoma development - PMC [pmc.ncbi.nlm.nih.gov]
• 3. worldwidejournals.com [worldwidejournals.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Exploring the Inclusion Complex of a Drug (Umbelliferone) with α-Cyclodextrin Optimized by Molecular Docking and Increasing Bioavailability with Minimizing the Doses in Human Body - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. benthamdirect.com [benthamdirect.com]
• 11. mdpi.com [mdpi.com]
• 12. phytojournal.com [phytojournal.com]
• 13. Fabrication, optimization, and characterization of umbelliferone β-D-galactopyranoside-loaded PLGA nanoparticles in treatment of hepatocellular carcinoma: in vitro and in vivo studies [pubmed.ncbi.nlm.nih.gov]
• 14. hilarispublisher.com [hilarispublisher.com]
• 15. pharmaexcipients.com [pharmaexcipients.com]
• 16. Mechanisms of increased bioavailability through amorphous solid dispersions: a review - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Addressing Umbelliferone Instability During Extraction

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering stability issues with umbelliferone during extraction processes.

Troubleshooting Guide: Common Issues in Umbelliferone Extraction

This guide addresses common problems, their potential causes, and recommended solutions to improve the yield and purity of umbelliferone.

Issue	Potential Cause(s)	Troubleshooting Steps
Low Umbelliferone Yield	Degradation During Extraction: Exposure to high temperatures, unsuitable pH levels, or extended extraction times can degrade umbelliferone.[1][2]	Optimize extraction parameters by employing lower temperatures, adjusting the solvent pH to be as close to neutral as feasible, and reducing the duration of the extraction. Consider utilizing non-thermal extraction methods such as ultrasound-assisted extraction (UAE) or maceration.
Inefficient Extraction Method: The selected solvent or extraction technique may not be optimal for the specific plant material.	Conduct trials with various solvents, such as aqueous ethanol (B145695) or methanol (B129727), which have proven effective.[3][4] Compare the efficacy of different extraction techniques, including Soxhlet, maceration, and UAE.[3]
Presence of Unknown Peaks in Chromatogram	Formation of Degradation Products: The additional peaks are likely umbelliferone derivatives formed during extraction.[1][5]	Refer to the troubleshooting steps for "Low Umbelliferone Yield." Employ milder extraction conditions to minimize degradation. Utilize analytical techniques like Liquid Chromatography-Mass Spectrometry (LC-MS) to identify the degradation products and better understand the degradation pathway.[5]
Extract Discoloration	Oxidation or Degradation: Changes in color can indicate oxidation of umbelliferone or the formation of colored degradation byproducts.	Minimize the extract's exposure to oxygen and light throughout the extraction and storage process.[6] The addition of a suitable antioxidant to the extraction solvent may be beneficial. Store the final extracts at low temperatures in amber-colored vials.
Inconsistent Results Between Batches	Process Variability: Minor deviations in extraction parameters such as temperature, duration, or solvent composition can lead to inconsistent outcomes.	Meticulously standardize the entire extraction protocol. Ensure that all experimental parameters are kept constant for every extraction to ensure reproducibility.
Precipitation in Final Extract	Supersaturation or Post-Extraction Changes: Precipitation can occur if the solution is supersaturated or if there are changes in temperature or solvent composition after the extraction is complete.	Filter the extract after it has equilibrated to room temperature. If precipitation continues to be an issue, consider using a different solvent system or adjusting the final concentration of the extract.

Frequently Asked Questions (FAQs)

Q1: What is the most effective solvent for extracting umbelliferone?

The choice of solvent can be dependent on the plant matrix. However, studies have demonstrated that aqueous ethanol (e.g., 50% ethanol) and methanol are effective for the extraction of umbelliferone from plant sources such as chamomile.[3][4]

Q2: How can I prevent the degradation of umbelliferone during the extraction process?

To minimize the degradation of umbelliferone, it is critical to carefully control the extraction conditions. Key strategies include:

• Employing Milder Extraction Techniques: Methods like ultrasound-assisted extraction (UAE) or maceration are generally less harsh than high-temperature methods like reflux extraction.[7]

• Optimizing Temperature and Duration: When using thermal methods, it is advisable to use the lowest effective temperature and the shortest possible extraction time to achieve a satisfactory yield without causing significant degradation.

• Controlling pH: Maintaining a pH level that is optimal for umbelliferone stability, typically near neutral, is recommended.

• Protection from Light: Perform extractions in a darkened environment or use amber-colored glassware to prevent photodegradation.[6]

Q3: My umbelliferone extract appears to be unstable over time. What is the proper storage method?

For enhanced long-term stability, it is recommended to store extracts at low temperatures (e.g., 4°C or -20°C) in airtight, amber-colored containers to shield them from light and oxidative degradation.[6][8]

Q4: I am observing several unexpected peaks in my HPLC analysis of the extract. What might they be?

These additional peaks are likely derivatives of umbelliferone that have formed during the extraction process.[5] Depending on the specific conditions of the extraction (such as the solvents, temperature, and pH used), umbelliferone can be transformed into other compounds, including umbellic acid, various hydroxylated derivatives, or esters.[1] To confirm the identity of these unexpected peaks, analytical techniques such as LC-MS are recommended.[5]

Q5: Is it beneficial to add an antioxidant during the extraction of umbelliferone?

While not always a standard procedure, the addition of an antioxidant can be beneficial in preventing the oxidative degradation of umbelliferone, particularly if the extraction process is lengthy or involves elevated temperatures.[9] The selection of an appropriate antioxidant should be based on its compatibility with the solvent system and any downstream applications.

Experimental Protocols

Ultrasound-Assisted Extraction (UAE) of Umbelliferone

This protocol provides a general framework and may require optimization for different plant materials.

• Objective: To extract umbelliferone from plant material using sonication, which helps to minimize thermal degradation.

• Materials:

  • Dried and finely powdered plant material

  • Extraction solvent (e.g., 50% ethanol in water)

  • Ultrasonic bath or a probe sonicator

  • Filtration apparatus or a centrifuge

  • Rotary evaporator

  • Amber-colored storage vials

• Procedure:

  • Accurately weigh a known quantity of the powdered plant material and transfer it to an Erlenmeyer flask.

  • Add the extraction solvent at a predetermined solid-to-liquid ratio (e.g., 1:20 w/v).

  • Place the flask into an ultrasonic bath.

  • Sonicate for a specified duration (e.g., 30 minutes) while maintaining a controlled temperature (e.g., 40°C).[10]

  • Following sonication, separate the liquid extract from the solid plant material by either filtration or centrifugation.

  • Concentrate the resulting extract under reduced pressure using a rotary evaporator, ensuring the temperature remains low (e.g., below 40°C).

  • Store the concentrated extract in an amber vial at 4°C.

Stability Assessment of Umbelliferone Extract

This protocol outlines a method for evaluating the stability of an umbelliferone extract under various environmental conditions.

• Objective: To determine the stability of umbelliferone within an extract when subjected to different storage conditions.

• Materials:

  • Umbelliferone extract

  • High-Performance Liquid Chromatography (HPLC) system equipped with a C18 column

  • Incubators or ovens capable of maintaining different temperatures (e.g., 4°C, 25°C, 50°C)[6]

  • A consistent light source for photodegradation assessment (e.g., a well-lit windowsill or a dedicated photostability chamber)

  • Both amber and clear glass vials

• Procedure:

  • Establish the initial concentration of umbelliferone in the extract using a validated HPLC method.

  • Aliquot the extract into multiple amber and clear vials.

  • Temperature Stability Study: Place the amber vials in storage at different temperatures (e.g., 4°C, 25°C, and 50°C).[6]

  • Photostability Study: Expose the clear vials to a consistent light source, and concurrently, keep a set of amber vials as a dark control at the same ambient temperature.[6]

  • At predetermined time intervals (e.g., 0, 1, 2, and 4 weeks), collect a sample from each set of conditions.

  • Analyze the concentration of umbelliferone in each sample using HPLC.

  • Calculate the percentage of umbelliferone remaining at each time point in comparison to the initial concentration.

Quantitative Data Summary

Table 1: Influence of Storage Conditions on the Stability of Umbelliferone in a Formulation

Storage Condition	Duration (weeks)	Residual Umbelliferone (%)
4°C	4	No significant alteration
25°C	4	No significant alteration
50°C	4	No significant alteration
Sunlight Exposure	4	~73%

This data has been adapted from a study investigating the stability of umbelliferone in a cosmetic formulation.[6]

Table 2: A Comparison of Extraction Methods for Umbelliferone from Chamomile Processing Byproducts

Extraction Method	Solvent	Umbelliferone Yield (mg/100g)
Maceration	50% Aqueous Ethanol	11.80

This table highlights a subset of data focusing on the most effective method identified in the cited research.[3][11]

Diagrams

Caption: Key factors contributing to the degradation of umbelliferone.

Caption: A workflow for troubleshooting issues in umbelliferone extraction.

References

• 1. Umbelliferone instability during an analysis involving its extraction process - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Comparison of various techniques for the extraction of umbelliferone and herniarin in Matricaria chamomilla processing fractions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. phytojournal.com [phytojournal.com]
• 5. Umbelliferone instability during an analysis involving its extraction process - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Comparison of various techniques for the extraction and determination of antioxidants in plants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. biopharmaservices.com [biopharmaservices.com]
• 9. mdpi.com [mdpi.com]
• 10. Selective extraction and stabilization of bioactive compounds from rosemary leaves using a biphasic NADES - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Umbelliferone Synthesis Optimization: Technical Support Center

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to optimize the yield and purity of umbelliferone synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing umbelliferone?

A1: The most prevalent and traditional method for synthesizing umbelliferone (7-hydroxycoumarin) is the Pechmann condensation.[1][2][3] This reaction involves the condensation of resorcinol (B1680541) with a β-ketoester, such as malic acid or formylacetic acid, under acidic conditions.[1][2]

Q2: What are the typical starting materials and catalysts used in the Pechmann condensation for umbelliferone?

A2: The typical starting materials are resorcinol and malic acid.[1][3] Concentrated sulfuric acid is commonly used as a condensing agent and catalyst.[1][3]

Q3: What is a greener alternative to the conventional Pechmann condensation?

A3: Microwave-assisted organic synthesis (MAOS) offers a more environmentally friendly alternative. This method can be performed solvent-free, significantly reduces reaction times, and can lead to good yields.[3][4][5]

Q4: How is crude umbelliferone typically purified after synthesis?

A4: The crude umbelliferone precipitate is collected by filtration, washed with cold water, and then purified by recrystallization from a suitable solvent, such as ethanol (B145695) or dilute acetic acid.[1][6]

Troubleshooting Guide

Low Yield

Q5: My umbelliferone synthesis resulted in a very low yield. What are the potential causes and how can I improve it?

A5: Low yields in umbelliferone synthesis, particularly via Pechmann condensation, can stem from several factors. Here are the common culprits and their solutions:

• Incomplete Reaction: The reaction may not have proceeded to completion. This can be due to insufficient reaction time or non-optimal temperature.[7] For traditional heating methods, ensure the mixture is heated for an adequate duration.[3]

• Sub-optimal Reaction Temperature: The reaction temperature is a critical parameter. Excessively high temperatures can lead to charring and a decrease in yield, while a temperature that is too low will result in a sluggish or incomplete reaction.[8] It is advisable to perform small-scale experiments at different temperatures to determine the optimal condition.[8]

• Impurities in Starting Materials: The purity of the reactants, resorcinol and malic acid, is crucial. Impurities can interfere with the reaction, leading to the formation of unwanted side products and consequently, a lower yield of umbelliferone.[7]

• Catalyst Issues: The concentration and activity of the acid catalyst are vital. Using an incorrect amount or an old, inactive catalyst can significantly hinder the reaction.[7][8]

• Atmospheric Moisture: Some reagents used in the synthesis can be sensitive to moisture. It is recommended to conduct the reaction under anhydrous conditions where specified.[7]

• Product Loss During Work-up: Significant amounts of the product can be lost during the work-up and purification stages. This can happen due to inefficient extraction, premature precipitation, or using an unsuitable recrystallization solvent.[7]

Impure Product

Q6: The final umbelliferone product is impure. What are the likely reasons and how can I improve its purity?

A6: Product impurity is a common issue that can often be resolved by addressing the following:

• Side Product Formation: Several side reactions can occur simultaneously with the main reaction, consuming the starting materials and generating impurities.[7] Carefully controlling the reaction temperature can help minimize the formation of byproducts.[8]

• Charring at High Temperatures: As mentioned, excessively high temperatures can cause the reaction mixture to char, leading to a discolored and impure product.[8]

• Inefficient Purification: The purification process itself might be the source of the impurity. Ensure that the recrystallization solvent is appropriate and that the washing steps are carried out thoroughly to remove any unreacted starting materials or byproducts.[1][6]

Quantitative Data Summary

The following table summarizes reaction conditions and yields for different umbelliferone synthesis methods.

Synthesis Method	Reactants	Catalyst/Conditions	Reaction Time	Yield	Reference
Traditional Pechmann	Resorcinol, l-malic acid	Concentrated H₂SO₄, gentle heating	Not specified	~32%	[6]
Modified Pechmann	Resorcinol, d-malic acid	Concentrated H₂SO₄, gentle heating	Not specified	~45-46%	[6]
Microwave-Assisted	Resorcinol, malic acid	Concentrated H₂SO₄, solvent-free, microwave irradiation	30 seconds	Good yields	[3]

Experimental Protocols

Protocol 1: Traditional Pechmann Condensation

This protocol is adapted from a modified procedure of the v. Pechmann method.[6]

• Reactant Preparation: Grind together 22g of resorcinol and 26.8g of malic acid.

• Reaction Initiation: Gently heat the mixture with 54 c.c. of concentrated sulfuric acid. The liquid will solidify to a light yellow mass and then quickly remelt with strong effervescence.

• Reaction Progression: Stop heating as soon as the liquefaction is complete.

• Precipitation: Immediately pour the mass into 220 c.c. of ice-water. The umbelliferone will take time to separate completely, appearing as a light red crystalline mass.

• Purification: Collect the precipitate and recrystallize it twice from dilute alcohol and once from dilute acetic acid to obtain pure, faint yellow umbelliferone.[6]

Protocol 2: Microwave-Assisted Synthesis

This is a solvent-free, rapid synthesis method.[3]

• Reactant Mixture: In a 50 mL Erlenmeyer flask, add resorcinol (20 mmol), malic acid (20 mmol), and concentrated sulfuric acid (100 mmol). Place a glass funnel on top of the flask.

• Microwave Irradiation: Place the flask at the edge of the microwave plate and irradiate for a total of 30 seconds. It is crucial to divide this into three 10-second intervals to prevent overheating and potential accidents.

• Work-up: After irradiation, add 2-10 mL of hot water to the resulting slurry.

• Purification: The crude product can then be purified by recrystallization.

Visualizations

Experimental Workflow for Pechmann Condensation

Caption: Workflow for umbelliferone synthesis via Pechmann condensation.

Troubleshooting Flowchart for Low Yield

Caption: A logical guide to troubleshooting low umbelliferone synthesis yields.

References

• 1. benchchem.com [benchchem.com]
• 2. Umbelliferone - Wikipedia [en.wikipedia.org]
• 3. scielo.br [scielo.br]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. tandfonline.com [tandfonline.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]

managing pH sensitivity of umbelliferone fluorescence in assays

Welcome to the technical support center for umbelliferone-based assays. This resource is designed to help researchers, scientists, and drug development professionals troubleshoot and manage the inherent pH sensitivity of umbelliferone fluorescence in their experiments.

Frequently Asked Questions (FAQs)

Q1: Why is my umbelliferone fluorescence signal weak or inconsistent?

A1: The fluorescence of umbelliferone is highly dependent on pH. The neutral form, which predominates in acidic to neutral solutions (pH 3-6), has a lower fluorescence quantum yield compared to the anionic (phenolate) form, which is present in alkaline conditions (pH 9-10.5).[1] For maximum fluorescence intensity, the assay endpoint measurement should be performed at a pH above 9.[2] Inconsistent signals often arise from small, uncontrolled variations in the pH of your samples or buffers.

Q2: What is the optimal pH for measuring umbelliferone fluorescence?

A2: The optimal pH for maximizing umbelliferone fluorescence is between 9 and 10.5.[1][2] At this pH range, the hydroxyl group is deprotonated, leading to the highly fluorescent anionic form.

Q3: How does the excitation and emission wavelength of umbelliferone change with pH?

A3: The excitation maximum of umbelliferone shifts depending on its protonation state. In its neutral form (acidic pH), the excitation maximum is around 325 nm.[1][3] In its anionic form (alkaline pH), the excitation maximum shifts to approximately 367 nm.[1][3] The emission maximum, however, remains relatively constant at around 452-455 nm regardless of the pH.[3][4]

Q4: My enzyme has an optimal pH in the acidic range, but umbelliferone fluorescence is maximal in the alkaline range. How can I reconcile this?

A4: This is a common challenge in enzyme assays using umbelliferone-based substrates. The standard solution is a two-step process. First, run the enzymatic reaction at the optimal pH for your enzyme. After the reaction is complete, add a "stop solution" that raises the pH to above 9 (e.g., a high concentration of a basic buffer like glycine-carbonate). This stops the enzymatic reaction and maximizes the fluorescence of the liberated umbelliferone for sensitive detection.

Q5: Can I use umbelliferone as a pH indicator in my experiments?

A5: Yes, umbelliferone can be used as a pH indicator in the range of 6.5-8.9 due to the significant change in its fluorescence upon deprotonation of the 7-hydroxyl group.[5] Its pKa is approximately 7.6-7.7.[1][5]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low fluorescence signal	The pH of the assay medium is too low.	Ensure the final pH of the solution is between 9 and 10.5 before reading the fluorescence. Consider adding a basic stop solution.
Incorrect excitation wavelength is being used.	If measuring at acidic or neutral pH, use an excitation wavelength of ~325 nm. For alkaline pH, use ~367 nm for optimal excitation.[1][3]
The concentration of umbelliferone is too low.	Verify the concentration of your standards and the expected yield from your enzymatic reaction.
High background fluorescence	Autofluorescence from sample components (e.g., media, serum).	Run a blank control with all components except the enzyme or substrate to determine the background fluorescence and subtract it from your measurements.
Contamination of reagents or labware with fluorescent compounds.	Use high-purity reagents and thoroughly clean all labware.
Signal variability between replicates	Inconsistent pH across wells or samples.	Ensure thorough mixing and accurate pipetting of all solutions, especially the final basic stop solution. Use a well-buffered system.
Temperature fluctuations affecting enzyme activity or fluorescence.	Maintain a constant and controlled temperature throughout the assay.
Fluorescence signal decreases over time	Photobleaching of umbelliferone.	Minimize the exposure of your samples to the excitation light. Take readings promptly after stopping the reaction.
Chemical instability of umbelliferone at very high pH or in the presence of certain chemicals.	While umbelliferone is more fluorescent at high pH, extremely alkaline conditions might lead to degradation over extended periods. Ensure your stop solution is within a reasonable pH range (e.g., 9-10.5).

Quantitative Data Summary

The following table summarizes the key photophysical properties of umbelliferone at different pH values.

Property	Acidic Conditions (pH 3-6)	Alkaline Conditions (pH 9-10.5)	Reference
Predominant Species	Neutral Molecular Form	Anionic Form	[1]
Excitation Maximum (λex)	~325 nm	~367 nm	[1][3]
Emission Maximum (λem)	~455 nm	~455 nm	[1][3]
Fluorescence Quantum Yield (ΦF)	0.81 (at pH 5.49)	0.91 (at pH 9.49)	[1]
pKa	\multicolumn{2}{c	}{~7.61 - 7.7}	[1][5]

Experimental Protocols

Protocol 1: General Measurement of Umbelliferone Fluorescence

This protocol outlines the basic steps for measuring the fluorescence of an umbelliferone solution.

• Sample Preparation :

  • Prepare a stock solution of umbelliferone (e.g., 1 mM in ethanol).

  • Dilute the stock solution in the desired buffer to create a series of standards.

  • To avoid inner filter effects, ensure the absorbance of the final solution at the excitation wavelength is below 0.1.[3]

• Instrumentation and Measurement :

  • Turn on the spectrofluorometer and allow the lamp to warm up.

  • Set the excitation wavelength. For acidic/neutral solutions, use ~325 nm. For alkaline solutions, use ~367 nm.

  • Set the emission wavelength to ~455 nm.

  • Calibrate the instrument using a blank solution (buffer without umbelliferone).

  • Measure the fluorescence intensity of your samples.

Protocol 2: Typical Enzyme Assay Using a Fluorogenic Umbelliferone Substrate

This protocol describes a common workflow for an enzyme assay where the enzyme's optimal pH is acidic, and the fluorescent product is measured at an alkaline pH.

• Reagent Preparation :

  • Enzyme Buffer : Prepare a buffer at the optimal pH for your enzyme (e.g., sodium acetate (B1210297) buffer, pH 5.0).

  • Substrate Stock Solution : Dissolve the umbelliferyl-substrate in a suitable solvent (e.g., DMSO or ethanol) at a high concentration.

  • Enzyme Solution : Dilute the enzyme in the enzyme buffer to the desired working concentration.

  • Stop Solution : Prepare a high pH buffer (e.g., 0.2 M glycine-carbonate buffer, pH 10.5).

• Enzymatic Reaction :

  • In a microplate, add the enzyme buffer.

  • Add the substrate to the wells.

  • To initiate the reaction, add the enzyme solution to the wells.

  • Incubate the plate at the optimal temperature for the enzyme for a predetermined amount of time.

• Reaction Termination and Fluorescence Measurement :

  • After the incubation period, add the stop solution to each well to terminate the reaction and raise the pH.

  • Measure the fluorescence on a plate reader using an excitation wavelength of ~367 nm and an emission wavelength of ~455 nm.

Visualizations

Caption: pH-dependent equilibrium of umbelliferone.

Caption: Workflow for a two-step umbelliferone-based enzyme assay.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. Umbelliferone fluorescence indicator, = 98.0 HPLC 93-35-6 [sigmaaldrich.com]
• 5. Umbelliferone - Wikipedia [en.wikipedia.org]

troubleshooting umbelliferone degradation under experimental conditions

Welcome to the technical support center for researchers, scientists, and drug development professionals working with umbelliferone. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during experiments involving this compound.

Frequently Asked Questions (FAQs)

Q1: My umbelliferone solution appears to be losing potency over time. What could be the cause?

A1: Umbelliferone is known for its structural lability and can degrade under various experimental conditions.[1][2] Factors that can contribute to its degradation include:

• pH: Umbelliferone's stability is pH-dependent. Alkaline conditions (pH 9) can promote the formation of degradation products like acyl and amino derivatives of umbellic acid.[1]

• Temperature: The compound is thermally unstable.[1][2] High temperatures, such as those used in classical extraction under reflux, can lead to the formation of various derivatives.[1][2]

• Solvent: The choice of solvent can influence degradation. For instance, heating umbelliferone in methanol (B129727) or ethanol (B145695) can lead to the formation of methyl and ethyl esters of umbellic acid, respectively.[1]

• Light Exposure: Umbelliferone is sensitive to light and should be protected from it to prevent photodegradation.[3]

• Enzymatic Degradation: In biological systems, umbelliferone can be enzymatically converted to hydroxylated (esculetin), glucosylated (skimmin), and methylated (herniarin) derivatives.[1][2][4]

Q2: I am observing unexpected peaks in my HPLC analysis of an umbelliferone sample. What are these?

A2: The unexpected peaks are likely degradation products of umbelliferone. Depending on the experimental conditions, umbelliferone can transform into several other compounds. During extraction or heating, it can convert to trans- and cis-umbellic acid, as well as their methyl or ethyl esters if alcohols are used as solvents.[1] In aqueous solutions, hydroxyl derivatives can also be formed.[1] In biological assays, these peaks could represent metabolites such as glucuronide and sulfate (B86663) conjugates.

Q3: How should I prepare and store umbelliferone stock solutions to ensure stability?

A3: To maintain the stability of umbelliferone stock solutions, consider the following:

• Solvent: Dissolve umbelliferone in a suitable organic solvent such as DMSO, ethanol, or methanol.[3][5] For cell culture experiments, the final concentration of the organic solvent should be kept low (typically <0.5% for DMSO) to avoid toxicity.

• Storage: Store stock solutions at +4°C for short-term storage and protected from light.[3] For long-term storage, aliquoting and freezing at -20°C or -80°C is recommended to avoid repeated freeze-thaw cycles.[6] The compound is stable for at least 2 years when stored at +4°C.[3]

• pH: If preparing aqueous solutions, be mindful of the pH, as alkaline conditions can accelerate degradation.[1]

Q4: My fluorescence-based assay using umbelliferone is giving inconsistent results. What could be the issue?

A4: The fluorescence of umbelliferone is highly pH-dependent.[7][8] Its absorption maximum and fluorescence emission change in alkaline solutions because the phenolic hydroxyl group gets deprotonated.[7] It acts as a pH indicator in the range of 6.5-8.9.[7] Therefore, it is crucial to maintain a stable and consistent pH in your assay buffer to obtain reproducible fluorescence readings.

Troubleshooting Guides

Issue 1: Inconsistent Results in Cell-Based Assays

Symptom	Possible Cause	Suggested Solution
Decreased biological activity in longer-term experiments.	Degradation of umbelliferone in the cell culture medium at 37°C.	Prepare fresh umbelliferone solutions for each experiment. Consider adding the compound at different time points for long-term assays.
High variability between replicate wells.	Precipitation of umbelliferone upon dilution in aqueous culture media.	Ensure the final concentration of umbelliferone is below its solubility limit in the media. Use a low percentage of organic solvent (e.g., <0.5% DMSO).
Unexpected cellular responses.	Formation of bioactive degradation products.	Analyze the purity of the umbelliferone solution before and during the experiment using HPLC to identify any potential degradation products that might have biological activity.

Issue 2: Poor Recovery During Extraction

Symptom	Possible Cause	Suggested Solution
Low yield of umbelliferone after extraction.	Degradation due to high temperature and prolonged heating during reflux extraction.[1]	Use extraction methods that do not require high heat, such as ultrasound-assisted extraction at room temperature.[1] If heating is necessary, minimize the extraction time.
Presence of multiple unknown compounds in the extract.	Transformation of umbelliferone into various derivatives due to solvent and pH conditions during extraction.[1][2]	Optimize the extraction solvent and pH. For example, using buffered alcohol/water mixtures can lead to different degradation products.[1] Analyze the extract at different time points to monitor the formation of degradation products.

Data Summary

Table 1: Known Degradation Products of Umbelliferone under Various Conditions

Condition	Degradation Product(s)	Reference
Enzymatic Degradation	Esculetin (hydroxylated), Skimmin (glucosylated), Herniarin (methylated)	[1][2][4]
Heating in Methanol	trans-Methyl ester of umbellic acid, trans- and cis-umbellic acid	[1]
Heating in Ethanol/Water	trans-Ethyl ester of umbellic acid, hydroxyl derivatives, trans- and cis-umbellic acid	[1]
Heating in Water	Hydroxyl derivatives, trans- and cis-umbellic acid	[1]
Heating in Alkaline Buffer (pH 9)	Acyl derivative of umbellic acid, Amino derivative of umbellic acid	[1]
In Vitro Metabolism (Hepatic)	7-hydroxycoumarin-glucuronide, Umbelliferone sulfate	[9]

Experimental Protocols

Protocol 1: Simulated Extraction of Umbelliferone under Reflux

This protocol is based on the methodology described by Dawidowicz et al. (2018) to study the stability of umbelliferone during extraction.[1]

• Preparation of Umbelliferone Solutions: Prepare solutions of umbelliferone in the desired solvent (e.g., methanol, ethanol, water, or buffered mixtures) at a specific concentration.

• Heating under Reflux: Place the umbelliferone solution in a round-bottom flask connected to a reflux condenser. Heat the solution to its boiling point and maintain the reflux for a defined period (e.g., 2 hours). Samples can be taken at different time intervals (e.g., 0, 0.5, 1, 1.5, 2 hours) to monitor the degradation process.

• Sample Analysis: Cool the collected samples to room temperature. Analyze the samples using High-Performance Liquid Chromatography (HPLC) to separate and identify umbelliferone and its degradation products. Mass spectrometry (MS) can be used for the identification of the formed compounds.[1][2]

Visualizations

Diagram 1: Chemical Degradation Pathways of Umbelliferone

Caption: Chemical transformation of umbelliferone under heating.

Diagram 2: Troubleshooting Workflow for Inconsistent Assay Results

Caption: Troubleshooting inconsistent umbelliferone assay results.

Diagram 3: In Vitro Metabolism of Umbelliferone

Caption: Major in vitro metabolic pathways of umbelliferone.

References

• 1. Umbelliferone instability during an analysis involving its extraction process - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Umbelliferone instability during an analysis involving its extraction process - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Umbelliferone - CAS-Number 93-35-6 - Order from Chemodex [chemodex.com]
• 4. researchgate.net [researchgate.net]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. selleckchem.com [selleckchem.com]
• 7. Umbelliferone - Wikipedia [en.wikipedia.org]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Enhancing Umbelliferone Bioavailability with Nanoformulations

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the nanoformulation of umbelliferone.

Section 1: Frequently Asked Questions (FAQs)

Q1: Why is nanoformulation necessary for umbelliferone?

A1: Umbelliferone (UB), a pharmacologically active agent, exhibits promising anti-tumor, antioxidant, and anti-inflammatory properties.[1][2][3][4][5] However, its therapeutic efficacy is often limited by poor aqueous solubility and low bioavailability, which restricts its clinical application.[3][6] Nanoformulations, such as nanoparticles and liposomes, are designed to overcome these limitations by improving solubility, enhancing cellular uptake, and increasing bioavailability.[3][6][7][8][9]

Q2: What types of nanoformulations are commonly used for umbelliferone?

A2: A wide variety of nanocarrier systems have been developed for umbelliferone, including polymeric nanoparticles (e.g., PLGA), liposomes, solid lipid nanoparticles (SLNs), mesoporous silica (B1680970) nanoparticles (MSNs), nanoemulsions, and dendrimers.[2][10] The choice of nanocarrier depends on the desired release profile, targeting strategy, and administration route.

Q3: What are the key characterization parameters for umbelliferone nanoformulations?

A3: The critical quality attributes that require thorough characterization include:

• Particle Size and Polydispersity Index (PDI): These affect stability, cellular uptake, and in vivo fate.[7][8]

• Zeta Potential: This indicates the surface charge of the nanoparticles and predicts their physical stability in suspension.[3][10]

• Encapsulation Efficiency (%EE) and Drug Loading (%DL): These parameters quantify the amount of umbelliferone successfully incorporated into the nanocarrier.[3]

• In Vitro Drug Release: This assesses the rate and extent of umbelliferone release from the nanoformulation over time.[7][11]

• Morphology: Techniques like Transmission Electron Microscopy (TEM) are used to visualize the shape and surface characteristics of the nanoparticles.[10]

Q4: How significantly can nanoformulations enhance the bioavailability of poorly soluble drugs?

A4: Nanoformulations can lead to substantial improvements in bioavailability. For instance, a study on Raloxifene, another poorly soluble drug, using nanostructured lipid carriers (NLCs) showed a 3.75-fold enhancement in bioavailability compared to a plain drug suspension.[10] Similarly, curcumin-loaded nanoparticles demonstrated an approximate 95-fold increase in the area under the curve (AUC), indicating significantly enhanced oral bioavailability.[10] These examples highlight the potential of nanoformulations to dramatically improve the pharmacokinetic profile of compounds like umbelliferone.

Section 2: Troubleshooting Guides

This section addresses common problems encountered during the formulation and characterization of umbelliferone nanoparticles.

Formulation & Synthesis Issues

Problem	Potential Cause(s)	Troubleshooting Solution(s)
Low Encapsulation Efficiency (%EE)	1. Poor affinity of umbelliferone for the nanoparticle core. 2. Drug leakage into the external phase during synthesis. 3. Insufficient polymer/lipid concentration. 4. High stirring speed causing rapid partitioning of the drug.	1. Modify the formulation by adding a co-solvent or changing the polymer/lipid type to improve drug-matrix interaction. 2. For emulsion-based methods, optimize the homogenization speed and time to minimize drug loss. Pre-saturate the external aqueous phase with the drug. 3. Increase the concentration of the matrix-forming material (e.g., PLGA, lipids). 4. Reduce the stirring/sonication intensity or duration.
Large Particle Size (>300 nm)	1. Aggregation of nanoparticles due to insufficient stabilizer. 2. High concentration of polymer or drug leading to larger particle formation. 3. Inadequate energy input (sonication/homogenization).	1. Increase the concentration of the stabilizing agent (e.g., PVA, Tween 80).[7] 2. Decrease the initial concentration of the polymer/lipid or umbelliferone. 3. Increase the sonication/homogenization time or amplitude to ensure proper particle size reduction.
High Polydispersity Index (PDI > 0.3)	1. Non-uniform particle formation during synthesis. 2. Presence of aggregates or multiple particle populations. 3. Ostwald ripening (growth of larger particles at the expense of smaller ones).	1. Optimize synthesis parameters like stirring speed, temperature, and addition rate of phases. 2. Filter the nano-suspension through a syringe filter (e.g., 0.45 µm) to remove large aggregates. 3. Use a sufficient concentration of stabilizer and store the formulation at a suitable temperature (e.g., 4°C) to prevent particle growth.
Formulation Instability (Aggregation over time)	1. Low absolute value of Zeta Potential (< |20| mV). 2. Inappropriate storage conditions (temperature, pH). 3. Degradation of the polymer or stabilizer.	1. Modify the surface charge by using a charged polymer or adding a charged surfactant. 2. Store the nano-suspension at 4°C. For long-term storage, consider lyophilization with a cryoprotectant.[8] 3. Ensure high-purity materials are used and check for compatibility between all components.

Characterization & In Vitro Release Issues

Problem	Potential Cause(s)	Troubleshooting Solution(s)
Inconsistent DLS Results	1. Sample concentration is too high or too low. 2. Presence of dust or large aggregates. 3. Multiple scattering effects.	1. Dilute the sample with deionized water to achieve a kilo counts per second (kcps) reading between 100 and 250.[7][8] 2. Filter the sample before measurement. 3. Ensure proper dilution to minimize interference from multiple scattering.
Excessive "Burst Release" in Drug Release Studies	1. High amount of umbelliferone adsorbed on the nanoparticle surface. 2. High porosity or rapid degradation of the nanoparticle matrix. 3. Use of a release medium with very high solubility for the drug.	1. Wash the nanoparticles thoroughly after synthesis to remove surface-adsorbed drug.[7] 2. Use a higher molecular weight polymer or a more rigid lipid to slow down initial drug diffusion. 3. Adjust the pH or add a co-solvent (e.g., Tween 80) to the release medium to maintain sink conditions without causing overly rapid dissolution.
Incomplete Drug Release	1. Strong, irreversible binding of umbelliferone to the nanoparticle matrix. 2. Degradation of the drug within the release medium over the study period. 3. Insufficient duration of the release study.	1. Modify the polymer/lipid composition to reduce drug-matrix interactions. 2. Check the stability of umbelliferone in the release medium at 37°C. If degradation occurs, add a stabilizing agent or change the medium. 3. Extend the duration of the study until a plateau is reached.

Section 3: Data Presentation

Table 1: Physicochemical Properties of Umbelliferone Nanoformulations

Nanoformulation Type	Drug/Derivative	Average Size (nm)	PDI	Zeta Potential (mV)	Encapsulation Efficiency (%)	Reference
PLGA Nanoparticles	Umbelliferone β-D-galactopyranoside (UFG)	187.1	0.16	Not Specified	Not Specified	[7][11]
PEGylated Liposomes	Umbelliferone (UB)	116 ± 3.2	Not Specified	Negative	78	[3]
Mesoporous Silica Nanoparticles (MSN)	Umbelliferone	~50	Not Specified	Negative	12.56 (Drug Loading)	[12]

Section 4: Experimental Protocols & Visualizations

General Experimental Workflow

The following diagram outlines the typical workflow for developing and evaluating umbelliferone nanoformulations.

References

• 1. Umbelliferone and Its Synthetic Derivatives as Suitable Molecules for the Development of Agents with Biological Activities: A Review of Their Pharmacological and Therapeutic Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Umbelliferone Loaded Nanocarriers for Healthcare Applications: Ingenta Connect [ingentaconnect.com]
• 3. Umbelliferone loaded PEGylated liposomes: preparation, characterization and its mitigatory effects on Dalton's ascites lymphoma development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. phytojournal.com [phytojournal.com]
• 6. Nanoformulations to Enhance the Bioavailability and Physiological Functions of Polyphenols - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Fabrication, optimization, and characterization of umbelliferone β-D-galactopyranoside-loaded PLGA nanoparticles in treatment of hepatocellular carcinoma: in vitro and in vivo studies - PMC [pmc.ncbi.nlm.nih.gov]
• 8. dovepress.com [dovepress.com]
• 9. Bioavailability Enhancement Techniques for Poorly Aqueous Soluble Drugs and Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Fabrication, optimization, and characterization of umbelliferone β-D-galactopyranoside-loaded PLGA nanoparticles in treatment of hepatocellular carcinoma: in vitro and in vivo studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Tumor targeted delivery of umbelliferone via a smart mesoporous silica nanoparticles controlled-release drug delivery system for increased anticancer efficiency - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing HPLC Separation of Umbelliferone and its Metabolites

Welcome to the technical support center for the HPLC analysis of umbelliferone (7-hydroxycoumarin) and its primary phase II metabolites, 7-hydroxycoumarin glucuronide and 7-hydroxycoumarin sulfate (B86663). This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting advice and detailed methodologies for achieving optimal chromatographic separation.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues encountered during the HPLC analysis of umbelliferone and its metabolites in a question-and-answer format.

Q1: Why am I seeing poor resolution between umbelliferone and its metabolites?

A1: Poor resolution is a common challenge due to the structural similarity of these compounds. The primary difference lies in their polarity, with the parent compound umbelliferone being the most hydrophobic, followed by the sulfate and then the highly polar glucuronide metabolite. Several factors can be adjusted to improve separation:

• Inadequate Gradient Slope: If the gradient is too steep, the compounds will elute too quickly and co-elute. A shallower gradient, particularly around the elution time of the metabolites, will increase the separation window.[1]

• Incorrect Mobile Phase Composition: The choice of organic modifier and aqueous phase pH can significantly impact selectivity. Acetonitrile (B52724) is a common and effective organic modifier for these compounds.[2][3] The pH of the aqueous phase can affect the ionization state of the analytes and, consequently, their retention.

• Suboptimal Column Chemistry: While a C18 column is the standard choice, not all C18 columns are the same. A high-resolution C18 column with a smaller particle size (e.g., <3 µm) can provide higher efficiency and better resolution.

Q2: My peaks are broad and tailing. What could be the cause?

A2: Broad or tailing peaks can compromise both resolution and quantification. Here are some potential causes and solutions:

• Secondary Interactions with the Stationary Phase: Residual silanol (B1196071) groups on the silica-based stationary phase can interact with the polar functional groups of the analytes, leading to peak tailing. Using a mobile phase with a low pH (e.g., containing 0.1% formic or acetic acid) can suppress the ionization of silanol groups and reduce these interactions.[4]

• Column Overload: Injecting too much sample can lead to peak distortion. Try reducing the injection volume or diluting the sample.

• Inappropriate Injection Solvent: If the sample is dissolved in a solvent significantly stronger than the initial mobile phase, it can cause peak broadening. It is always best to dissolve the sample in the initial mobile phase.

Q3: I am observing inconsistent retention times between runs. What should I check?

A3: Drifting retention times can make peak identification and quantification unreliable. The following factors should be investigated:

• Insufficient Column Equilibration: Ensure the column is adequately equilibrated with the initial mobile phase conditions before each injection. A stable baseline is a good indicator of proper equilibration.

• Mobile Phase Instability: Buffers can be prone to precipitation or changes in pH over time. Prepare fresh mobile phases daily.

• Pump Performance: Fluctuations in the HPLC pump's flow rate will directly impact retention times. Check for leaks and ensure the pump is properly maintained.

Q4: How can I increase the sensitivity of my assay to detect low levels of metabolites?

A4: Low sensitivity can be a hurdle, especially when analyzing biological samples. Consider the following to enhance your signal:

• Optimize Detector Wavelength: Umbelliferone and its metabolites have a strong UV absorbance. While the maximum absorbance is around 320-325 nm, it's crucial to determine the optimal wavelength for your specific detector and mobile phase conditions by running a UV scan of your standards.[5]

• Sample Preparation: An effective sample clean-up and concentration step, such as solid-phase extraction (SPE), can remove interfering matrix components and enrich the analytes of interest.

• Use a More Sensitive Detector: If available, a fluorescence detector can offer significantly higher sensitivity for fluorescent compounds like umbelliferone and its metabolites. Mass spectrometry (MS) is another highly sensitive and specific detection method.[3]

Summary of HPLC Gradient Conditions

The following table summarizes various HPLC gradient conditions reported for the separation of umbelliferone and related compounds. This data can serve as a starting point for method development and optimization.

Stationary Phase	Mobile Phase A	Mobile Phase B	Gradient Profile	Flow Rate (mL/min)	Detection	Reference
C18	Deionized Water	Acetonitrile	Not specified gradient	1.0	UV (320 nm)	[5]
Phenomenex Luna C18 (250 x 4.6 mm, 5 µm)	Deionized Water	Acetonitrile	35-50% B (0-6 min), 50-100% B (6-14 min), 100% B (14-18 min)	1.0	DAD	[2]
Reversed-Phase	Not specified	Not specified	Not specified gradient	Not specified	UV	[6]
Acquity UPLC BEH Shield RP18 (100 x 2.1 mm, 1.8 µm)	Water with 0.5 mmol/L ammonium (B1175870) formate	95:5 Acetonitrile:Water with 0.5 mmol/L ammonium formate	Linear from 15% to 50% B (0-5 min), to 95% B (5.01-6.5 min), hold at 15% B (6.51-8.7 min)	0.45	MS	[3]
C8 (250 x 4.6 mm)	Water	Methanol (B129727) and Acetonitrile	0% MeOH, 30% ACN, 70% H2O initially, then a gradient to 25% MeOH, 25% ACN, 50% H2O	1.0	UV (312 nm)	[7]

Experimental Protocol for Gradient Optimization

This protocol provides a systematic approach to developing and optimizing an HPLC gradient for the separation of umbelliferone and its metabolites.

1. Initial Scoping Gradient:

• Objective: To determine the approximate elution conditions for all compounds of interest.

• Column: C18, e.g., 150 x 4.6 mm, 5 µm.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: A fast, linear gradient from 5% to 95% B over 15-20 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection: UV at 320 nm.

• Procedure: Inject a standard mixture containing umbelliferone, 7-hydroxycoumarin glucuronide, and 7-hydroxycoumarin sulfate. Note the approximate retention time and the percentage of mobile phase B at which each compound elutes.

2. Gradient Refinement:

• Objective: To improve the resolution between closely eluting peaks.

• Procedure: Based on the results from the scoping gradient, design a new gradient that is shallower around the elution region of the target analytes.[1] For example, if the compounds elute between 40% and 60% B in the scoping run, you could modify the gradient to have a much slower increase in %B in this range (e.g., 1% B per minute).

3. Mobile Phase pH and Organic Modifier Optimization:

• Objective: To fine-tune the selectivity of the separation.

• Procedure:

  • pH: Prepare mobile phase A with different pH values (e.g., pH 3, 5, and 7 using appropriate buffers like phosphate (B84403) or acetate) and repeat the analysis. Observe the effect on retention time and peak shape.

  • Organic Modifier: If using acetonitrile does not provide adequate separation, consider trying methanol as the organic modifier (Mobile Phase B). Methanol has different solvent properties and may alter the selectivity of the separation.

4. Flow Rate and Temperature Optimization:

• Objective: To improve peak efficiency and resolution.

• Procedure:

  • Flow Rate: Lowering the flow rate can sometimes improve resolution, but it will also increase the run time. Evaluate the effect of flow rates between 0.8 and 1.2 mL/min.

  • Temperature: Increasing the column temperature can decrease viscosity and improve peak shape, but it may also alter selectivity. Analyze your samples at different temperatures (e.g., 25°C, 35°C, and 45°C) to find the optimal condition.

5. Final Method Validation:

• Objective: To ensure the developed method is robust and reproducible.

• Procedure: Once the optimal conditions are established, perform a validation study to assess parameters such as linearity, precision, accuracy, and limits of detection and quantification.

Troubleshooting Workflow for Poor Peak Resolution

Caption: Troubleshooting workflow for poor HPLC peak resolution.

References

• 1. bitesizebio.com [bitesizebio.com]
• 2. High-performance liquid chromatography determination and pharmacokinetics of coumarin compounds after oral administration of Samul-Tang to rats - PMC [pmc.ncbi.nlm.nih.gov]
• 3. New Metabolites of Coumarin Detected in Human Urine Using Ultra Performance Liquid Chromatography/Quadrupole-Time-of-Flight Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Analysis of the glucuronidation of 7-hydroxycoumarin by HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. High-performance liquid chromatographic method for the direct determination of 4-methylumbelliferone and its glucuronide and sulfate conjugates. Application to studies in the single-pass in situ perfused rat intestine-liver preparation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. scispace.com [scispace.com]

reducing matrix effects in LC-MS/MS analysis of umbelliferone

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in reducing matrix effects during the LC-MS/MS analysis of umbelliferone.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how can they affect my umbelliferone analysis?

A1: In liquid chromatography-mass spectrometry (LC-MS), the "matrix" encompasses all components within a sample apart from the analyte of interest, which in this case is umbelliferone. These components can include salts, proteins, lipids, and metabolites. Matrix effects arise when these co-eluting substances interfere with the ionization of umbelliferone in the mass spectrometer's ion source, leading to either suppression or enhancement of its signal. This phenomenon can compromise the accuracy, precision, and sensitivity of your quantitative analysis.[1] Ion suppression is the more common issue.[2]

Q2: What are the primary causes of matrix effects in bioanalytical LC-MS/MS?

A2: Matrix effects are often a result of several factors, especially in complex biological samples. Key causes include:

• Ion Suppression: Co-eluting endogenous compounds from the biological matrix can compete with umbelliferone for ionization in the ESI source, reducing the number of umbelliferone ions that reach the detector.[2][3]

• Phospholipids (B1166683): These are major components of cell membranes and a common cause of matrix effects in plasma and serum samples. They can co-elute with the analyte and suppress its signal.

• Sample Preparation: The chosen sample preparation technique can either mitigate or exacerbate matrix effects. For instance, protein precipitation is a quick but non-selective method that may leave many matrix components in the final extract, leading to significant ion suppression.[4][5]

• Ionization Source: Electrospray ionization (ESI) is generally more susceptible to matrix effects than atmospheric pressure chemical ionization (APCI).[2]

Q3: How can I determine if my umbelliferone analysis is affected by matrix effects?

A3: There are two primary methods to assess matrix effects:

• Post-Column Infusion: This is a qualitative method where a constant flow of a standard solution of umbelliferone is introduced into the mobile phase after the analytical column but before the mass spectrometer. A blank, extracted sample matrix is then injected. Any dip or rise in the constant umbelliferone signal indicates the retention times at which ion suppression or enhancement occurs.[1]

• Post-Extraction Spike: This is a quantitative method. The response of umbelliferone in a standard solution is compared to the response of umbelliferone spiked into a blank matrix sample that has undergone the extraction procedure. A significant difference in the signal indicates the presence of matrix effects.[1]

Troubleshooting Guide

Issue 1: Poor peak shape, low intensity, or high variability in umbelliferone signal.

This is a common indication of matrix effects. The following workflow can help you troubleshoot this issue.

Troubleshooting workflow for addressing matrix effects.

Issue 2: Significant ion suppression is confirmed. How can I reduce it?

If you have confirmed that ion suppression is affecting your umbelliferone analysis, consider the following strategies, starting with the most straightforward.

1. Sample Dilution: A simple first step is to dilute the sample extract. This reduces the concentration of interfering matrix components. While effective, this may compromise the limit of quantification if the umbelliferone concentration is already low.

2. Optimize Sample Preparation: The goal of sample preparation is to remove as many interfering components as possible while maximizing the recovery of umbelliferone. A comparison of common techniques is provided in the table below.

Sample Preparation Technique	General Principle	Pros	Cons
Protein Precipitation (PPT)	A solvent (e.g., acetonitrile (B52724), methanol) is added to the sample to precipitate proteins, which are then removed by centrifugation.	Fast, simple, and inexpensive.	Non-selective, often results in significant matrix effects due to remaining phospholipids and other interferences.[4][5]
Liquid-Liquid Extraction (LLE)	Umbelliferone is partitioned from the aqueous sample into an immiscible organic solvent based on its solubility.	Can provide cleaner extracts than PPT.	Can be labor-intensive, may have lower recovery for more polar compounds, and uses larger volumes of organic solvents.[5][6]
Solid-Phase Extraction (SPE)	Umbelliferone is retained on a solid sorbent while interferences are washed away. Umbelliferone is then eluted with a different solvent.	Can provide the cleanest extracts with high recovery and selectivity.[4][5]	More complex method development and can be more expensive.

Recommendation: If you are experiencing significant matrix effects with protein precipitation, switching to a well-developed Solid-Phase Extraction (SPE) method is highly recommended.

3. Chromatographic Optimization: Adjusting the liquid chromatography conditions can help to separate umbelliferone from co-eluting matrix components.

• Gradient Elution: A gradient elution program, where the mobile phase composition is changed over time, can be optimized to improve the separation of umbelliferone from interfering compounds.[7] A shallower gradient can increase resolution.

• Column Chemistry: If co-elution persists on a standard C18 column, consider trying a column with a different stationary phase, such as a phenyl-hexyl column, which offers different selectivity.

4. Use of an Appropriate Internal Standard (IS): An internal standard is a compound added to all samples, calibrators, and quality controls at a constant concentration. It is used to correct for variability during sample preparation and analysis, including matrix effects.

• Stable Isotope-Labeled (SIL) Internal Standard: This is the "gold standard" for correcting matrix effects. A SIL-IS is chemically identical to umbelliferone but contains stable isotopes (e.g., ²H, ¹³C), giving it a different mass. It will co-elute with umbelliferone and experience the same degree of ion suppression or enhancement, allowing for accurate correction.[1]

• Structural Analog Internal Standard: If a SIL-IS for umbelliferone is not available, a structural analog can be used. For umbelliferone, 4-methylumbelliferone is a suitable choice as it has a similar chemical structure and chromatographic behavior.[8]

Key strategies for mitigating matrix effects.

Experimental Protocols

Protocol 1: Protein Precipitation for Umbelliferone in Rat Plasma

This protocol is adapted from a validated method for the simultaneous determination of skimmin (B192402) and its metabolite umbelliferone in rat plasma.[9]

1. Sample Preparation:

• To 50 µL of rat plasma in a centrifuge tube, add 150 µL of a precipitating solvent (e.g., acetonitrile or methanol) containing the internal standard.
• Vortex the mixture for 1 minute to ensure thorough mixing and protein precipitation.
• Centrifuge the sample at 13,000 rpm for 10 minutes at 4°C.
• Transfer the supernatant to a clean tube for LC-MS/MS analysis.

2. LC-MS/MS Conditions:

• Column: A reversed-phase C18 column (e.g., Inertsil ODS-3, 50 mm × 4.6 mm, 5 µm).[9]
• Mobile Phase: A gradient of 0.1% formic acid in water (A) and acetonitrile (B).
• Gradient Program: A representative gradient could be: 0-0.5 min, 10% B; 0.5-3.0 min, 10-90% B; 3.0-4.0 min, 90% B; 4.1-5.0 min, 10% B. The flow rate is typically around 0.4-0.6 mL/min.
• Injection Volume: 5-10 µL.
• Mass Spectrometry: Use a triple quadrupole mass spectrometer in multiple reaction monitoring (MRM) mode. The specific precursor and product ion transitions for umbelliferone and the internal standard need to be optimized.

Protocol 2: Solid-Phase Extraction (SPE) for Coumarins in Human Plasma

This is a general protocol for the extraction of coumarin-type compounds from human plasma, which can be adapted and optimized for umbelliferone.[10][11][12]

1. Sample Pre-treatment:

• To 1 mL of human plasma, add an appropriate amount of internal standard.
• Add 20 µL of orthophosphoric acid to acidify the sample.[12] Vortex to mix.

2. SPE Procedure (using a mixed-mode cation exchange cartridge, e.g., Oasis MCX):

• Conditioning: Condition the SPE cartridge with 1 mL of methanol.[12]
• Equilibration: Equilibrate the cartridge with 1 mL of water.[12]
• Loading: Load the pre-treated plasma sample onto the cartridge at a slow flow rate (e.g., 1 mL/min).[12]
• Washing: Wash the cartridge with 1 mL of 0.1 M HCl to remove basic and neutral interferences.[12]
• Elution: Elute umbelliferone with 1 mL of methanol.[12]
• Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen and reconstitute the residue in a suitable mobile phase for LC-MS/MS analysis.

Protocol 3: Liquid-Liquid Extraction (LLE) for Umbelliferone from Urine

This is a general LLE protocol that can be optimized for umbelliferone extraction from urine.[13][14]

1. Sample Preparation:

• To 1 mL of urine in a glass tube, add the internal standard.
• Acidify the urine sample by adding a small volume of a suitable acid (e.g., HCl or formic acid) to a pH of around 3-4. This will ensure umbelliferone is in its neutral form.
• Add 3 mL of an immiscible organic solvent (e.g., ethyl acetate (B1210297) or a mixture of hexane (B92381) and ethyl acetate).
• Vortex the mixture vigorously for 2-3 minutes to ensure efficient extraction.
• Centrifuge the sample to separate the aqueous and organic layers.
• Carefully transfer the organic layer (top layer) to a clean tube.
• Repeat the extraction process on the remaining aqueous layer with a fresh portion of the organic solvent to improve recovery.
• Combine the organic extracts.

2. Evaporation and Reconstitution:

• Evaporate the combined organic extracts to dryness under a gentle stream of nitrogen.
• Reconstitute the dried residue in a known volume of the initial mobile phase for LC-MS/MS analysis.

Data Presentation

The following tables summarize recovery and matrix effect data for coumarin (B35378) derivatives from various studies to provide a reference for expected performance with different sample preparation techniques.

Table 1: Comparison of Recovery and Matrix Effects for Atazanavir (B138) in Human Plasma using Different Extraction Methods [4][5]

Extraction Method	Mean Relative Recovery (%)	Absolute Matrix Effect (%)
Protein Precipitation (PPT)	Not Reported	Severe Ion Suppression
Liquid-Liquid Extraction (LLE)	Not Reported	Moderate Ion Suppression
Solid-Phase Extraction (SPE)	84.9	93.2

This study on atazanavir, while not umbelliferone, clearly demonstrates the superiority of SPE in reducing matrix effects compared to PPT and LLE in human plasma.

Table 2: Recovery Data for Coumarin Derivatives in Biological Matrices using Solid-Phase Extraction [15]

Analyte	Matrix	SPE Sorbent	Mean Recovery (%)	RSD (%)
Warfarin	Plasma	Not Specified	84 ± 3.7	< 8.6
Phenprocoumon	Urine	Not Specified	74 ± 13.2	< 10.6
Warfarin	Urine	Not Specified	74 ± 13.2	< 10.6
Acidic Drugs	Urine	SampliQ SAX	79.6 - 109	0.06 - 1.12

This table provides expected recovery ranges for coumarin-like compounds from plasma and urine using SPE, indicating good recovery is achievable.

References

• 1. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. providiongroup.com [providiongroup.com]
• 3. Ion Suppression and ESI | Mass Spectrometry Facility | University of Waterloo [uwaterloo.ca]
• 4. Comparison of extraction procedures for assessment of matrix effect for selective and reliable determination of atazanavir in human plasma by LC-ESI-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. application.wiley-vch.de [application.wiley-vch.de]
• 8. biorxiv.org [biorxiv.org]
• 9. A Sensitive LC-MS/MS Method for the Simultaneous Determination of Skimmin, a Potential Agent for Treating Postpartum Stroke, and Its Metabolite Umbelliferone in Rat Plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. academic.oup.com [academic.oup.com]
• 11. semanticscholar.org [semanticscholar.org]
• 12. academic.oup.com [academic.oup.com]
• 13. An Optimization of Liquid–Liquid Extraction of Urinary Volatile and Semi-Volatile Compounds and Its Application for Gas Chromatography-Mass Spectrometry and Proton Nuclear Magnetic Resonance Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Evaluation of extraction methods for quantification of aqueous fullerenes in urine - PMC [pmc.ncbi.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]

Umbelliferone Solubility Enhancement: Technical Support Center

Welcome to the technical support center for researchers working with umbelliferone. This guide provides troubleshooting advice and frequently asked questions (FAQs) to address the challenges posed by umbelliferone's low water solubility.

Table of Contents

• General FAQs

• Troubleshooting Guide 1: Cyclodextrin Inclusion Complexation

• Troubleshooting Guide 2: Nanoparticle Formulation

• Troubleshooting Guide 3: Use of Co-solvents

• Briefing on Other Strategies (Solid Dispersion, Prodrugs, Salt Formation)

General FAQs

Q1: Why is the low water solubility of umbelliferone a problem for my experiments?

A1: Umbelliferone's poor water solubility presents a significant challenge for its therapeutic application and in vitro/in vivo studies.[1][] For a drug to be effectively absorbed and utilized by the body, it typically needs to be in a dissolved state at the site of absorption.[3] Low solubility can lead to:

• Low Bioavailability : Inefficient absorption after oral administration, meaning a smaller fraction of the drug reaches systemic circulation.[4][5]

• Formulation Difficulties : Challenges in preparing aqueous solutions for cell-based assays or parenteral dosage forms.[3]

• Inconsistent Results : Potential for drug precipitation in stock solutions or during experiments, leading to variability in effective concentration.

Q2: What are the primary strategies to overcome umbelliferone's low water solubility?

A2: Several physical and chemical modification techniques can be employed to enhance the aqueous solubility of umbelliferone. The most common and effective strategies include:

• Inclusion Complexation : Encapsulating the umbelliferone molecule within a host molecule, such as a cyclodextrin.[1][6]

• Nanoparticle Formulation : Incorporating umbelliferone into various nanocarriers like polymeric nanoparticles, nanoemulsions, or solid lipid nanoparticles.[7][8]

• Use of Co-solvents : Dissolving umbelliferone in a mixture of water and a water-miscible organic solvent.[9][10]

• Solid Dispersion : Dispersing umbelliferone in an inert, hydrophilic carrier matrix at a solid state.[4][11]

• Prodrug Approach : Chemically modifying the umbelliferone molecule to create a more soluble derivative that converts back to the active form in the body.[12]

• Salt Formation : Converting the phenolic hydroxyl group into a more soluble salt.[13][14]

References

• 1. worldwidejournals.com [worldwidejournals.com]
• 3. ascendiacdmo.com [ascendiacdmo.com]
• 4. Improvement in solubility of poor water-soluble drugs by solid dispersion - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. ijmsdr.org [ijmsdr.org]
• 7. researchgate.net [researchgate.net]
• 8. Umbelliferone and Its Synthetic Derivatives as Suitable Molecules for the Development of Agents with Biological Activities: A Review of Their Pharmacological and Therapeutic Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 9. cdn.caymanchem.com [cdn.caymanchem.com]
• 10. Co-solvency and anti-solvent method for the solubility enhancement [wisdomlib.org]
• 11. Potential of solid dispersions to enhance solubility, bioavailability, and therapeutic efficacy of poorly water-soluble drugs: newer formulation techniques, current marketed scenario and patents - PMC [pmc.ncbi.nlm.nih.gov]
• 12. The Prodrug Approach: A Successful Tool for Improving Drug Solubility - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. mdpi.com [mdpi.com]

stability testing of umbelliferone derivatives in different solvents

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with umbelliferone and its derivatives. It addresses common stability issues encountered during experimental work in various solvents.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors affecting the stability of umbelliferone and its derivatives in solution?

A1: The stability of umbelliferone and its derivatives in solution is primarily influenced by pH, light exposure, and temperature. As coumarin (B35378) derivatives, they are susceptible to degradation under various conditions. Alkaline pH can promote the hydrolysis of the lactone ring, a common characteristic of coumarins.[1][2] Exposure to light, particularly UV light, can lead to photodegradation. Additionally, these compounds can be thermally labile and may decompose upon heating.[2][3][4]

Q2: What are the visible signs of degradation in my umbelliferone derivative solution?

A2: Degradation of your solution may be indicated by several observable changes. A noticeable color change can signify the decomposition of the chromophore. A decrease in fluorescence intensity is another key indicator, as the fluorescent properties of the coumarin are compromised upon structural alteration. In some cases, the formation of a precipitate may also suggest the generation of insoluble degradation products.[2]

Q3: How should I prepare and store stock solutions of umbelliferone derivatives to maximize their shelf-life?

A3: To maximize the stability of your stock solutions, it is recommended to dissolve the compound in a high-quality, anhydrous aprotic solvent such as Dimethyl Sulfoxide (DMSO).[2] Prepare solutions fresh whenever possible. For storage, aliquot the stock solution into small, single-use volumes to avoid repeated freeze-thaw cycles. Store these aliquots in amber vials to protect them from light and at a low temperature, preferably -20°C or below.[2]

Q4: Can I use aqueous buffers to dissolve my umbelliferone derivative?

A4: While umbelliferone derivatives can be dissolved in aqueous buffers, their stability may be compromised, especially over long periods. The lactone ring is susceptible to hydrolysis, a process that is accelerated at higher pH values.[1][5] It is crucial to prepare fresh solutions in buffer for each experiment and to use a neutral or slightly acidic pH if the experimental conditions permit.[1]

Q5: What are some known degradation products of umbelliferone?

A5: Under heating and in the presence of solvents like methanol (B129727), ethanol, and aqueous buffers, umbelliferone can degrade into several products. Some identified degradation products include umbellic acid, methyl (2E)-3-(2,4-dihydroxyphenyl)prop-2-enoate, and ethyl (2E)-3-(2,4-dihydroxyphenyl)prop-2-enoate.[3][4][6] Hydroxylated derivatives can also be formed.[3][4]

Troubleshooting Guides

Issue 1: Inconsistent or Non-Reproducible Experimental Results

• Possible Cause: Degradation of the umbelliferone derivative solution.

• Troubleshooting Steps:

  • Prepare a Fresh Solution: Always prepare a fresh working solution from a solid sample or a newly thawed aliquot of your stock solution for each experiment.

  • Verify Stock Solution Integrity: If the issue persists, your stock solution may have degraded. Prepare a new stock solution from the solid compound.

  • Control for Light Exposure: Minimize the exposure of your solutions to ambient and direct light during all experimental steps. Use amber vials or cover transparent vessels with aluminum foil.[2]

  • Maintain Temperature Control: Avoid exposing solutions to elevated temperatures unless it is a requirement of the experimental protocol. Store solutions on ice or at 4°C during use, if permissible.

Issue 2: Low or Absent Fluorescence Signal in an Assay

• Possible Cause: Significant degradation of the fluorophore or photobleaching.

• Troubleshooting Steps:

  • Check the Absorbance Spectrum: Measure the UV-Vis absorbance spectrum of your solution. A significant change in the absorption maxima or a decrease in the overall absorbance compared to a freshly prepared solution can indicate degradation.[2]

  • Evaluate for Photobleaching: If your experiment involves intense or prolonged light exposure (e.g., fluorescence microscopy), photobleaching could be the cause. Reduce the light intensity or the exposure time.[1]

  • Confirm pH of the Solution: Verify that the pH of your experimental buffer is within a range that is optimal for the stability of your specific umbelliferone derivative. Avoid alkaline conditions where possible.[1][5]

Issue 3: Appearance of Unexpected Peaks in HPLC Analysis

• Possible Cause: Formation of degradation products during sample preparation or analysis.

• Troubleshooting Steps:

  • Analyze a Freshly Prepared Sample: Prepare a sample immediately before injection into the HPLC to use as a baseline for comparison.

  • Investigate Sample Solvent: Ensure the solvent used to dissolve the sample is not contributing to degradation. If possible, use the mobile phase as the sample solvent.

  • Review Sample Preparation Conditions: Assess if any steps in your sample preparation (e.g., heating, prolonged exposure to light) could be causing degradation.

  • Perform Forced Degradation Studies: To intentionally generate degradation products and confirm their retention times relative to the parent compound, perform forced degradation studies (see Experimental Protocols section). This will help in identifying which peaks are due to degradation.

Data Presentation

Table 1: Summary of Umbelliferone Transformation Products under Reflux Conditions

Solvent/Buffer System (v/v)	Identified Transformation/Degradation Products	Reference
Methanol	trans-Methyl ester of umbellic acid	[3][4]
Ethanol	trans-Ethyl ester of umbellic acid	[3][4]
Water	trans- and cis-Umbellic acid, Hydroxyl derivatives of umbelliferone	[3][4]
Methanol/Water Mixtures	trans-Methyl ester of umbellic acid, trans- and cis-Umbellic acid, Hydroxyl derivatives of umbelliferone	[3][4]
Ethanol/Water Mixtures	trans-Ethyl ester of umbellic acid, trans- and cis-Umbellic acid, Hydroxyl derivatives of umbelliferone	[3][4]
Phosphoric Buffer (pH 5)	trans-Umbellic acid, Hydroxyl derivatives of umbelliferone	[3][4]
Phosphoric Buffer (pH 9)	trans- and cis-Umbellic acid, trans-Methyl ester of umbellic acid (in methanol co-solvent)	[3][4]
Acetic Buffer (pH 9)	trans-Umbellic acid, Acyl derivative of umbellic acid	[4]
Ammonia Buffer (pH 9)	trans-Umbellic acid, Amino derivative of umbellic acid	[4]

Note: The formation of these products was observed under reflux (heating) conditions and may vary depending on the specific experimental parameters.

Experimental Protocols

Protocol 1: Forced Degradation Study of an Umbelliferone Derivative

This protocol outlines a general procedure for conducting forced degradation studies to understand the stability of an umbelliferone derivative under various stress conditions.

1. Preparation of Stock Solution:

• Prepare a stock solution of the umbelliferone derivative at a concentration of approximately 1 mg/mL in a suitable solvent (e.g., methanol, acetonitrile, or a 50:50 mixture with water).

2. Stress Conditions:

• Acidic Hydrolysis: To 1 mL of the stock solution, add 1 mL of 0.1 M HCl. Heat at 60°C for a specified period (e.g., 2, 4, 8, 24 hours). After cooling, neutralize the solution with an equivalent amount of 0.1 M NaOH.

• Basic Hydrolysis: To 1 mL of the stock solution, add 1 mL of 0.1 M NaOH. Keep at room temperature for a specified period (e.g., 30 minutes, 1, 2, 4 hours). Neutralize the solution with an equivalent amount of 0.1 M HCl.

• Oxidative Degradation: To 1 mL of the stock solution, add 1 mL of 3% hydrogen peroxide (H₂O₂). Keep at room temperature, protected from light, for a specified period (e.g., 2, 4, 8, 24 hours).

• Thermal Degradation: Place the solid compound in a controlled temperature oven (e.g., at 60°C) for a specified period. Also, heat the stock solution under reflux for a set time.

• Photolytic Degradation: Expose the stock solution in a transparent container to a light source (e.g., a photostability chamber with a combination of UV and visible light) for a defined duration. A control sample should be wrapped in aluminum foil to exclude light.

3. Sample Analysis:

• At each time point, withdraw an aliquot of the stressed sample.

• Dilute the sample to a suitable concentration for analysis with the mobile phase.

• Analyze the sample using a stability-indicating HPLC method (see Protocol 2).

• Analyze a non-stressed control sample for comparison.

Protocol 2: Stability-Indicating HPLC Method for Umbelliferone Derivatives

This protocol provides a starting point for developing a stability-indicating HPLC method for the analysis of umbelliferone and its degradation products.

• Instrumentation: HPLC system with a UV-Vis or Photodiode Array (PDA) detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm particle size).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: Acetonitrile.

• Gradient Program:

  • 0-5 min: 10% B

  • 5-25 min: 10% to 90% B

  • 25-30 min: 90% B

  • 30-35 min: 90% to 10% B

  • 35-40 min: 10% B

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: Monitor at the λmax of the parent compound (e.g., around 325 nm for umbelliferone) or use a PDA detector to scan a range (e.g., 200-400 nm).

• Injection Volume: 10 µL.

Note: This is a general method and may require optimization for specific umbelliferone derivatives and their degradation products.

Visualizations

Caption: Experimental workflow for forced degradation stability testing.

Caption: Logical workflow for troubleshooting stability issues.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Umbelliferone instability during an analysis involving its extraction process - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Stability of Coumarins and Determination of the Net Iron Oxidation State of Iron–Coumarin Complexes: Implications for Examining Plant Iron Acquisition Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Umbelliferone instability during an analysis involving its extraction process - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Reaction Conditions for Umbelliferone Alkylation

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address specific issues encountered during the O-alkylation of umbelliferone.

Frequently Asked Questions (FAQs)

Q1: What is the general principle behind the alkylation of umbelliferone?

The alkylation of umbelliferone is typically an O-alkylation reaction, which falls under the category of Williamson ether synthesis. The reaction involves the deprotonation of the hydroxyl group of umbelliferone by a base to form a phenoxide ion. This nucleophilic phenoxide then attacks an alkylating agent (usually an alkyl halide) in an SN2 reaction to form the corresponding ether derivative.

Q2: What are the most common reagents used for umbelliferone alkylation?

• Umbelliferone: The starting phenolic compound.

• Alkylating Agents: Typically alkyl halides such as alkyl bromides or chlorides, as well as other compounds like ethyl chloroacetate.[1][2]

• Bases: Anhydrous potassium carbonate (K₂CO₃) is widely used.[1][2][3] Other bases like potassium hydroxide (B78521) (KOH) can also be employed.[4]

• Solvents: Dry acetone (B3395972) is a common choice.[1][2][3] Acetonitrile (B52724) is also used.[5]

Q3: How can I monitor the progress of the reaction?

Thin-layer chromatography (TLC) is a standard method to monitor the reaction's progress.[4][5] By spotting the reaction mixture alongside the starting umbelliferone, you can observe the consumption of the starting material and the formation of the product. The product, being less polar than umbelliferone, will have a higher Rf value.

Q4: What are the typical purification methods for O-alkylated umbelliferone derivatives?

Common purification techniques include:

• Recrystallization: Often from ethanol.[5]

• Column Chromatography: Using a silica (B1680970) gel stationary phase and a mobile phase gradient of hexane (B92381) and ethyl acetate (B1210297) is a frequently employed method to isolate the desired product.[3][5]

Troubleshooting Guides

This section provides solutions to common problems encountered during the alkylation of umbelliferone.

Problem	Potential Cause	Recommended Solution
Low or No Yield	1. Incomplete Deprotonation: The base may be weak, not anhydrous, or used in insufficient quantity.	- Use anhydrous potassium carbonate and ensure it is finely powdered to maximize surface area. - Ensure the solvent is dry, as water can quench the base and the phenoxide. - Use a stronger base like potassium hydroxide if necessary, but be mindful of potential side reactions.[4]
2. Poor Quality of Reagents: The umbelliferone or alkylating agent may be impure.	- Use purified umbelliferone. - Ensure the alkylating agent is not degraded; if it's a liquid, consider distillation before use.
3. Inappropriate Reaction Temperature: The temperature may be too low for the reaction to proceed at a reasonable rate.	- Most reactions are conducted at reflux in acetone or acetonitrile.[4] Ensure the reaction is sufficiently heated.
4. Short Reaction Time: The reaction may not have been allowed to run to completion.	- Monitor the reaction by TLC until the starting umbelliferone spot is no longer visible. Some reactions are run overnight.[2]
Formation of Multiple Products/Impurities	1. Side Reactions of the Alkylating Agent: If using a secondary or tertiary alkyl halide, E2 elimination can compete with the desired SN2 reaction.	- Whenever possible, use primary alkyl halides to minimize elimination side products.
2. Impurities in Starting Materials: Impurities in the umbelliferone or alkylating agent can lead to side products.	- Purify starting materials before the reaction.
3. C-Alkylation: Although O-alkylation is favored for phenols, some C-alkylation at the activated aromatic ring positions might occur under certain conditions.	- Use polar aprotic solvents like acetone or DMF to favor O-alkylation.
Difficulty in Product Isolation/Purification	1. Product is an Oil: The O-alkylated umbelliferone derivative may not be a solid at room temperature.	- If recrystallization is not possible, use column chromatography for purification.[3]
2. Co-elution of Product and Impurities: The product and impurities may have similar polarities, making separation by column chromatography challenging.	- Optimize the solvent system for column chromatography. A shallow gradient of a more polar solvent in a non-polar solvent (e.g., ethyl acetate in hexane) can improve separation.
3. Emulsion during Work-up: An emulsion may form during the aqueous work-up, making phase separation difficult.	- Add a small amount of brine (saturated NaCl solution) to help break the emulsion.

Data Presentation

The following tables summarize reaction conditions and yields for the synthesis of various O-alkylated umbelliferone derivatives based on literature data.

Table 1: Reaction Conditions for the Synthesis of 7-O-Alkyl Umbelliferone Derivatives

Alkylating Agent	Base	Solvent	Reaction Time	Temperature	Yield (%)	Reference
Ethyl bromoacetate	Anhydrous K₂CO₃	Dry Acetone	4 h	Reflux	75	[6]
1,4-Dibromobutane	KOH, K₂CO₃	Acetone	5 h	Reflux	65	[4]
p-Substituted benzyl (B1604629) chloride	Anhydrous K₂CO₃	Dry Acetone	Overnight	Room Temp.	Quantitative	[1][2]
Various alkyl bromides	Anhydrous K₂CO₃	Dry Acetone	Not Specified	Not Specified	Moderate	[3]

Experimental Protocols

General Procedure for the O-Alkylation of Umbelliferone

This protocol is a generalized procedure based on common methodologies reported in the literature.[1][2][3][4][6]

• Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add umbelliferone (1.0 eq.), the alkylating agent (1.1-1.5 eq.), and anhydrous potassium carbonate (2.0-3.0 eq.).

• Solvent Addition: Add dry acetone or acetonitrile as the solvent. The amount of solvent should be sufficient to ensure good stirring of the mixture.

• Reaction: Stir the reaction mixture at room temperature or heat to reflux.[1][4] The reaction progress should be monitored by TLC.

• Work-up: Once the reaction is complete (as indicated by TLC), cool the mixture to room temperature and filter off the inorganic salts.

• Extraction: Evaporate the solvent from the filtrate under reduced pressure. Dissolve the residue in a suitable organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol) or by column chromatography on silica gel using a hexane/ethyl acetate solvent system.[3][5]

Mandatory Visualization

Diagram 1: General Workflow for Umbelliferone Alkylation

Caption: General experimental workflow for the O-alkylation of umbelliferone.

Diagram 2: Troubleshooting Logic for Low Yield in Umbelliferone Alkylation

Caption: A decision tree for troubleshooting low yields in umbelliferone alkylation.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Umbelliferone - Wikipedia [en.wikipedia.org]
• 4. mdpi.com [mdpi.com]
• 5. indianchemicalsociety.com [indianchemicalsociety.com]
• 6. The Use of Umbelliferone in the Synthesis of New Heterocyclic Compounds - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Researcher's Guide: Umbelliferone vs. 4-Methylumbelliferone as Fluorescent Substrates

For researchers, scientists, and professionals in drug development, the selection of an appropriate fluorogenic substrate is paramount for the success of enzymatic assays. Among the most common and effective are substrates derived from coumarins, specifically umbelliferone (7-hydroxycoumarin) and its methylated analog, 4-methylumbelliferone (B1674119) (4-MU or hymecromone). This guide provides an objective comparison of their performance, supported by physicochemical data and detailed experimental protocols, to inform the selection process for high-sensitivity enzyme analysis.

The Principle of Fluorogenic Coumarin-Based Assays

The utility of both umbelliferone and 4-methylumbelliferone in enzyme assays lies in a straightforward yet powerful principle. In their substrate form, they are chemically linked to a moiety (e.g., a sugar, phosphate, or sulfate (B86663) group) recognized by a specific enzyme. This conjugation renders the molecule essentially non-fluorescent. Upon enzymatic cleavage of the covalent bond, the parent coumarin (B35378) is liberated. In its free form, and particularly at an alkaline pH, the molecule exhibits strong blue fluorescence when excited by UV light. The intensity of this fluorescence is directly proportional to the amount of product formed, and thus to the activity of the enzyme.[1][2]

Substrates based on these fluorophores are widely used to assay a variety of hydrolytic enzymes, including glycosidases, phosphatases, and sulfatases.[3][4]

Caption: Enzymatic cleavage of a non-fluorescent substrate releases a fluorescent product.

Physicochemical and Fluorescent Properties: A Head-to-Head Comparison

While structurally similar, the addition of a methyl group at the C4 position gives 4-methylumbelliferone distinct advantages in most assay applications. The key differentiator is its higher fluorescence quantum yield and stability at the alkaline pH required for maximal signal output.

Property	Umbelliferone (7-hydroxycoumarin)	4-Methylumbelliferone (4-MU)
Molecular Formula	C₉H₆O₃	C₁₀H₈O₃[5][6]
Molecular Weight	162.14 g/mol	176.17 g/mol [5][6]
pKa	~7.61[7]	~7.85[7]
Excitation Max (λex)	~325 nm (acidic, pH 3-6)[7]~367 nm (alkaline, pH 9-10.5)[7]	~320 nm (acidic, pH <7)[5]~360-365 nm (alkaline, pH >7)[2][5]
Emission Max (λem)	~455 nm[7]	~445-455 nm[2][5]
Quantum Yield (ΦF)	0.81 (at pH 5.49)[7]0.91 (at pH 9.49)[7]	0.95 (at pH 9.75)[7]
Molar Extinction (ε)	Not readily available	18,000 cm⁻¹M⁻¹[8]
Solubility	Sparingly soluble in water	Practically insoluble in cold water, soluble in methanol (B129727) with heat.[9]

The fluorescence of both compounds is highly pH-dependent. The intensity increases significantly above their pKa, reaching a plateau around pH 10.[10] This is why assay protocols universally include a "stop solution" with a high pH (typically >10) to maximize the fluorescent signal of the liberated product. Assays using 4-MU substrates are reported to be 10 to 100 times more sensitive than their colorimetric counterparts.[1]

Performance and Application: Why 4-Methylumbelliferone is Often Preferred

For most applications, 4-methylumbelliferone is the superior choice. The methyl group enhances the molecule's quantum yield and photostability, leading to a brighter, more stable signal and ultimately higher assay sensitivity. This makes it particularly suitable for:

• High-Throughput Screening (HTS): The simplicity and high sensitivity of 4-MU assays make them ideal for screening large libraries of potential enzyme inhibitors.[1]

• Low-Abundance Enzymes: When working with samples containing very low concentrations of the target enzyme, the enhanced signal from 4-MU is critical for reliable detection.[2]

• Kinetic Studies: The strong signal allows for precise measurement of enzyme kinetics over time.[2]

While umbelliferone can be used, its lower fluorescence output generally makes it a less attractive option when higher sensitivity is required.

Standard Experimental Protocol: Fluorometric Enzyme Assay

This protocol provides a general framework for an enzyme activity assay using a 4-methylumbelliferyl-based substrate (e.g., 4-Methylumbelliferyl-β-D-galactopyranoside for β-galactosidase) in a 96-well plate format.

1. Reagent Preparation:

• Assay Buffer: Prepare a buffer optimal for the specific enzyme's activity (e.g., 50 mM sodium phosphate, pH 7.0).

• Substrate Stock Solution: Dissolve the 4-methylumbelliferyl substrate in a suitable solvent like DMSO or DMF to a high concentration (e.g., 10-20 mM).

• Working Substrate Solution: Dilute the stock solution in Assay Buffer to the desired final concentration (e.g., 2X the final assay concentration).

• Enzyme Solution: Dilute the enzyme sample in cold Assay Buffer to the desired concentration.

• Stop Solution: Prepare a high-pH buffer to terminate the reaction and maximize fluorescence (e.g., 0.2 M Sodium Carbonate, pH ~10.5).

• Standard Curve: Prepare a series of dilutions of pure 4-methylumbelliferone in Assay Buffer/Stop Solution to quantify the amount of product formed.

2. Assay Procedure:

• Add 50 µL of the working substrate solution to the wells of a black 96-well microplate.

• To initiate the reaction, add 50 µL of the enzyme solution to each well. Include control wells with buffer instead of enzyme (blank).

• Incubate the plate at the enzyme's optimal temperature (e.g., 37°C) for a predetermined time (e.g., 15-60 minutes). The incubation time should be within the linear range of the reaction.

• Terminate the reaction by adding 100 µL of Stop Solution to each well.

• Measure the fluorescence using a microplate fluorometer with excitation set to ~365 nm and emission set to ~450 nm.[11]

3. Data Analysis:

• Subtract the fluorescence reading of the blank control from all experimental readings.

• Use the standard curve generated with pure 4-methylumbelliferone to convert the fluorescence units into the concentration of the product formed.

• Calculate the enzyme activity, typically expressed in units like pmol/min/mg of protein.

Caption: General workflow for a 4-MU based fluorometric enzyme assay.

Conclusion

Both umbelliferone and 4-methylumbelliferone are foundational tools for sensitive enzyme activity detection. However, for the majority of research, diagnostic, and drug discovery applications, 4-methylumbelliferone-derived substrates are the superior choice . The presence of the methyl group provides enhanced photophysical properties, resulting in a brighter and more stable fluorescent signal. This translates to higher assay sensitivity, greater reliability, and broader applicability, particularly in high-throughput and low-concentration settings. While umbelliferone remains a viable fluorophore, the advantages offered by 4-methylumbelliferone have solidified its position as the gold standard for coumarin-based fluorogenic enzyme assays.

References

• 1. benchchem.com [benchchem.com]
• 2. nbinno.com [nbinno.com]
• 3. A rapid and highly sensitive method for measuring enzyme activities in single mycorrhizal tips using 4-methylumbelliferone-labelled fluorogenic substrates in a microplate system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. caymanchem.com [caymanchem.com]
• 6. 4-Methylumbelliferone | 90-33-5 | M-5421 | Biosynth [biosynth.com]
• 7. researchgate.net [researchgate.net]
• 8. Extinction Coefficient [7-Hydroxy-4-methylcoumarin (4-Methylumbelliferone)] | AAT Bioquest [aatbio.com]
• 9. Page loading... [guidechem.com]
• 10. researchgate.net [researchgate.net]
• 11. promega.com [promega.com]

Unveiling the Antioxidant Power of Coumarins: A Comparative Analysis of Umbelliferone

A deep dive into the comparative antioxidant capacities of umbelliferone and its structural relatives—scopoletin, aesculetin, and daphnetin (B354214)—reveals significant variations in their efficacy, underpinned by their distinct molecular structures. This guide offers researchers, scientists, and drug development professionals a comprehensive analysis of their antioxidant potential, supported by experimental data, detailed protocols, and pathway visualizations to inform future research and therapeutic development.

The quest for potent natural antioxidants has led to a great interest in coumarins, a class of benzopyrone compounds widely distributed in the plant kingdom.[1] Among these, umbelliferone (7-hydroxycoumarin) is a common scaffold, and its antioxidant activity, along with that of its derivatives, has been the subject of numerous studies. The antioxidant capacity of these molecules is largely attributed to their ability to scavenge free radicals and modulate cellular signaling pathways involved in oxidative stress.[2][3] The number and position of hydroxyl groups on the coumarin (B35378) ring are critical determinants of their antioxidant potential.[4][5]

Comparative Antioxidant Activity: A Quantitative Overview

To provide a clear comparison of the antioxidant capacities of umbelliferone and other selected coumarins, the following table summarizes their half-maximal inhibitory concentration (IC50) values from various in vitro antioxidant assays. Lower IC50 values indicate a higher antioxidant potency. It is important to note that these values can vary depending on the specific experimental conditions.

Compound	DPPH Assay (IC50 in µM)	ABTS Assay (IC50 in µM)	Reference(s)
Umbelliferone	>200	-	[6]
Scopoletin	191.51 ± 0.01	5.62 ± 0.03	[7]
Aesculetin	-	-	[8][9][10]
Daphnetin	46.20	72.38	[11]
Ascorbic Acid (Standard)	18.40 µg/mL	-	[4]
Trolox (Standard)	53.16	13.0	[4][11]

Note: A direct comparison of IC50 values across different studies should be made with caution due to variations in experimental protocols. The provided data is for comparative purposes within the context of the cited studies.

From the available data, it is evident that umbelliferone itself exhibits relatively weak antioxidant activity in the DPPH assay compared to other coumarins. In contrast, scopoletin, aesculetin, and daphnetin, which possess additional hydroxyl or methoxy (B1213986) groups, generally demonstrate significantly higher antioxidant capacities.[7][8][9][10][11] Aesculetin, in particular, has been highlighted as a highly efficient antioxidant in several assays.[8][9][10] The presence of a catechol (ortho-dihydroxy) group in aesculetin and daphnetin is thought to be a key contributor to their potent radical scavenging abilities.[11]

Experimental Protocols: A Closer Look at Antioxidant Assays

The quantitative data presented above is derived from standardized experimental protocols designed to measure antioxidant capacity. The following are detailed methodologies for two of the most commonly cited assays.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay is based on the ability of an antioxidant to donate a hydrogen atom to the stable DPPH free radical, thus neutralizing it and causing a color change from purple to yellow, which is measured spectrophotometrically.[12][13]

Procedure:

• Preparation of DPPH Solution: A 0.1 mM solution of DPPH in methanol (B129727) is prepared and stored in the dark.[14]

• Preparation of Test Samples: The coumarin compounds and a standard antioxidant (e.g., ascorbic acid) are prepared in a series of concentrations, typically using methanol or DMSO as a solvent.[12][14]

• Reaction Mixture: A specific volume of each test sample concentration is mixed with a larger volume of the DPPH solution. A control is prepared with the solvent instead of the test sample.[13][14]

• Incubation: The reaction mixtures are incubated in the dark at room temperature for a defined period (e.g., 20-30 minutes).[13][14]

• Measurement: The absorbance of the solutions is measured at a specific wavelength (typically around 517 nm) using a UV-Vis spectrophotometer.[12][13]

• Calculation: The percentage of DPPH radical scavenging activity is calculated using the formula: % Inhibition = [(A_control - A_sample) / A_control] x 100 The IC50 value, the concentration of the sample required to scavenge 50% of the DPPH radicals, is then determined.[14]

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Scavenging Assay

This assay measures the ability of an antioxidant to scavenge the pre-formed ABTS radical cation (ABTS•+), a blue-green chromophore. The reduction of ABTS•+ by an antioxidant results in a decolorization that is quantified spectrophotometrically.[14]

Procedure:

• Preparation of ABTS Radical Cation (ABTS•+): An aqueous solution of ABTS (e.g., 7 mM) is mixed with an aqueous solution of potassium persulfate (e.g., 2.45 mM) and allowed to stand in the dark at room temperature for 12-16 hours to generate the ABTS•+ solution.[14]

• Preparation of Working Solution: The ABTS•+ solution is diluted with a suitable solvent (e.g., methanol or phosphate-buffered saline) to an absorbance of approximately 0.70 at 734 nm.[14]

• Preparation of Test Samples: Similar to the DPPH assay, the coumarin compounds and a standard (e.g., Trolox) are prepared in various concentrations.[14]

• Reaction and Measurement: A small volume of the test sample is added to a large volume of the diluted ABTS•+ solution, and the absorbance is measured at 734 nm after a specific incubation time (e.g., 6-10 minutes).[14]

• Calculation: The percentage of ABTS•+ scavenging activity is calculated using the same formula as in the DPPH assay, and the IC50 value or Trolox Equivalent Antioxidant Capacity (TEAC) is determined.[14]

Visualizing the Mechanisms: Workflows and Signaling Pathways

To further elucidate the processes involved in assessing and mediating the antioxidant effects of coumarins, the following diagrams, created using the DOT language, illustrate a typical experimental workflow and a key signaling pathway.

Caption: Experimental Workflow for the DPPH Antioxidant Assay.

The antioxidant effects of many natural compounds, including coumarins like daphnetin and esculetin, are often mediated through the activation of the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway.[3][15][16] This pathway plays a crucial role in the cellular defense against oxidative stress by upregulating the expression of various antioxidant and detoxification enzymes.

Caption: Nrf2-Mediated Antioxidant Signaling Pathway Activated by Coumarins.

References

• 1. benchchem.com [benchchem.com]
• 2. Evaluation of the Antioxidant Capacity of Synthesized Coumarins - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. encyclopedia.pub [encyclopedia.pub]
• 5. mdpi.com [mdpi.com]
• 6. encyclopedia.pub [encyclopedia.pub]
• 7. Anti-Inflammatory, Anticholinesterase, and Antioxidant Potential of Scopoletin Isolated from Canarium patentinervium Miq. (Burseraceae Kunth) - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pesquisa.bvsalud.org [pesquisa.bvsalud.org]
• 9. researchgate.net [researchgate.net]
• 10. Comparative study of the antioxidant and anti-inflammatory effects of the natural coumarins 1,2-benzopyrone, umbelliferone and esculetin: in silico, in vitro and in vivo analyses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. japer.in [japer.in]
• 13. mdpi.com [mdpi.com]
• 14. benchchem.com [benchchem.com]
• 15. Daphnetin: A bioactive natural coumarin with diverse therapeutic potentials - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Frontiers | The molecular effects underlying the pharmacological activities of daphnetin [frontiersin.org]

A Comparative Analysis of the Cytotoxic Effects of Umbelliferone and Its Synthetic Derivatives on Cancer Cells

Umbelliferone, a naturally occurring coumarin, and its synthetic derivatives have garnered significant attention in oncological research for their potential as anticancer agents. These compounds have demonstrated cytotoxic effects across a range of cancer cell lines, operating through various mechanisms including the induction of apoptosis and cell cycle arrest. This guide provides a comparative overview of the cytotoxic performance of umbelliferone and several of its synthetic analogues, supported by experimental data and detailed methodologies for researchers, scientists, and drug development professionals.

Comparative Cytotoxicity: IC50 Values

The half-maximal inhibitory concentration (IC50) is a key metric of a compound's potency in inhibiting a specific biological or biochemical function. The tables below summarize the IC50 values for umbelliferone and its derivatives against various human cancer cell lines, showcasing the enhanced efficacy often achieved through synthetic modification.

Table 1: Cytotoxicity of Umbelliferone in Various Cancer Cell Lines

Cancer Cell Line	Type	IC50 Value	Reference
EJ	Bladder Carcinoma	3.5 µM	[1]
HT-29	Colorectal Cancer	4.35 µM	[1]
HCT 116	Colorectal Cancer	8.05 µM	[1]
MDA-MB-231	Breast Cancer	10.31 µM	[2]
MCF-7	Breast Cancer	15.56 µM	[2]
AGS	Gastric Cancer	129.9 µM	[1]
HepG2	Hepatocellular Carcinoma	222.3 µM	[1]
KB	Oral Epithelial Carcinoma	24.90 µg/mL	[1]

Table 2: Cytotoxicity of Synthetic Umbelliferone Derivatives in Various Cancer Cell Lines

Derivative	Modification	Cancer Cell Line	IC50 Value	Reference
Compound 68	C-7 Ketone Linkage	MCF-7 (Breast)	0.47 µM	[3]
Compound 68	C-7 Ketone Linkage	22Rv1 (Prostate)	0.93 µM	[3]
Compound 75	Coumarin-Thiazolidine Hybrid	MCF-7 (Breast)	1.03 µM	[3]
Compound 10	4-Methylumbelliferone Derivative	NCI-H460 (Lung)	1.86 ± 0.73 µM	[4]
Compound 10	4-Methylumbelliferone Derivative	MGC-803 (Gastric)	2.13 ± 0.75 µM	[4]
Compound 69	C-7 Ketone Linkage	MCF-7 (Breast)	2.21 µM	[3]
Compound 12f	Amino Acid Linked	HeLa (Cervical)	30.9 µg/mL	[5]
Compound 1c	4-Methylumbelliferone Schiff's Base	DU145 (Prostate)	55.41 µM	[6]

Experimental Protocols

The data presented above were generated using standardized in vitro assays to quantify cytotoxicity. Below are detailed methodologies for key experiments.

Cell Viability and Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.

• Cell Seeding: Cancer cells are seeded in 96-well plates at a specific density (e.g., 1 x 10⁴ cells/well) and allowed to adhere overnight in a humidified incubator (37°C, 5% CO₂).

• Compound Treatment: The following day, the culture medium is replaced with fresh medium containing various concentrations of umbelliferone or its derivatives. A control group is treated with the vehicle (e.g., DMSO) alone. Cells are incubated for a specified period, typically 24, 48, or 72 hours.[2]

• MTT Addition: After the incubation period, MTT solution (e.g., 5 mg/mL in PBS) is added to each well, and the plate is incubated for an additional 3-4 hours. Live cells with active mitochondrial reductases convert the yellow MTT into purple formazan (B1609692) crystals.

• Formazan Solubilization: The medium is removed, and a solubilizing agent, such as DMSO, is added to each well to dissolve the formazan crystals.

• Data Acquisition: The absorbance of the resulting purple solution is measured using a microplate reader at a wavelength of approximately 570 nm.

• Analysis: Cell viability is calculated as a percentage relative to the control group. The IC50 value is determined by plotting cell viability against the logarithm of the compound concentration and fitting the data to a dose-response curve.

Apoptosis Analysis (Annexin V/Propidium Iodide Staining)

Flow cytometry with Annexin V and Propidium Iodide (PI) co-staining is used to differentiate between viable, early apoptotic, late apoptotic, and necrotic cells.

• Cell Treatment: Cells are seeded in 6-well plates and treated with the test compounds at various concentrations for a defined period (e.g., 24 hours).

• Cell Harvesting: Both adherent and floating cells are collected, washed with cold PBS, and resuspended in Annexin V binding buffer.

• Staining: Annexin V-FITC and Propidium Iodide (PI) are added to the cell suspension, which is then incubated in the dark for 15 minutes at room temperature.[7]

• Flow Cytometry: The stained cells are analyzed using a flow cytometer. Annexin V binds to phosphatidylserine (B164497) on the outer leaflet of the cell membrane of early apoptotic cells, while PI enters and stains the DNA of late apoptotic and necrotic cells with compromised membranes.

• Data Interpretation: The analysis distinguishes four cell populations: viable (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), late apoptotic/necrotic (Annexin V+/PI+), and necrotic (Annexin V-/PI+).

Mechanisms of Action and Signaling Pathways

The cytotoxic effects of umbelliferone and its derivatives are mediated through the modulation of several key signaling pathways, primarily leading to programmed cell death (apoptosis).

Experimental Workflow for Cytotoxicity Assessment

The following diagram illustrates a typical workflow for evaluating the cytotoxic effects of novel compounds on cancer cell lines.

Caption: Workflow of an MTT assay for determining compound cytotoxicity.

Intrinsic Apoptosis Pathway

A primary mechanism of action for umbelliferone and its derivatives is the induction of apoptosis via the intrinsic (mitochondrial) pathway. This is often triggered by an increase in intracellular Reactive Oxygen Species (ROS).[8][9][10]

Caption: The intrinsic apoptosis pathway induced by umbelliferone.

This pathway involves the upregulation of pro-apoptotic proteins (like Bax) and downregulation of anti-apoptotic proteins (like Bcl-2), leading to the loss of mitochondrial membrane potential.[9][10] This triggers the release of cytochrome c, which activates a cascade of caspases (initiator caspase-9 and executioner caspase-3), ultimately resulting in programmed cell death.[11]

Conclusion

The experimental data clearly indicate that synthetic modification of the umbelliferone scaffold can significantly enhance its cytotoxic potency against cancer cells. Derivatives incorporating moieties such as ketone linkages, thiazolidine (B150603) rings, and specific amino acids have demonstrated IC50 values in the low micromolar and even nanomolar range, far exceeding the efficacy of the parent compound.[3] The primary mechanism of action appears to be the induction of apoptosis through the intrinsic pathway, often initiated by oxidative stress. These findings underscore the potential of umbelliferone-based compounds as a promising platform for the development of novel anticancer therapeutics. Further investigation into structure-activity relationships and in vivo efficacy is warranted to translate these promising in vitro results into clinical applications.

References

• 1. researchgate.net [researchgate.net]
• 2. entomoljournal.com [entomoljournal.com]
• 3. Umbelliferone and Its Synthetic Derivatives as Suitable Molecules for the Development of Agents with Biological Activities: A Review of Their Pharmacological and Therapeutic Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. benthamdirect.com [benthamdirect.com]
• 6. researchgate.net [researchgate.net]
• 7. Umbelliferone exhibits anticancer activity via the induction of apoptosis and cell cycle arrest in HepG2 hepatocellular carcinoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. entomoljournal.com [entomoljournal.com]
• 9. researchgate.net [researchgate.net]
• 10. Umbelliferone inhibits proliferation and metastasis via modulating cadherin/β-catenin complex-aided cell-cell adhesion in glioblastoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Anticancer effect of umbelliferone on MKN-45 and MIA PaCa-2 cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]

Sensitive Detection of Umbelliferone: A Comparative Analysis of LC-MS and HPLC-UV

For researchers, scientists, and professionals in drug development requiring highly sensitive quantification of the fluorescent coumarin (B35378) umbelliferone, the choice of analytical technique is paramount. This guide provides an objective comparison of two common methods: Liquid Chromatography-Mass Spectrometry (LC-MS) and High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV). This comparison is supported by experimental data from peer-reviewed studies to aid in selecting the most appropriate method for specific analytical needs.

Executive Summary

Both LC-MS and HPLC-UV are powerful techniques for the separation and quantification of umbelliferone. However, they differ significantly in their sensitivity and selectivity. LC-MS, particularly when coupled with tandem mass spectrometry (MS/MS), generally offers substantially lower limits of detection (LOD) and quantification (LOQ) compared to HPLC-UV. This makes LC-MS the preferred method for applications requiring trace-level detection, such as in pharmacokinetic studies or analysis of complex biological matrices. HPLC-UV, while less sensitive, is a robust and more accessible technique suitable for routine analysis where higher concentrations of umbelliferone are expected.

Quantitative Performance Comparison

The following table summarizes the key performance metrics for the detection of umbelliferone using LC-MS/MS and HPLC-UV, as reported in various studies. It is important to note that direct comparison of absolute values should be made with caution due to variations in experimental conditions across different laboratories.

Parameter	LC-MS/MS	HPLC-UV
Limit of Detection (LOD)	As low as 0.03 mg/L[1]	0.3 µg/mL to 0.69 µg/mL[2][3]
Limit of Quantification (LOQ)	As low as 0.1 mg/L[1] and 2.0 ng/mL[4][5]	0.5 µg/mL to 2.30 µg/mL[2][3]
Linearity Range	2.0–2000 ng/mL[4][5]	2–10 µg/mL[2]
Selectivity	High (based on mass-to-charge ratio)	Moderate (based on UV absorbance)
Matrix Effect	Can be significant, requires careful management[6]	Generally less susceptible than ESI-MS

Experimental Methodologies

The sensitivity and reliability of both methods are highly dependent on the specific experimental protocols employed. Below are representative methodologies for both LC-MS/MS and HPLC-UV analysis of umbelliferone.

LC-MS/MS Protocol for Umbelliferone in Rat Plasma

This method is designed for high-sensitivity quantification in a biological matrix.

• Chromatographic Separation:

  • Column: Inertsil ODS-3 (50 mm × 4.6 mm, 5 µm)[4][5]

  • Mobile Phase: Gradient elution with 0.1% formic acid in distilled water and acetonitrile[4][5].

  • Flow Rate: 0.5 mL/min[4][5]

• Mass Spectrometric Detection:

  • Ionization Mode: Negative Multiple Reaction Monitoring (MRM)[4][5]

  • Ion Transitions: Specific precursor-to-product ion transitions for umbelliferone would be monitored for quantification and confirmation.

HPLC-UV Protocol for Umbelliferone

This protocol is suitable for the analysis of umbelliferone in less complex matrices or when higher concentrations are present.

• Chromatographic Separation:

  • Column: Hibar LiChrocart Purospher Star RP-18 end-capped (250 mm × 4.6 mm, 5 µm)[2]

  • Mobile Phase: Isocratic elution with 55:45 (v/v) methanol-water containing 0.1% acetic acid[2].

  • Flow Rate: 1.0 mL/min[2]

  • Injection Volume: 20 µL[2]

• UV Detection:

  • Wavelength: 300 nm, which is near the UV absorption maxima for umbelliferone[2].

Experimental Workflow

The general workflow for the analysis of umbelliferone by either LC-MS or HPLC-UV involves several key steps, from sample preparation to data analysis.

Caption: General workflow for umbelliferone analysis.

Conclusion

References

• 1. mdpi.com [mdpi.com]
• 2. Rapid simultaneous determination of marmelosin, umbelliferone and scopoletin from Aegle marmelos fruit by RP-HPLC - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. A Sensitive LC-MS/MS Method for the Simultaneous Determination of Skimmin, a Potential Agent for Treating Postpartum Stroke, and Its Metabolite Umbelliferone in Rat Plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A Sensitive LC-MS/MS Method for the Simultaneous Determination of Skimmin, a Potential Agent for Treating Postpartum Stroke, and Its Metabolite Umbelliferone in Rat Plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]

Umbelliferone Derivatives as Cholinesterase Inhibitors: A Comparative Guide

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the enzyme kinetics of umbelliferone derivatives as cholinesterase inhibitors. The information is supported by experimental data to offer a comprehensive overview of their potential in the development of therapeutics for neurodegenerative diseases.

Umbelliferone, a natural coumarin, and its derivatives have garnered significant interest as potential inhibitors of cholinesterases—acetylcholinesterase (AChE) and butyrylcholinesterase (BChE). The inhibition of these enzymes is a key therapeutic strategy in managing Alzheimer's disease by increasing the levels of the neurotransmitter acetylcholine (B1216132) in the brain.[1] This guide summarizes the inhibitory activities of various umbelliferone derivatives, details the experimental protocols used for their evaluation, and illustrates the relevant biological pathways.

Comparative Analysis of Inhibitory Activity

The inhibitory potency of umbelliferone derivatives against AChE and BChE is typically quantified by the half-maximal inhibitory concentration (IC50) and the inhibition constant (Ki). A lower value for these parameters indicates a higher inhibitory activity. The mode of inhibition, whether competitive, non-competitive, or mixed, provides insight into the mechanism of action of these compounds.

Below are tables summarizing the reported inhibitory activities of several umbelliferone derivatives.

Table 1: Acetylcholinesterase (AChE) Inhibitory Activity of Umbelliferone Derivatives

Compound	IC50 (µM)	Ki (nM)	Type of Inhibition	Reference
6-Formylumbelliferone	16.70	-	-	[2]
8-Formylumbelliferone	19.13	-	-	[2]
Umbelliferone	105.48	-	-	[2]
Paniculatin	31.6	-	Mixed-type	[3]
Murranganone	79.1	-	Mixed-type	[3]
Coumarin-BMT Hybrid 8b	-	49.20	Mixed-type
Coumarin-BMT Hybrid 8e	-	50.81	Mixed-type

Table 2: Butyrylcholinesterase (BChE) Inhibitory Activity of Umbelliferone Derivatives

Compound	IC50 (µM)	Ki (nM)	Type of Inhibition	Reference
6-Formylumbelliferone	27.90	-	-	[2]
8-Formylumbelliferone	87.67	-	-	[2]
Umbelliferone	90.14	-	-	[2]
Murranganone	74.3	-	Mixed-type	[3]
Paniculatin	-	-	Mixed-type	[3]

Experimental Protocols

The most widely used method for determining cholinesterase activity and inhibition is the spectrophotometric method developed by Ellman.[4]

Ellman's Method for Cholinesterase Inhibition Assay

Principle: This colorimetric assay measures the activity of AChE or BChE based on the rate of formation of a yellow-colored product.[4] The enzyme hydrolyzes the substrate acetylthiocholine (B1193921) (or butyrylthiocholine) to thiocholine.[4] Thiocholine then reacts with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB or Ellman's reagent) to produce 5-thio-2-nitrobenzoate (TNB), which is a yellow anion with a strong absorbance at 412 nm.[4]

Materials:

• Acetylcholinesterase (AChE) or Butyrylcholinesterase (BChE) enzyme solution

• Acetylthiocholine iodide (ATCI) or Butyrylthiocholine iodide (BTCI) as substrate

• 5,5'-Dithiobis-(2-nitrobenzoic acid) (DTNB)

• Phosphate (B84403) buffer (0.1 M, pH 8.0)

• Test compounds (umbelliferone derivatives) dissolved in a suitable solvent (e.g., DMSO)

• 96-well microplate

• Microplate reader

Procedure (96-well plate format):

• Preparation of Reagents:

  • Prepare a 10 mM DTNB solution in phosphate buffer.

  • Prepare a 14 mM ATCI or BTCI solution in deionized water. This should be prepared fresh daily.[4]

  • Prepare various concentrations of the umbelliferone derivatives.

• Assay Setup:

  • Blank: 150 µL Phosphate Buffer + 10 µL DTNB + 10 µL Substrate (ATCI or BTCI).

  • Control (100% enzyme activity): 140 µL Phosphate Buffer + 10 µL Enzyme solution + 10 µL DTNB + 10 µL Solvent for the test compound.

  • Test Sample (with inhibitor): 140 µL Phosphate Buffer + 10 µL Enzyme solution + 10 µL DTNB + 10 µL of the umbelliferone derivative solution at different concentrations.[4]

• Pre-incubation:

  • Add the buffer, enzyme solution, DTNB, and test compound or its solvent to the respective wells of the microplate.

  • Mix gently and incubate the plate for a defined period (e.g., 15 minutes) at a specific temperature (e.g., 37°C).[5]

• Initiation of Reaction:

  • Add 10 µL of the substrate (ATCI or BTCI) to all wells to start the enzymatic reaction.[5]

• Measurement:

  • Immediately measure the absorbance at 412 nm using a microplate reader in kinetic mode, taking readings at regular intervals (e.g., every 10 seconds) for a specific duration (e.g., 3 minutes).[5]

• Data Analysis:

  • Calculate the rate of reaction (change in absorbance per minute).

  • The percentage of inhibition is calculated using the formula: % Inhibition = [(Rate of control - Rate of test sample) / Rate of control] x 100

  • The IC50 value is determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Kinetic Analysis: To determine the type of inhibition and the Ki value, the assay is performed with varying concentrations of both the substrate and the inhibitor. The data is then plotted using Lineweaver-Burk or other kinetic models.

Visualizing the Mechanisms and Workflows

To better understand the processes involved, the following diagrams illustrate the experimental workflow and the relevant signaling pathway.

Experimental workflow for cholinesterase inhibition assay.

Mechanism of cholinesterase inhibition by umbelliferone derivatives.

Conclusion

The presented data indicate that umbelliferone derivatives are a promising class of cholinesterase inhibitors. Structure-activity relationship studies, as suggested by the varying IC50 values, can guide the design of more potent and selective inhibitors. The provided experimental protocol offers a standardized method for evaluating the efficacy of novel compounds in this class. Further research, including in vivo studies and analysis of downstream signaling pathways, is crucial for the development of these compounds into viable therapeutic agents for neurodegenerative diseases.

References

• 1. Cholinesterase Inhibitors for Alzheimer’s Disease [webmd.com]
• 2. Kinetics and Molecular Docking Studies of 6-Formyl Umbelliferone Isolated from Angelica decursiva as an Inhibitor of Cholinesterase and BACE1 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. japsonline.com [japsonline.com]

Unlocking Antimicrobial Potential: A Comparative Guide to the Structure-Activity Relationship of Umbelliferone Analogs

For researchers, scientists, and professionals in drug development, the quest for novel antimicrobial agents is a paramount challenge. Umbelliferone (7-hydroxycoumarin), a natural product with a wide spectrum of biological activities, has emerged as a promising scaffold for the development of new antimicrobial drugs. This guide provides a comprehensive comparison of umbelliferone analogs, detailing their structure-activity relationships (SAR) for antimicrobial activity, supported by quantitative data and experimental methodologies.

The core structure of umbelliferone offers multiple sites for chemical modification, enabling the synthesis of a diverse library of derivatives with enhanced potency and selectivity against various microbial pathogens. Understanding the relationship between these structural modifications and the resulting antimicrobial activity is crucial for the rational design of more effective therapeutic agents.

Comparative Antimicrobial Activity of Umbelliferone Analogs

The antimicrobial efficacy of umbelliferone and its derivatives is typically quantified by the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of a compound that prevents visible growth of a microorganism. The following table summarizes the MIC values of selected umbelliferone analogs against various bacterial and fungal strains, highlighting the impact of different structural modifications.

Compound	Modification	Test Organism	MIC (µg/mL)	Reference
Umbelliferone (Parent Compound)	-	Bacillus cereus	62.5	[1]
Escherichia coli	500-1000	[1]
Staphylococcus aureus	500-1000	[1]
Candida albicans	Inactive	[2]
7-O-coumarinyl alkenoates (e.g., compounds 30 & 31)	Hydroxyl group in the alkenyl side chain at C7	Bacillus subtilis	32-64	[1]
Staphylococcus aureus	32-64	[1]
Escherichia coli	32-64	[1]
Candida albicans	2-16	[2]
7-hydroxycoumarin-1,2,3-triazole hybrids	1,2,3-triazole ring at C7	Aspergillus niger	4-8	[1]
4-substituted 1,2,3-triazole-7-hydroxycoumarin hybrids (e.g., compounds 35-38)	Substituted 1,2,3-triazole at C4	Vancomycin-resistant Enterococcus faecium	8-64	[1]
8-substituted 7-hydroxycoumarins (e.g., compounds 27 & 28)	Substitution at C8	Escherichia coli	4-6	[2]
Staphylococcus aureus	4-6	[2]
Pseudomonas aeruginosa	4-6	[2]
Aspergillus niger	-	[2]
Candida albicans	-	[2]

Key Structure-Activity Relationship Insights

The antimicrobial activity of umbelliferone analogs is significantly influenced by the nature and position of substituents on the coumarin (B35378) ring.

• Substitution at the C7-hydroxyl group: The hydroxyl group at the C7 position is a key site for modification. Esterification with alkenyl side chains containing a hydroxyl group has been shown to enhance antibacterial and antifungal activity.[1][2] The introduction of heterocyclic rings, such as 1,2,3-triazoles, at this position has also led to potent antifungal agents.[1]

• Substitution at the C4 position: Modification at the C4 position with 4-alkyl- or 4-aryl-1,2,3-triazole units has yielded compounds with high selectivity and potency against vancomycin-resistant Enterococcus species.[1]

• Substitution at the C8 position: Introducing substituents at the C8 position has been identified as a crucial strategy for developing potent antibacterial and antifungal agents, with some derivatives showing significantly lower MIC values than the parent compound and even common antibiotics like norfloxacin.[2]

The following diagram illustrates the key positions on the umbelliferone scaffold where modifications have been shown to impact antimicrobial activity.

Caption: Key modification sites on the umbelliferone scaffold influencing antimicrobial activity.

Experimental Protocols

The determination of Minimum Inhibitory Concentration (MIC) is a fundamental assay in the evaluation of antimicrobial agents. The broth microdilution method is a commonly employed technique.

Broth Microdilution Assay for MIC Determination

• Preparation of Microbial Inoculum:

  • Bacterial or fungal strains are cultured on appropriate agar (B569324) plates for 18-24 hours at 37°C (for bacteria) or 28°C (for fungi).

  • A few colonies are transferred to a sterile saline solution (0.85% NaCl) and the turbidity is adjusted to match a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL for bacteria.

  • The standardized inoculum is then diluted in the appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi) to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the test wells.

• Preparation of Compound Dilutions:

  • The test compounds (umbelliferone analogs) are dissolved in a suitable solvent, typically dimethyl sulfoxide (B87167) (DMSO), to a high stock concentration.

  • A series of two-fold serial dilutions of the compounds are prepared in the broth medium in a 96-well microtiter plate. The final concentration range tested can vary but often spans from 0.125 to 1024 µg/mL.

• Inoculation and Incubation:

  • Each well of the microtiter plate containing the diluted compound is inoculated with the prepared microbial suspension.

  • Positive control wells (broth with inoculum, no compound) and negative control wells (broth only) are included. A solvent control (broth with inoculum and the highest concentration of DMSO used) is also necessary to ensure the solvent has no inhibitory effect.

  • The plates are incubated at the appropriate temperature for 18-24 hours.

• Determination of MIC:

  • After incubation, the plates are visually inspected for microbial growth (turbidity).

  • The MIC is recorded as the lowest concentration of the compound at which there is no visible growth.

  • Optionally, a growth indicator dye such as resazurin (B115843) or INT (p-iodonitrotetrazolium violet) can be added to the wells to aid in the determination of viability.

The following diagram outlines the typical workflow for the antimicrobial screening of umbelliferone analogs.

Caption: A typical experimental workflow for the synthesis and antimicrobial evaluation of umbelliferone analogs.

Conclusion

The umbelliferone scaffold represents a versatile platform for the development of novel antimicrobial agents. Structure-activity relationship studies have demonstrated that strategic modifications at the C4, C7, and C8 positions can lead to significant enhancements in antimicrobial potency and spectrum. The data presented in this guide underscores the importance of continued exploration of umbelliferone derivatives as a promising avenue for combating the growing threat of antimicrobial resistance. Future research should focus on optimizing the lead compounds identified, exploring novel substitutions, and elucidating their mechanisms of action to pave the way for the development of the next generation of antimicrobial drugs.

References

• 1. Umbelliferone and Its Synthetic Derivatives as Suitable Molecules for the Development of Agents with Biological Activities: A Review of Their Pharmacological and Therapeutic Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]

Umbelliferone-Loaded Phytosomes Demonstrate Superior Efficacy Over Free Umbelliferone

A comprehensive analysis of experimental data reveals that the formulation of umbelliferone into phytosomes significantly enhances its therapeutic efficacy compared to its free form. This improvement is attributed to increased solubility, enhanced skin permeation, and more potent antioxidant and photoprotective activities.

For researchers and professionals in drug development, the transition from a promising bioactive compound to an effective therapeutic agent often hinges on overcoming challenges related to bioavailability. Umbelliferone, a natural coumarin (B35378) with a wide range of pharmacological properties, including anti-inflammatory, antioxidant, and anticancer effects, is a prime example of a compound whose potential is limited by its poor solubility and permeability.[1][2] The encapsulation of umbelliferone into phytosomes, a novel drug delivery system, has emerged as a successful strategy to surmount these limitations.[1]

Enhanced Physicochemical Properties and Permeability

The complexation of umbelliferone with phospholipids (B1166683) in a phytosomal formulation leads to a significant improvement in its physicochemical properties. Studies have shown that umbelliferone-loaded phytosomes exhibit superior solubility in both water and oil phases compared to free umbelliferone. This enhanced solubility is a critical factor in improving the compound's absorption and overall bioavailability.[1]

Experimental data from in vitro and ex vivo permeation studies further underscore the superiority of the phytosomal formulation. Umbelliferone-loaded phytosomes have demonstrated significantly higher permeation across skin models compared to free umbelliferone, indicating that this novel delivery system can more effectively transport the active compound to its target site.[1]

Comparative Data on Physicochemical Properties and In Vitro Permeation

Parameter	Free Umbelliferone	Umbelliferone-Loaded Phytosomes
Solubility in Water	Poor	Improved
Solubility in Oil	Poor	Improved
In Vitro Permeation	Lower Permeation	Higher Permeation

Superior Antioxidant and Photoprotective Efficacy

The enhanced delivery of umbelliferone via phytosomes translates to a more potent biological activity. In vitro antioxidant assays, such as the DPPH and ferrozine (B1204870) assays, have quantitatively demonstrated that umbelliferone-loaded phytosomes possess a greater radical scavenging activity than the free compound.[1]

Furthermore, in vivo studies on rat models have revealed the enhanced photoprotective action of umbelliferone phytosomes. When applied topically, the phytosomal formulation was more effective in protecting the skin from UV-induced damage. This was evidenced by a more significant restoration of key antioxidant enzymes in the skin, including reduced glutathione (B108866) (GSH), superoxide (B77818) dismutase (SOD), and catalase (CAT), compared to the application of free umbelliferone.[1] While the exact quantitative data for the enzyme levels were not provided in the primary literature, the study concluded that the phytosomal complex demonstrated a better photoprotective activity.[1]

Comparative In Vitro Antioxidant Activity

Assay	Free Umbelliferone (% Inhibition)	Umbelliferone-Loaded Phytosomes (% Inhibition)
DPPH Radical Scavenging	Lower	Higher
Ferrozine Antioxidant Assay	Lower	Higher

Experimental Protocols

Preparation of Umbelliferone-Loaded Phytosomes

Method: Solvent Evaporation Technique[1]

• Dissolution: Umbelliferone and a phospholipid (e.g., phosphatidylcholine) are dissolved in a suitable organic solvent, such as dichloromethane, in a round-bottom flask.

• Film Formation: The organic solvent is evaporated under reduced pressure using a rotary evaporator. This process results in the formation of a thin lipid film on the inner wall of the flask.

• Hydration: The lipid film is hydrated with an aqueous medium (e.g., phosphate-buffered saline) and stirred. This leads to the spontaneous formation of phytosomes.

• Sonication: The resulting suspension is sonicated to reduce the particle size and achieve a homogenous dispersion of umbelliferone-loaded phytosomes.

In Vitro Permeation Study

Apparatus: Franz Diffusion Cell[1]

• Membrane Preparation: A synthetic or animal skin membrane is mounted between the donor and receptor compartments of the Franz diffusion cell.

• Receptor Chamber: The receptor compartment is filled with a suitable buffer solution (e.g., phosphate-buffered saline, pH 7.4) and maintained at 37°C with constant stirring.

• Sample Application: A known quantity of the test formulation (free umbelliferone or umbelliferone-loaded phytosomes) is applied to the surface of the membrane in the donor compartment.

• Sampling: At predetermined time intervals, aliquots are withdrawn from the receptor compartment and replaced with an equal volume of fresh buffer to maintain sink conditions.

• Analysis: The concentration of umbelliferone in the collected samples is quantified using a suitable analytical method, such as UV-Vis spectrophotometry or HPLC.

In Vitro Antioxidant Activity (DPPH Assay)

Principle: This assay measures the ability of an antioxidant to scavenge the stable 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical.[1]

• Reaction Mixture: A solution of DPPH in a suitable solvent (e.g., methanol) is prepared.

• Incubation: A known concentration of the test sample (free umbelliferone or umbelliferone-loaded phytosomes) is added to the DPPH solution. The mixture is incubated in the dark for a specific period.

• Measurement: The absorbance of the solution is measured at a specific wavelength (typically 517 nm) using a spectrophotometer.

• Calculation: The percentage of DPPH radical scavenging activity is calculated by comparing the absorbance of the sample to that of a control (DPPH solution without the sample).

In Vivo Photoprotective Study in a Rat Model

Animal Model: Wistar rats[1]

• Animal Acclimatization: The animals are acclimatized to the laboratory conditions for a specified period before the experiment.

• Hair Removal: The dorsal skin of the rats is carefully shaved to expose the area for treatment and UV exposure.

• Grouping: The animals are divided into different groups: a control group, a UV-exposed group, a group treated with free umbelliferone gel, and a group treated with umbelliferone-loaded phytosome gel.

• Topical Application: The respective formulations are applied topically to the shaved area of the rats.

• UV Exposure: The animals are exposed to a controlled dose of UV radiation.

• Sample Collection: After the exposure period, the animals are euthanized, and the treated skin tissue is excised.

• Biochemical Analysis: The skin tissue is homogenized, and the levels of antioxidant enzymes (GSH, SOD, catalase) and lipid peroxidation are determined using standard biochemical assays.

Signaling Pathways and Experimental Workflow

The therapeutic effects of umbelliferone are mediated through its interaction with various cellular signaling pathways. Phytosomal delivery is hypothesized to enhance these effects by increasing the intracellular concentration of umbelliferone.

References

• 1. alterlab.co.id [alterlab.co.id]
• 2. researchgate.net [researchgate.net]

A Comparative Guide to UPLC-TQ-MS/MS and HPLC-UV Methods for the Quantitative Analysis of Umbelliferone

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of two prominent analytical techniques for the quantification of umbelliferone: Ultra-Performance Liquid Chromatography coupled with Triple Quadrupole Mass Spectrometry (UPLC-TQ-MS/MS) and High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV). Umbelliferone, a naturally occurring coumarin, is of significant interest in pharmaceutical research due to its wide range of biological activities. Accurate and reliable quantification of umbelliferone in various matrices is crucial for pharmacokinetic studies, quality control of herbal medicines, and drug development.

This document outlines the validation of a UPLC-TQ-MS/MS method for umbelliferone analysis and compares its performance against the more traditional HPLC-UV method, supported by experimental data from various studies. The information presented herein is intended to assist researchers in selecting the most appropriate analytical method for their specific needs.

Methodology and Performance Comparison

The selection of an analytical method is a critical decision in the drug development process, directly impacting the quality and reliability of the data generated. Both UPLC-TQ-MS/MS and HPLC-UV are powerful techniques for the quantification of small molecules like umbelliferone, each with its own set of advantages and limitations.

UPLC-TQ-MS/MS: The Gold Standard for Sensitivity and Selectivity

UPLC-TQ-MS/MS has emerged as the preferred method for bioanalytical applications due to its superior sensitivity, selectivity, and speed. The use of sub-2 µm particle columns in UPLC systems allows for faster separations and sharper peaks, leading to increased sensitivity. When coupled with a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode, this technique offers unparalleled selectivity, minimizing interference from complex sample matrices.

HPLC-UV: A Robust and Cost-Effective Alternative

HPLC-UV is a well-established, robust, and cost-effective method widely used for the routine analysis of pharmaceuticals. While generally less sensitive than LC-MS/MS, HPLC-UV provides reliable and accurate quantification for samples where high sensitivity is not a primary requirement.

The following tables summarize the key performance parameters for the validation of both UPLC-TQ-MS/MS and HPLC-UV methods for the analysis of umbelliferone, based on data from published literature.

Quantitative Data Summary

Table 1: UPLC-TQ-MS/MS Method Validation Parameters for Umbelliferone

Validation Parameter	Performance Metric	Source
Linearity (r²)	> 0.99	[1][2]
Limit of Detection (LOD)	0.02 - 0.58 ng/mL	[3]
Limit of Quantification (LOQ)	1 ng/mL	[3]
Precision (%RSD)	< 15% (Intra-day & Inter-day)	[1][2]
Accuracy (%Bias or %Recovery)	85 - 115%	[1][2]
Recovery (%)	76.3 - 84.1%	[2]
Matrix Effect (%)	94.3 - 106.7%	[2]

Table 2: HPLC-UV Method Validation Parameters for Umbelliferone

Validation Parameter	Performance Metric	Source
Linearity (r²)	> 0.999	[4][5]
Limit of Detection (LOD)	~1 µg/mL	[5]
Limit of Quantification (LOQ)	~2.5 µg/mL	[6]
Precision (%RSD)	< 3.0%	[5]
Accuracy (%Recovery)	> 96.4%	[5]
Recovery (%)	> 91%	[7]

Experimental Protocols

The following sections provide detailed methodologies for the key experiments involved in the validation of a UPLC-TQ-MS/MS method for umbelliferone analysis, following the general principles outlined in the FDA and ICH guidelines for bioanalytical method validation.[8][9][10]

Sample Preparation

A protein precipitation method is commonly employed for the extraction of umbelliferone from biological matrices such as plasma.

• To 50 µL of the plasma sample, add 150 µL of acetonitrile (B52724) containing the internal standard (IS).

• Vortex the mixture for 1 minute to precipitate the proteins.

• Centrifuge the sample at 13,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and inject a small volume (e.g., 5 µL) into the UPLC-MS/MS system.

UPLC-TQ-MS/MS System and Conditions

• UPLC System: A system capable of handling high pressures, such as a Waters ACQUITY UPLC I-Class system.

• Column: A reversed-phase column, for instance, a Waters Acquity UPLC BEH C18 column (e.g., 2.1 mm × 50 mm, 1.7 µm).[11]

• Mobile Phase: A gradient elution using two solvents:

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: Acetonitrile.

• Flow Rate: A typical flow rate is 0.30 mL/min.[11]

• Column Temperature: Maintained at a constant temperature, for example, 40°C.

• Mass Spectrometer: A triple quadrupole mass spectrometer, such as a Waters Xevo TQ-S, equipped with an electrospray ionization (ESI) source operating in positive ion mode.[1]

• Detection: Multiple Reaction Monitoring (MRM) is used for quantification. The specific precursor and product ion transitions for umbelliferone and the internal standard need to be optimized.

Method Validation Experiments

The validation of the analytical method should be performed according to international guidelines to ensure its reliability for the intended application.[8][9][10]

• Selectivity: Assessed by analyzing blank matrix samples from at least six different sources to check for interferences at the retention times of umbelliferone and the IS.

• Linearity: A calibration curve is constructed by plotting the peak area ratio of the analyte to the IS against the nominal concentration of the analyte. A minimum of six non-zero standards should be used.

• Sensitivity (LOD and LOQ): The Lower Limit of Quantification (LLOQ) is the lowest concentration on the calibration curve that can be measured with acceptable precision and accuracy. The Limit of Detection (LOD) is typically determined as the concentration that gives a signal-to-noise ratio of at least 3.

• Precision and Accuracy: Determined by analyzing quality control (QC) samples at low, medium, and high concentrations on the same day (intra-day) and on three different days (inter-day). The precision is expressed as the relative standard deviation (%RSD), and the accuracy is expressed as the percentage of the nominal concentration.

• Recovery: The extraction recovery of umbelliferone from the biological matrix is determined by comparing the peak area of the analyte in a pre-spiked sample to that of a post-spiked sample at three different concentrations.

• Matrix Effect: Evaluated by comparing the peak response of the analyte in a post-spiked extracted blank matrix to the peak response of the analyte in a neat solution.

• Stability: The stability of umbelliferone in the biological matrix is assessed under various conditions, including freeze-thaw cycles, short-term bench-top storage, and long-term storage at a specified temperature.

Visualizing the Workflow and Logic

Fig. 1: Experimental Workflow for UPLC-TQ-MS/MS Analysis of Umbelliferone.

Fig. 2: Key Parameters for Bioanalytical Method Validation.

Conclusion

The UPLC-TQ-MS/MS method demonstrates superior sensitivity and selectivity for the analysis of umbelliferone compared to the HPLC-UV method. Its ability to provide reliable data at very low concentrations makes it the ideal choice for demanding applications such as pharmacokinetic studies in biological matrices. While HPLC-UV remains a viable option for routine quality control and analyses where lower sensitivity is acceptable, the advantages offered by UPLC-TQ-MS/MS in terms of speed, sensitivity, and specificity often justify the higher initial investment in instrumentation. The choice between these two powerful techniques should be guided by the specific requirements of the analytical task, including the nature of the sample matrix, the required level of sensitivity, and the available resources.

References

• 1. Establishment and validation of a UPLC-MS/MS bioassay for the quantification of infigratinib in rat plasma - Arabian Journal of Chemistry [arabjchem.org]
• 2. Development and validation of an UPLC-MS/MS method for the quantification of columbin in biological matrices: Applications to absorption, metabolism, and pharmacokinetic studies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. UHPLC-UV/Vis Quantitative Analysis of Hydroxylated and O-prenylated Coumarins in Pomegranate Seed Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. FDA Adopts ICH Final Guidance On Bioanalytical Method Validation [outsourcedpharma.com]
• 9. Federal Register :: M10 Bioanalytical Method Validation and Study Sample Analysis; International Council for Harmonisation; Guidance for Industry; Availability [federalregister.gov]
• 10. fda.gov [fda.gov]
• 11. Comprehensive UPLC-MS/MS Method for Quantifying Four Key Intestinal Permeability Markers in Caco-2 Models - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Molecular Docking Studies of Umbelliferone with Target Enzymes

Umbelliferone, a natural coumarin (B35378) found in various plants, has garnered significant attention in the scientific community for its wide spectrum of pharmacological activities, including antioxidant, anti-inflammatory, anti-cancer, and neuroprotective effects.[1][2][3][4] Molecular docking, a computational technique that predicts the preferred orientation of a molecule when bound to a second, has been instrumental in elucidating the mechanisms behind these therapeutic properties. By simulating the interaction between umbelliferone and its derivatives with various protein targets, researchers can estimate binding affinities and visualize key interactions, providing a rational basis for drug design and development.

This guide provides a comparative overview of molecular docking studies performed with umbelliferone and its derivatives against several key enzymatic targets. The data is compiled from various research articles to offer a consolidated resource for researchers, scientists, and drug development professionals.

Quantitative Comparison of Docking Studies

The following table summarizes the quantitative results from various molecular docking studies, detailing the target enzymes, the specific umbelliferone-based ligand, the computational software used, and the reported binding affinities. Lower binding energy values typically indicate a more stable and favorable interaction between the ligand and the enzyme.

Target Enzyme	Ligand	Docking Software	PDB ID	Binding Affinity (kcal/mol)	Key Interacting Residues
Acetylcholinesterase (AChE)	Umbelliferone	AutoDock 4.2	Not Specified	-6.3	Tyr121, Phe288, Arg289[5]
6-Formyl Umbelliferone	AutoDock 4.2	Not Specified	-8.3	Not Specified[5]
8-Formyl Umbelliferone	AutoDock 4.2	Not Specified	-8.0	Glu199, Trp84, Gly117, Gly118, Phe330, His440, Gly441[5]
BACE1	Umbelliferone	AutoDock 4.2	Not Specified	-5.4	Asp32, Lys75, Trp76, Val69, Phe108, Ile118[5]
6-Formyl Umbelliferone	AutoDock 4.2	Not Specified	-7.2	Gly13[5]
Cu/Zn Superoxide Dismutase (SOD1)	Umbelliferone	Not Specified	Not Specified	-5.70	Interacts with a non-catalytic surface region[6]
EGFR Tyrosine Kinase	4-Methylumbelliferone Schiff's Base	Not Specified	4HJO	-10.3	MET769, GLN767[7]
Cyclooxygenase-2 (COX-2)	Umbelliferone	Not Specified	Not Specified	Good affinity reported (no value)	Not Specified[8]
NF-κB p65	Umbelliferone Derivative (2a)	Not Specified	Not Specified	High affinity reported (K_D = 2.83 x 10⁻⁷ M)	Binds to the active site (NLS Peptide)[2][9]

Experimental Protocols: A Generalized Methodology

The molecular docking simulations cited in this guide generally follow a standardized protocol. While specific parameters may vary, the core methodology remains consistent and is outlined below.

1. Preparation of the Target Protein: The three-dimensional crystal structure of the target enzyme is typically retrieved from the Protein Data Bank (PDB).[5] Pre-processing of the protein structure is a critical step, which involves:

• Removing water molecules and any co-crystallized ligands.

• Adding polar hydrogen atoms to the protein structure.

• Assigning partial charges (e.g., Kollman charges) to the protein atoms.

• Defining the grid box, which specifies the docking search space around the active site of the enzyme.

2. Preparation of the Ligand: The 2D structure of umbelliferone or its derivative is drawn using chemical drawing software and converted to a 3D structure. The ligand's geometry is then optimized to find the most stable, low-energy conformation. This step also includes assigning Gasteiger charges and defining the rotatable bonds.

3. Docking Simulation: The prepared ligand is then docked into the active site of the prepared protein using software like AutoDock.[5][10][11] These programs employ algorithms, such as the Lamarckian Genetic Algorithm, to explore various possible conformations of the ligand within the enzyme's active site and calculate the corresponding binding energy for each conformation.

4. Analysis of Results: The simulation results in multiple docked poses, which are ranked based on their binding energy or docking score.[12] The pose with the lowest binding energy is generally considered the most favorable and is selected for further analysis.[12] This final step involves visualizing the protein-ligand complex to identify key molecular interactions, such as hydrogen bonds and hydrophobic interactions, which are crucial for the stability of the complex.[5]

Visualizing the Docking Workflow

The logical flow of a typical molecular docking experiment is illustrated below. This process begins with the selection of the target protein and ligand and concludes with the analysis of their potential interactions.

Caption: Generalized workflow for molecular docking studies.

This guide demonstrates the utility of molecular docking in exploring the therapeutic potential of umbelliferone. The compiled data indicates that umbelliferone and its derivatives show promising binding affinities towards enzymes implicated in neurodegenerative diseases (AChE, BACE1) and cancer (EGFR Tyrosine Kinase), warranting further investigation through in vitro and in vivo studies.

References

• 1. Exploring the Inclusion Complex of a Drug (Umbelliferone) with α-Cyclodextrin Optimized by Molecular Docking and Increasing Bioavailability with Minimizing the Doses in Human Body - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Umbelliferone and Its Synthetic Derivatives as Suitable Molecules for the Development of Agents with Biological Activities: A Review of Their Pharmacological and Therapeutic Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Neuroprotective effect of Umbelliferone against Cerebral ischemia/Reperfusion induced neurological deficits: in-vivo and in-silico studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Exploring how the coumarin derivative umbelliferone interacts with Cu/Zn-SOD1 and DNA, offering insights into its binding style and antioxidant action. [acikerisim.uludag.edu.tr]
• 7. researchgate.net [researchgate.net]
• 8. Comparative study of the antioxidant and anti-inflammatory effects of the natural coumarins 1,2-benzopyrone, umbelliferone and esculetin: in silico, in vitro and in vivo analyses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. Kinetics and Molecular Docking Studies of 6-Formyl Umbelliferone Isolated from Angelica decursiva as an Inhibitor of Cholinesterase and BACE1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]

A Comparative Analysis of the Bioactivities of Umbelliferone and Herniarin

For Researchers, Scientists, and Drug Development Professionals

Introduction

Umbelliferone (7-hydroxycoumarin) and its methylated derivative, herniarin (7-methoxycoumarin), are naturally occurring coumarins found in a variety of plants. Both compounds have garnered significant interest in the scientific community due to their diverse pharmacological properties. This guide provides an objective comparison of the bioactivities of umbelliferone and herniarin, supported by experimental data, to aid researchers and professionals in drug discovery and development.

Comparative Bioactivity Data

The following tables summarize the quantitative data on the anticancer, antimicrobial, and other key bioactivities of umbelliferone and herniarin.

Table 1: Anticancer Activity (IC50 values in µM)

Cancer Cell Line	Umbelliferone	Herniarin	Reference
MCF-7 (Breast)	476.3	207.6	[1][2]
HepG2 (Liver)	222.3	-
EJ (Bladder)	3.5	-
AGS (Gastric)	129.9	-
HCT 116 (Colon)	8.05	-
HT-29 (Colon)	4.35	-

IC50: The half maximal inhibitory concentration.

Table 2: Antimicrobial Activity (Minimum Inhibitory Concentration - MIC)

Microorganism	Umbelliferone (µg/mL)	Herniarin (µg/mL)	Reference
Bacillus cereus	62.5	2000	[3]
Staphylococcus aureus	-	>2000	[3]
Escherichia coli	-	500	[3]
Pseudomonas aeruginosa	-	>2000	[3]

Table 3: Other Bioactivities

Bioactivity	Umbelliferone	Herniarin	Reference
Antioxidant Activity	Exhibits DPPH, hydroxyl, superoxide (B77818) anion, and ABTS radical scavenging activity.	Shows DPPH radical scavenging activity.	[4][5][6]
Anti-inflammatory Activity	Reduces pro-inflammatory cytokines (TNF-α, IL-6) via NF-κB and other pathways.	Reduces pro-inflammatory cytokines (IL-1β, TNF-α, IL-6) and increases anti-inflammatory IL-10.
Enzyme Inhibition	Inhibits 17β-hydroxysteroid dehydrogenase type 3 (IC50 = 1.4 µM).	Inhibits HMG-CoA reductase (IC50 = 103.1 nM).

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below.

MTT Assay for Anticancer Activity

This protocol is based on the methodology used for assessing the cytotoxicity of umbelliferone and herniarin against the MCF-7 breast cancer cell line.[1]

• Cell Culture: MCF-7 cells are maintained in RPMI-1640 medium supplemented with 10% fetal bovine serum at 37°C in a humidified atmosphere of 95% air and 5% CO2.

• Cell Seeding: Cells are seeded at a density of 1 x 104 cells per well in 96-well plates.

• Treatment: After 24 hours of incubation to allow for cell attachment, the cells are treated with various concentrations of umbelliferone or herniarin (e.g., 0, 25, 50, 100 µM) and incubated for 48 hours.

• MTT Addition: After the incubation period, the medium is removed, and 100 µL of MTT solution (5 mg/mL in PBS) is added to each well, followed by a 4-hour incubation.

• Formazan (B1609692) Solubilization: The MTT solution is removed, and 100 µL of DMSO is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at 570 nm with a reference wavelength of 620 nm using a microplate reader.

• IC50 Calculation: The concentration of the compound that causes 50% inhibition of cell viability (IC50) is determined from the dose-response curve.

DPPH Radical Scavenging Assay for Antioxidant Activity

This is a general protocol for determining the free radical scavenging activity of the compounds.

• Preparation of DPPH Solution: A 0.1 mM solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) is prepared in methanol.

• Reaction Mixture: Different concentrations of the test compounds (umbelliferone or herniarin) are added to the DPPH solution.

• Incubation: The reaction mixture is incubated in the dark at room temperature for 30 minutes.

• Absorbance Measurement: The absorbance of the solution is measured at 517 nm using a spectrophotometer. A decrease in absorbance indicates radical scavenging activity.

• Calculation: The percentage of radical scavenging activity is calculated using the formula: % Inhibition = [(Absorbance of control - Absorbance of sample) / Absorbance of control] x 100. The IC50 value, the concentration of the compound that scavenges 50% of the DPPH radicals, is then determined.

Broth Microdilution Method for MIC Determination

This protocol outlines the determination of the Minimum Inhibitory Concentration (MIC) for antimicrobial activity.[3]

• Bacterial Strains: The assay is performed with Gram-positive (Bacillus cereus, Staphylococcus aureus) and Gram-negative (Escherichia coli, Pseudomonas aeruginosa) bacteria.

• Inoculum Preparation: Bacterial suspensions are prepared in Mueller-Hinton broth to a concentration of approximately 108 CFU/mL.

• Serial Dilution: The test compounds are serially diluted in a 96-well microtiter plate containing Mueller-Hinton broth to obtain a range of concentrations.

• Inoculation: Each well is inoculated with 5 µL of the bacterial suspension (final concentration of approximately 105 CFU/well).

• Incubation: The microtiter plates are incubated at 36°C for 18 hours.

• MIC Determination: The MIC is defined as the lowest concentration of the compound that completely inhibits visible bacterial growth.

Signaling Pathways and Mechanisms of Action

The following diagrams illustrate the key signaling pathways modulated by umbelliferone and herniarin in their anticancer and anti-inflammatory activities.

Caption: General workflow for in vitro bioactivity assays.

Anticancer Signaling Pathways

Both umbelliferone and herniarin exert their anticancer effects through the induction of apoptosis (programmed cell death) and modulation of key signaling pathways involved in cell survival and proliferation.

Caption: Anticancer signaling pathways of umbelliferone and herniarin.

Anti-inflammatory Signaling Pathways

The anti-inflammatory effects of these coumarins are mediated by their ability to suppress the production of pro-inflammatory mediators through the inhibition of key signaling cascades like the NF-κB pathway.

Caption: Anti-inflammatory signaling pathways.

Conclusion

Both umbelliferone and herniarin exhibit a wide range of promising bioactivities. Herniarin demonstrates greater potency in inhibiting the growth of MCF-7 breast cancer cells compared to umbelliferone. Conversely, umbelliferone shows stronger antimicrobial activity against Bacillus cereus. Their mechanisms of action often involve the modulation of critical signaling pathways such as PI3K/Akt and NF-κB. This comparative guide highlights the therapeutic potential of both compounds and provides a foundation for further research into their specific applications in drug development. The subtle structural difference between a hydroxyl and a methoxy (B1213986) group significantly influences their biological profiles, offering a valuable basis for structure-activity relationship studies.

References

• 1. Comparative analysis of the cytotoxic effect of 7-prenyloxycoumarin compounds and herniarin on MCF-7 cell line - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ijbiotech.com [ijbiotech.com]
• 3. znaturforsch.com [znaturforsch.com]
• 4. ajbls.com [ajbls.com]
• 5. researchgate.net [researchgate.net]
• 6. Comparison of various techniques for the extraction of umbelliferone and herniarin in Matricaria chamomilla processing fractions - PMC [pmc.ncbi.nlm.nih.gov]

Navigating the In Vivo Landscape of Umbelliferone: A Comparative Guide to Drug Delivery Systems

For researchers, scientists, and drug development professionals, this guide provides a comprehensive comparison of the in vivo efficacy of various umbelliferone drug delivery systems. It offers a side-by-side analysis with alternative treatments, supported by experimental data, detailed protocols, and visual representations of key biological and experimental processes.

Umbelliferone, a natural coumarin (B35378) derivative, has garnered significant interest for its therapeutic potential in a range of diseases, including cancer and inflammatory conditions. However, its clinical translation is often hampered by poor bioavailability. To overcome this limitation, various drug delivery systems have been explored to enhance its in vivo efficacy. This guide delves into the performance of several of these systems, offering a critical assessment based on available preclinical data.

Quantitative Comparison of Umbelliferone Drug Delivery Systems

The following tables summarize the key quantitative data from in vivo studies investigating different umbelliferone-loaded nanocarriers.

Table 1: Physicochemical Properties of Umbelliferone Nanocarriers

Delivery System	Drug	Particle Size (nm)	Encapsulation Efficiency (%) / Drug Loading (%)	Zeta Potential (mV)
PLGA Nanoparticles	Umbelliferone β-D-galactopyranoside	187.1	Not specified in abstract	Not specified in abstract
PEGylated Liposomes	Umbelliferone	116 ± 3.2	78%	Negative
Mesoporous Silica (B1680970) Nanoparticles (MSN)	Umbelliferone	~50	12.56%	Negative
Nanostructured Lipid Carriers (NLCs)	Umbelliferone	174.9 ± 3.66	85.03 ± 2.36% (EE) / 17.01 ± 0.48% (DL)	-34.3 ± 1.35

Table 2: In Vivo Efficacy of Umbelliferone Drug Delivery Systems

Delivery System	Disease Model	Animal Model	Key Efficacy Findings
PLGA Nanoparticles	Diethyl nitrosamine-induced hepatocellular carcinoma	Wistar rats	Enhanced anticancer potential by managing reactive oxygen species, mitochondrial dysfunction, and proinflammatory cytokines.[1][2]
PEGylated Liposomes	Dalton's ascites lymphoma	Not specified	Significantly stabilized body weight, reduced tumor growth, and improved serum biochemical and hematological parameters compared to free umbelliferone.[3][4]
Mesoporous Silica Nanoparticles (MSN)	Breast cancer	Tumor-bearing mice	Effectively reduced tumor growth compared with free umbelliferone due to enlarged bioavailability in tumor tissue.[5]
Nanostructured Lipid Carriers (NLCs)	Bleomycin-induced idiopathic pulmonary fibrosis	Mice	Significant improvements in body weight, lung/body-weight ratio, reduced leukocyte infiltration, and decreased inflammatory cytokine IL-6 levels.[6]

Comparison with Alternative Treatments

A crucial aspect of evaluating any new therapeutic strategy is to compare it against existing or alternative treatments.

Table 3: In Vivo Efficacy of Alternative Treatments

Disease	Alternative Treatment	Animal Model	Key Efficacy Findings
Hepatocellular Carcinoma	Sorafenib (B1663141)	Patient-derived HCC xenografts	Dose-dependent inhibition of tumor growth.[7]
Lymphoma	CHOP (Cyclophosphamide, Doxorubicin, Vincristine, Prednisone)	Human lymphoma xenografts in immunodeficient mice	Standard chemotherapy regimen used to induce remission.[8]
Breast Cancer	Tamoxifen	ER-positive breast cancer xenografts in athymic mice	Controlled the growth of estrogen receptor-positive breast cancer.
Idiopathic Pulmonary Fibrosis	N-acetylcysteine	Bleomycin-induced pulmonary fibrosis in rats	Reduced primary inflammatory events, preventing cellular damage and subsequent development of pulmonary fibrosis.[3]

Experimental Protocols

Detailed methodologies are essential for the replication and validation of scientific findings. Below are summaries of the experimental protocols used in the cited in vivo studies.

Umbelliferone-PLGA Nanoparticles in Hepatocellular Carcinoma

• Animal Model: Wistar rats.[1][2]

• Disease Induction: Diethyl nitrosamine (B1359907) (DEN)-induced hepatocellular carcinoma.[1][2]

• Drug Administration: The route and dosage of the umbelliferone β-D-galactopyranoside-loaded PLGA nanoparticles (UFG-PLGA-NP) were not specified in the abstract.

• Efficacy Assessment: Evaluation of hepatic, nonhepatic, antioxidant, and anti-inflammatory biochemical parameters. Microscopical and histopathological investigations were also performed.[1]

Umbelliferone-PEGylated Liposomes in Lymphoma

• Animal Model: Dalton's ascites lymphoma tumor model.[3][4]

• Drug Administration: The route and dosage of the umbelliferone-encapsulated nanoliposomes (nLUB) were not detailed in the abstract.

• Efficacy Assessment: Monitoring of body weight, tumor growth, and serum biochemical and hematological parameters.[3][4]

Umbelliferone-Mesoporous Silica Nanoparticles in Breast Cancer

• Animal Model: Tumor-bearing mice.[5]

• Drug Administration: The administration route and dosage of the umbelliferone-loaded mesoporous silica nanoparticles (Umbe@MSN-PAA-FA) were not specified in the abstract.

• Efficacy Assessment: Measurement of tumor growth and assessment of systemic toxicity in other vital organs.[5]

Umbelliferone-Nanostructured Lipid Carriers in Idiopathic Pulmonary Fibrosis

• Animal Model: Bleomycin-induced idiopathic pulmonary fibrosis (IPF) mice model.[6]

• Drug Administration: The route and dosage of the umbelliferone-loaded NLCs (UMB-NLC) were not detailed in the abstract.

• Efficacy Assessment: Measurement of body weight, lung/body-weight ratio, leukocyte infiltration and interleukin-6 in bronchoalveolar lavage fluid (BALF), antioxidant status, and histopathological analysis of lung tissue.[6]

Visualizing the Pathways and Processes

Diagrams generated using Graphviz (DOT language) to illustrate key signaling pathways and experimental workflows.

Caption: General experimental workflow for in vivo efficacy assessment.

Caption: Simplified signaling pathway of Umbelliferone's anticancer effects.

Discussion and Conclusion

The in vivo studies reviewed here demonstrate that nano-formulations can significantly enhance the therapeutic efficacy of umbelliferone. Across different disease models, including hepatocellular carcinoma, lymphoma, breast cancer, and idiopathic pulmonary fibrosis, umbelliferone delivered via PLGA nanoparticles, liposomes, mesoporous silica nanoparticles, and nanostructured lipid carriers has shown superior performance compared to the free drug.[1][3][5][6] This improved efficacy is attributed to factors such as increased bioavailability, targeted delivery, and controlled release.

When compared to some standard-of-care treatments, the umbelliferone-loaded nanocarriers show promise. For instance, in the context of cancer, while chemotherapies like CHOP and targeted therapies like sorafenib are effective, they are often associated with significant side effects. Umbelliferone, being a natural compound, may offer a better safety profile, and its encapsulation in nanoparticles could further minimize off-target effects. However, direct comparative in vivo studies between umbelliferone nanomedicines and these standard treatments are lacking and would be a crucial next step in evaluating their true clinical potential.

References

• 1. benchchem.com [benchchem.com]
• 2. atsjournals.org [atsjournals.org]
• 3. In vivo antioxidant treatment protects against bleomycin-induced lung damage in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Umbelliferone loaded PEGylated liposomes: preparation, characterization and its mitigatory effects on Dalton's ascites lymphoma development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Oral N-acetylcysteine reduces bleomycin-induced lung damage and mucin Muc5ac expression in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Sorafenib and rapamycin induce growth suppression in mouse models of hepatocellular carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A novel non-Hodgkin lymphoma murine model closer to the standard clinical scenario - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal Procedures for Umbelliferone

Core Principle: All umbelliferone waste, including the pure compound, solutions, and contaminated materials, should be managed as hazardous chemical waste. This precautionary approach ensures the highest level of safety for laboratory personnel and the environment, even though classifications may vary between suppliers.[1] Umbelliferone is considered irritating to the eyes, skin, and respiratory system.[1][2][3] Therefore, handling and disposal require adherence to strict safety protocols.

Hazard and Physical Data Summary

For quick reference, the following table summarizes key quantitative and qualitative data for umbelliferone.

Parameter	Value	Source
Appearance	Yellow to tan powder; White crystals	[2][3]
Melting Point	228 - 234 °C / 442.4 - 453.2 °F	[4]
Solubility	Freely soluble in alcohol, chloroform, acetic acid, dilute alkalis. Not well miscible with water.	[2]
CHEMWATCH Hazard Ratings	Flammability: 1 (Low)Toxicity: 0 (Min/Nil)Body Contact: 2 (Moderate)Reactivity: 1 (Low)Chronic: 2 (Moderate)	[2]
GHS Classification	Varies by supplier from "Not a hazardous substance or mixture"[5][6] to "Hazardous substance" (Irritant)[2]
Hazardous Combustion Products	Carbon monoxide (CO), Carbon dioxide (CO2), other pyrolysis products.[2][4]

Step-by-Step Disposal Protocol

This protocol provides a direct, procedural guide for the safe disposal of umbelliferone waste from a laboratory setting.

Waste Segregation at the Source

Proper segregation is the first critical step. Immediately separate umbelliferone waste into dedicated, clearly labeled containers at the point of generation. Do not mix with other incompatible waste streams.[1][7]

• Solid Waste: Collect all umbelliferone-contaminated solid materials in a dedicated, leak-proof hazardous waste container.[1] This includes:

  • Unused or expired pure umbelliferone powder.

  • Contaminated Personal Protective Equipment (PPE) such as gloves and lab coats.

  • Contaminated labware like pipette tips, vials, and culture plates.[1]

• Liquid Waste: Collect all unused or waste solutions containing umbelliferone in a designated, sealed, and compatible liquid waste container.[3] Never pour umbelliferone solutions down the drain.[3]

• Sharps Waste: Any contaminated sharps, such as needles or scalpels, must be placed immediately into a designated, puncture-resistant sharps container for hazardous waste.[1][3]

Container Labeling

Proper labeling is mandatory for safety and regulatory compliance. All waste containers must be clearly and securely labeled.[3]

• Use labels that include:

  • The words "Hazardous Waste" .[1]

  • The full chemical name: "Umbelliferone Waste" .[1]

  • The primary hazards (e.g., "Irritant," "Cytotoxic" ).[1]

  • The accumulation start date (the date the first piece of waste is added).[1][8]

  • The name of the Principal Investigator and the laboratory location.[1]

Waste Storage

Store waste containers safely within the laboratory before pickup.

• Store all hazardous waste containers in a designated and secure secondary containment area.[1]

• Ensure containers remain tightly sealed except when adding waste.[1][7]

• Store away from incompatible materials, particularly strong oxidizing agents.[2][4]

Disposal Request and Pickup

Do not dispose of umbelliferone waste in the regular trash or via sewer systems.

• Follow your institution's specific procedures for hazardous waste disposal, which typically involves contacting the Environmental Health and Safety (EHS) department.[1][3]

• Provide the EHS department with accurate information about the waste contents when scheduling a pickup.[1]

• EHS will arrange for the transport of the waste to a licensed hazardous waste facility, where it will likely be disposed of via incineration.[3][8]

Spill Management

In the event of a spill, act immediately to contain and clean the area.

• Alert Personnel: Immediately notify others in the vicinity.[1]

• Wear PPE: Use appropriate PPE, including double gloves, a lab coat, and safety goggles.[1] For dusts, respiratory protection is required.[5]

• Containment:

  • For powder spills , gently cover with an absorbent material to avoid raising dust.[1]

  • For liquid spills , absorb with a chemical spill pillow or other inert absorbent pads.[1]

• Cleanup: Collect all cleanup materials and place them in the solid hazardous waste container.[1]

• Decontamination: Thoroughly decontaminate the spill area with an appropriate solvent (e.g., 70% ethanol), followed by soap and water.[1][9]

Decontamination of Surfaces and Glassware

• After handling umbelliferone and preparing waste for disposal, decontaminate all work surfaces.[1]

• Empty containers must be managed carefully. An "empty" container may still contain hazardous residue.[7] Triple rinsing with a suitable solvent is a common practice; the rinsate must be collected and disposed of as hazardous liquid waste.[7]

Umbelliferone Disposal Workflow

The following diagram illustrates the logical flow for the proper segregation and disposal of umbelliferone waste.

Caption: Workflow for the safe segregation and disposal of umbelliferone waste.

References

• 1. benchchem.com [benchchem.com]
• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. benchchem.com [benchchem.com]
• 4. fishersci.com [fishersci.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. carlroth.com [carlroth.com]
• 7. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. Hazardous Materials & Waste Management | Safety Office [safety.ucsf.edu]
• 9. ehs.ucsf.edu [ehs.ucsf.edu]

Personal protective equipment for handling Umbelliferone

Essential Safety and Handling Guide for Umbelliferone

This guide provides crucial safety and logistical information for researchers, scientists, and drug development professionals handling Umbelliferone. Following these procedures is essential for ensuring personal safety and maintaining a secure laboratory environment.

Hazard Identification and Personal Protective Equipment (PPE)

Umbelliferone presents several potential hazards.[1][2] It is classified as a combustible solid that can form explosive dust clouds in the air.[3][4] Direct contact can cause skin and serious eye irritation, and inhalation of dust may lead to respiratory irritation.[1][5][6] Adherence to the following PPE guidelines is mandatory to mitigate risks.

Table 1: Required Personal Protective Equipment (PPE) for Handling Umbelliferone

Body Part	Required PPE	Specification and Remarks
Eyes/Face	Safety goggles with side shields or chemical goggles.	A face shield may be required for operations with a high risk of dust generation.[2][7]
Hands	Chemical-resistant gloves.	Gloves must be tested according to EN 374.[4][8] Suitable materials for handling dry, undissolved solids include nitrile rubber, butyl rubber, and polychloroprene.[3] Always inspect gloves for degradation before use and wash hands thoroughly after removal.[3]
Respiratory	Dust respirator / Particulate filter.	A P1 particulate filter (EN 143) or a NIOSH/MSHA approved respirator is necessary when dust formation is likely or if exposure limits are exceeded.[4][7][8]
Body	Protective clothing / Laboratory coat.	Wear appropriate protective clothing to prevent skin contact.[2][3][7]

Operational Plan: Safe Handling Protocol

A systematic approach is critical when working with Umbelliferone. The following step-by-step protocol outlines the procedure from preparation to post-handling cleanup.

Experimental Workflow for Handling Umbelliferone

Caption: Workflow for the safe handling of Umbelliferone, from preparation to disposal.

Step-by-Step Handling and Storage Procedures

Preparation and Handling:

• Ventilation : Always handle Umbelliferone in a well-ventilated area.[9] A fume hood or local exhaust ventilation is strongly recommended to control dust.[4][8][10]

• Avoid Contact : Take all necessary precautions to avoid direct personal contact, including inhalation of dust and contact with skin and eyes.[3]

• Prevent Dust : Handle the substance carefully to avoid generating dust clouds, which can be explosive.[3][9]

• General Hygiene : Do not eat, drink, or smoke in the laboratory.[7] Keep the chemical away from food and drink.[4][8][10] Wash hands thoroughly after handling the substance.[2][5][6]

Storage:

• Container : Store Umbelliferone in its original, clearly labeled, and tightly sealed container.[3][7] Polyethylene or polypropylene (B1209903) containers are suitable.[3]

• Conditions : Keep the container in a dry, cool, and well-ventilated place.[4][7][10] The recommended storage temperature is between 15–25 °C.[4]

• Incompatibilities : Store away from incompatible materials as specified in the substance's Safety Data Sheet (SDS).[4][8][10]

Disposal Plan

Proper disposal of Umbelliferone and associated waste is crucial to prevent environmental contamination and ensure regulatory compliance.

Table 2: Umbelliferone Disposal Plan

Waste Type	Disposal Procedure	Key Considerations
Unused/Surplus Umbelliferone	1. Do not dispose of down the drain.[4][8] 2. Collect in a clearly labeled, sealed, and appropriate container.[4][8] 3. Consult with your institution's waste management authority for approved disposal methods.[3][11]	Recycling may be an option for unused, uncontaminated material.[3][11] Some jurisdictions allow for incineration after dissolving the material in a combustible solvent.[12]
Contaminated Labware (e.g., gloves, wipes)	1. Handle as hazardous waste. 2. Place in a designated, sealed waste container.	Contaminated packages and materials should be treated with the same precautions as the substance itself.[4][8]
Empty Containers	1. Puncture containers to prevent reuse.[11] 2. Dispose of as unused product according to local regulations.[12]	Completely emptied and cleaned containers may be recyclable.[4][8]

General Disposal Guidance: All waste disposal must be conducted in strict accordance with all applicable local, state, and federal regulations.[3][11] It is the responsibility of the waste generator to correctly identify and classify the waste.[12] If in doubt, consult with a local waste disposal expert or your institution's environmental health and safety department.[4][8]

References

• 1. static.cymitquimica.com [static.cymitquimica.com]
• 2. spectrumchemical.com [spectrumchemical.com]
• 3. datasheets.scbt.com [datasheets.scbt.com]
• 4. carlroth.com [carlroth.com]
• 5. fishersci.com [fishersci.com]
• 6. Umbelliferone | 93-35-6 | Tokyo Chemical Industry UK Ltd. [tcichemicals.com]
• 7. docs.aatbio.com [docs.aatbio.com]
• 8. carlroth.com [carlroth.com]
• 9. echemi.com [echemi.com]
• 10. carlroth.com [carlroth.com]
• 11. datasheets.scbt.com [datasheets.scbt.com]
• 12. spectrumchemical.com [spectrumchemical.com]